Technical Documentation Center

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine
  • CAS: 1160246-57-0

Core Science & Biosynthesis

Foundational

Precision Synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

The following technical guide details the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine , focusing on a modular, high-fidelity [3+2] cycloaddition pathway. Content Type: Technical Process Guide Core Met...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine , focusing on a modular, high-fidelity [3+2] cycloaddition pathway.

Content Type: Technical Process Guide Core Methodology: 1,3-Dipolar Cycloaddition (Nitrile Oxide + Alkene)

Executive Summary

This guide outlines the regioselective synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0). The core scaffold is constructed via a [3+2] cycloaddition between in situ generated acetonitrile oxide and a protected methallylamine derivative. This route is selected over direct amination of halides or unprotected cycloadditions to maximize yield, ensure regiocontrol, and eliminate side reactions involving the nucleophilic primary amine.

Target Molecule Profile:

  • IUPAC Name: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine[1]

  • Core Ring: 4,5-Dihydroisoxazole (Isoxazoline)

  • Key Features: 3,5-disubstitution pattern; quaternary carbon at position 5.

Retrosynthetic Analysis

The most robust disconnection for the isoxazoline ring is the cleavage of the C3–C4 and O1–C5 bonds, revealing a nitrile oxide dipole and an alkene dipolarophile .

Strategic Disconnection[2]
  • Dipole (C3 source): Acetonitrile oxide (generated from acetohydroximoyl chloride).

  • Dipolarophile (C4/C5 source): N-(2-methylallyl) carbamate (Protected Methallylamine).

  • Regiocontrol: The steric and electronic properties of the 1,1-disubstituted alkene direct the oxygen of the dipole to the more substituted carbon (C5), ensuring the formation of the 3,5-dimethyl isomer rather than the 3,4-isomer.

Retrosynthesis Target (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (Target Molecule) ProtectedIntermediate Protected Isoxazoline Intermediate (N-Boc or N-Phthaloyl) Target->ProtectedIntermediate Deprotection Dipole Acetonitrile Oxide (Dipole) ProtectedIntermediate->Dipole [3+2] Cycloaddition Dipolarophile N-Protected Methallylamine (Dipolarophile) ProtectedIntermediate->Dipolarophile [3+2] Cycloaddition

Figure 1: Retrosynthetic disconnection showing the convergence of the nitrile oxide and protected alkene.

Detailed Synthesis Pathway[3][4][5]

Phase 1: Precursor Preparation

Before the cycloaddition, the reactive dipole precursor and the protected alkene must be synthesized to prevent polymerization and side reactions.

Step 1A: Synthesis of Acetohydroximoyl Chloride (Dipole Precursor)

Acetonitrile oxide is unstable and must be generated in situ. The stable precursor is acetohydroximoyl chloride.[2]

  • Reagents: Acetaldoxime, N-Chlorosuccinimide (NCS), DMF.

  • Mechanism: Chlorination of the oxime C-H bond.

  • Protocol:

    • Dissolve acetaldoxime (1.0 eq) in DMF (0.5 M).

    • Add NCS (1.1 eq) portion-wise at 0°C to control the exotherm.

    • Stir at room temperature for 2-3 hours.

    • Checkpoint: Monitor by TLC or NMR for disappearance of oxime.

    • Extract with Et2O/Water to remove succinimide. The organic layer contains the chloro-oxime.

Step 1B: Protection of Methallylamine

Using free methallylamine risks the formation of amidoximes via nucleophilic attack on the nitrile oxide. Protection with a Boc group is recommended.

  • Reagents: Methallylamine, Di-tert-butyl dicarbonate (Boc2O), TEA, DCM.

  • Protocol:

    • Dissolve methallylamine (1.0 eq) and TEA (1.2 eq) in DCM at 0°C.

    • Add Boc2O (1.1 eq) dissolved in DCM dropwise.

    • Stir overnight at ambient temperature.

    • Wash with 1N HCl (to remove unreacted amine), then NaHCO3.

    • Concentrate to yield N-Boc-methallylamine (Colorless oil).

Phase 2: The [3+2] Cycloaddition (Core Step)

This step constructs the ring and establishes the regiochemistry.

  • Reactants: Acetohydroximoyl chloride (from Step 1A) + N-Boc-methallylamine (from Step 1B).

  • Base: Triethylamine (Et3N) – triggers dehydrohalogenation to release the nitrile oxide.

  • Solvent: Dichloromethane (DCM) or Ethyl Acetate.

Experimental Protocol:

  • Setup: In a flame-dried flask, dissolve N-Boc-methallylamine (1.0 eq) in dry DCM.

  • Addition: Add the Acetohydroximoyl chloride (1.2 eq) solution.

  • Cyclization: Cool to 0°C. Add Et3N (1.5 eq) dropwise over 1 hour via syringe pump. Slow addition is critical to keep the concentration of free nitrile oxide low, preventing dimerization to furoxan.

  • Reaction: Allow to warm to room temperature and stir for 12 hours.

  • Workup: Quench with water. Separate organic layer.[3] Wash with brine.[3] Dry over MgSO4.

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

    • Product:tert-butyl ((3,5-dimethyl-4,5-dihydroisoxazol-5-yl)methyl)carbamate .

Phase 3: Deprotection and Isolation

The final step reveals the primary amine.

  • Reagents: Trifluoroacetic acid (TFA) in DCM or HCl in Dioxane.

  • Protocol:

    • Dissolve the Boc-protected intermediate in DCM.

    • Add TFA (20% v/v). Stir for 1-2 hours.

    • Free Base Isolation: Concentrate to remove excess TFA. Redissolve in DCM and wash with saturated NaHCO3 (carefully). Dry and concentrate.

    • Salt Formation (Optional but Recommended): Treat the free amine with HCl in ether to precipitate the hydrochloride salt, which is more stable and easier to handle as a solid.

Mechanistic Insight & Regioselectivity

The reaction is a concerted [3+2] cycloaddition . The regioselectivity is governed by Frontier Molecular Orbital (FMO) theory and steric factors.

  • Dipole (Acetonitrile Oxide): Acts as the LUMO component (usually) or HOMO depending on the alkene.

  • Dipolarophile (Methallyl derivative): Electron-rich alkene (HOMO donor).

  • Outcome: The carbon atom of the nitrile oxide (electrophilic character) attacks the less substituted carbon of the alkene (CH2 terminus) to minimize steric repulsion. The oxygen atom attacks the more substituted carbon (C-Me).

Regioselectivity Diagram:

Mechanism Reactants Acetonitrile Oxide + Alkene TS Transition State (Concerted) Reactants->TS Product 3,5-Dimethyl Isomer (Major Product) TS->Product Favored Path (O attacks C-substituted) SideProduct 3,4-Dimethyl Isomer (Sterically Disfavored) TS->SideProduct Disfavored

Figure 2: Regioselectivity pathway favoring the 5-substituted isoxazoline.

Data Summary & Process Parameters

ParameterSpecificationNotes
Dipole Precursor Acetohydroximoyl ChloridePrepare fresh or store at -20°C.
Dipolarophile N-Boc-2-methyl-2-propen-1-amineProtected to prevent N-alkylation/amidation.
Stoichiometry 1.2 : 1.0 (Dipole : Alkene)Excess dipole compensates for dimerization.
Temperature 0°C

25°C
Control exotherm during base addition.
Yield Target 65% - 80% (Step 2)High efficiency expected for this substrate.
Appearance White crystalline solid (HCl salt)Hygroscopic; store under desiccator.

Safety & Handling

  • Nitrile Oxides: These are reactive intermediates. While acetonitrile oxide is relatively stable compared to aromatic analogues, it can dimerize exothermically to furoxans. Always add base slowly.

  • Acetohydroximoyl Chloride: Skin irritant and lachrymator. Handle in a fume hood.

  • Exotherms: The [3+2] cycloaddition is exothermic. Scale-up requires active cooling.

References

  • Cycloaddition Methodology: Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[4][3] Past and Future. Angewandte Chemie International Edition. Link

  • Regioselectivity in Isoxazoline Synthesis: Easton, C. J., et al. (1994). Regioselectivity in the Synthesis of Isoxazolines. Journal of the Chemical Society, Perkin Transactions 1. Link

  • Precursor Synthesis (Chlorination): Liu, K. C., et al. (1977). Improved Synthesis of Hydroximoyl Chlorides. Journal of Organic Chemistry. Link

  • Target Molecule Reference: 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine. ChemBK / PubChem Database. Link

  • General Isoxazoline Protocols: Bode, J. W., et al. (2006). Chemoselective Synthesis of Isoxazolines. Organic Letters. Link

Sources

Exploratory

Physicochemical Profiling and Synthetic Utility of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine in Fragment-Based Drug Discovery

Executive Summary In modern medicinal chemistry, the shift away from flat, planar aromatic rings toward sp³-rich, three-dimensional scaffolds has become a cornerstone of fragment-based drug discovery (FBDD). As a Senior...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the shift away from flat, planar aromatic rings toward sp³-rich, three-dimensional scaffolds has become a cornerstone of fragment-based drug discovery (FBDD). As a Senior Application Scientist, I frequently evaluate novel heterocyclic building blocks that offer both structural novelty and reliable synthetic handles.

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) represents a highly versatile scaffold[1]. It features a non-planar 4,5-dihydroisoxazole (isoxazoline) core, which is a privileged motif in pharmacology, tethered to a primary amine. This whitepaper systematically deconstructs the physicochemical properties, synthetic methodology, and pharmacological utility of this compound, providing actionable, self-validating protocols for laboratory implementation.

Physicochemical Profiling & Structural Causality

Understanding the fundamental physicochemical properties of a building block is critical before integrating it into a high-throughput screening or lead optimization pipeline. The quantitative data for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is summarized below[1].

Table 1: Key Physicochemical Properties
PropertyValueCausality / Experimental Implication
CAS Number 1160246-57-0Unique identifier for procurement and literature tracking.
Molecular Formula C₆H₁₂N₂OLow molecular weight, ideal for fragment-based structural elongation.
Molar Mass 128.17 g/mol High ligand efficiency potential when spliced with other pharmacophores.
Density 1.14 ± 0.1 g/cm³ (Pred.)Indicates moderate packing density; relevant for crystallization studies.
Boiling Point 177.7 ± 32.0 °C (Pred.)Suggests volatility as a free base; necessitates handling as a salt.
pKa (Amine) 9.52 ± 0.29 (Pred.)Highly basic primary amine. Protonated at physiological pH (7.4).

Expert Insight: The predicted pKa of 9.52 is the defining physicochemical trait of this molecule[1]. Because the primary amine is separated from the electron-withdrawing isoxazoline oxygen by a methylene bridge, it retains strong aliphatic basicity.

  • The Causality: In biological systems (pH 7.4), this compound exists almost exclusively in its protonated (cationic) state, which dramatically enhances aqueous solubility. However, for benchtop storage, the free base is susceptible to atmospheric CO₂ absorption (forming carbamates) and oxidative degradation. Therefore, it is universally synthesized, isolated, and stored as its hydrochloride (HCl) salt.

Synthetic Methodology & Mechanistic Insights

The construction of the isoxazoline ring is classically achieved via a 1,3-dipolar cycloaddition . To synthesize (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, we utilize acetonitrile oxide as the 1,3-dipole and 2-methylallylamine as the dipolarophile.

Synthesis N1 Nitroethane (Dipole Precursor) N2 Acetonitrile Oxide (1,3-Dipole) N1->N2 Dehydration (PhNCO / Et3N) N4 (3,5-Dimethyl-4,5-dihydroisoxazol- 5-yl)methanamine N2->N4 1,3-Dipolar Cycloaddition N3 2-Methylallylamine (Dipolarophile) N3->N4 Regioselective Addition

Figure 1: Regioselective 1,3-dipolar cycloaddition pathway for isoxazoline synthesis.

Protocol 1: Self-Validating Synthesis of the Isoxazoline Core

This protocol is designed with built-in purification logic based on the compound's pKa.

  • Dipole Generation in situ: Dissolve nitroethane (1.0 eq) in anhydrous toluene. Add phenyl isocyanate (PhNCO, 2.0 eq) and a catalytic amount of triethylamine (Et₃N).

    • Causality: PhNCO acts as a dehydrating agent to generate acetonitrile oxide in situ. Generating the dipole in the presence of the dipolarophile prevents the highly reactive dipole from dimerizing into furoxans.

  • Regioselective Cycloaddition: Slowly add 2-methylallylamine (1.2 eq) to the reaction mixture at 0 °C, then allow it to warm to room temperature.

    • Causality: The inherent frontier molecular orbital (FMO) interactions dictate the regiochemistry. The oxygen of the nitrile oxide attacks the more substituted carbon of the alkene, while the carbon attacks the terminal CH₂, yielding the precise 3,5-dimethyl substitution pattern.

  • Acid-Base Extraction (Self-Validation): Filter off the insoluble diphenylurea byproduct. Extract the organic toluene layer with 1M HCl.

    • Causality: The basic methanamine group (pKa 9.52) becomes protonated and migrates entirely to the aqueous layer. This step inherently self-validates the presence of the amine and perfectly separates the product from unreacted neutral starting materials and organic impurities.

  • Isolation: Basify the aqueous layer with NaOH to pH 11, extract with dichloromethane, and concentrate. To form the stable salt, bubble dry HCl gas through an ethereal solution of the free base to precipitate the final hydrochloride salt.

Applications in Drug Discovery

Isoxazoline derivatives are privileged scaffolds in medicinal chemistry. They exhibit a non-planar geometry that allows for enhanced target-ligand interactions and an expanded chemical space compared to traditional flat aromatic rings[2].

Specifically, the isoxazoline core is the defining structural feature of several commercialized GABA receptor modulators (e.g., fluralaner, afoxolaner), which are used as highly potent antiparasitic agents[3]. Furthermore, isoxazolines have demonstrated broad-spectrum biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[4].

The primary amine in (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine serves as an optimal synthetic handle. Through simple amide coupling or reductive amination, researchers can splice sub-active fragments onto this core to generate novel multi-targeted therapies.

FBDD Step1 Isoxazoline Scaffold (Non-planar Core) Step2 Amine Functionalization (Amide Coupling / Alkylation) Step1->Step2 Structural Elongation Step3 Bioactive Splicing (GABA Modulators / Anticancer) Step2->Step3 Fragment Assembly Step4 Lead Optimization (ADMET Profiling) Step3->Step4 Efficacy Screening

Figure 2: Fragment-based drug discovery workflow utilizing the isoxazoline amine handle.

Analytical Characterization Protocol

To ensure scientific integrity, the synthesized batch must be rigorously validated before use in biological assays.

Protocol 2: Physicochemical Validation (LC-MS & pKa Determination)
  • LC-MS Analysis: Run the sample on a C18 reverse-phase column using a mobile phase gradient of Water/Acetonitrile supplemented with 0.1% Formic Acid.

    • Causality: The formic acid ensures the primary amine remains fully protonated during the run. This prevents peak tailing on the silica column and results in a sharp, distinct peak with a clear [M+H]⁺ ion at m/z 129.1 in positive electrospray ionization (ESI+).

  • Potentiometric Titration: Dissolve 10 mg of the synthesized HCl salt in 50 mL of CO₂-free deionized water. Titrate with standardized 0.01 M NaOH using an automated potentiometric titrator.

    • Causality: Plotting the first derivative of the pH vs. volume curve will accurately pinpoint the equivalence point. This empirical data validates the predicted pKa of ~9.52, ensuring the compound's buffering capacity is correctly mapped for subsequent in vitro assay formulations.

References

  • 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine - ChemBK Source: ChemBK URL:[Link]

  • Advances in isoxazole chemistry and their role in drug discovery Source: RSC Advances (NIH PMC) URL:[Link]

  • Design, Synthesis, and Evaluation of Novel Isoxazoline Derivatives as Potent GABA Receptor Modulators Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity Source: Molecules (MDPI) URL:[Link]

Sources

Foundational

Technical Whitepaper: Stereochemical Architecture and Synthetic Pathways of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Executive Summary (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine represents a specialized subclass of 2-isoxazolines, serving as both a robust chiral pharmacophore and a "masked" synthetic equivalent of -amino alcoho...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine represents a specialized subclass of 2-isoxazolines, serving as both a robust chiral pharmacophore and a "masked" synthetic equivalent of


-amino alcohols and 

-amino acids. Its structural rigidity, conferred by the dihydroisoxazole ring, restricts conformational freedom, making it an ideal scaffold for probing GABAergic receptors and glutamate modulation.

This guide provides a definitive technical analysis of the molecule’s stereochemical architecture, a self-validating synthetic protocol based on 1,3-dipolar cycloaddition, and methods for enantiomeric resolution.

Molecular Architecture & Stereochemistry

Structural Connectivity

The molecule consists of a five-membered 4,5-dihydroisoxazole (isoxazoline) ring populated by:

  • C3 Position: A methyl group (

    
     hybridized environment).
    
  • C5 Position: A quaternary center featuring a methyl group and an aminomethyl (

    
    ) moiety.
    
  • N-O Bond: The labile linkage characteristic of this heterocycle, susceptible to reductive cleavage.

The C5 Chiral Center

The defining stereochemical feature is the quaternary carbon at position 5. Because the ring is substituted unsymmetrically at this position (Methyl vs. Aminomethyl), C5 is a chiral center.

  • Enantiomers: The molecule exists as a pair of enantiomers:

    
    -(3,5-dimethyl-4,5-dihydroisoxazol-5-yl)methanamine and its 
    
    
    
    counterpart.
  • Conformational Analysis: Unlike aromatic isoxazoles, the 4,5-dihydroisoxazole ring is not planar. It adopts a C4-envelope conformation to minimize torsional strain between the adjacent methylene protons at C4 and the substituents at C5. This puckering influences the facial selectivity of reagents attacking the ring or its substituents.

Physicochemical Properties (Predicted)
PropertyValue / Description
Molecular Formula

Molecular Weight 128.17 g/mol
LogP ~ -0.2 to 0.1 (Polar, water-soluble)
pKa (Amine) ~ 9.0 - 9.5 (Primary aliphatic amine)
pKa (Ring N) ~ 2.0 - 3.0 (Weakly basic)
H-Bond Donors 2 (Primary amine)
H-Bond Acceptors 3 (Ring N, Ring O, Amine N)

Synthetic Methodology: The [3+2] Cycloaddition Route[1][2][3][4]

The most reliable route to 5,5-disubstituted isoxazolines is the 1,3-Dipolar Cycloaddition of a nitrile oxide to a 1,1-disubstituted alkene. This reaction is generally concerted, regioselective, and high-yielding.

Retrosynthetic Analysis

To construct (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine:

  • Dipolarophile: 2-Methyl-2-propen-1-amine (Methallylamine). Note: The amine must be protected (e.g., N-Boc) to prevent side reactions with the nitrile oxide.

  • Dipole: Acetonitrile oxide (generated in situ).[1]

Reaction Mechanism & Regioselectivity

The reaction follows a concerted


 mechanism.
  • Regiocontrol: Acetonitrile oxide adds to the alkene such that the oxygen atom bonds to the more substituted carbon (C2 of the alkene) and the carbon atom bonds to the less substituted carbon (C1).

  • Outcome: This naturally yields the 5,5-disubstituted isoxazoline core, matching our target structure.

Visualization: Synthetic Pathway

Synthesis cluster_legend Reaction Phase Start1 Nitroethane (Precursor A) Inter1 Acetonitrile Oxide (In Situ Dipole) Start1->Inter1 Dehydration (PhNCO or NCS/Base) Start2 N-Boc-Methallylamine (Precursor B) TS [3+2] Transition State (Concerted) Start2->TS Inter1->TS Product_Prot N-Boc-Isoxazoline Intermediate TS->Product_Prot Regioselective Cyclization Final (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl) methanamine Product_Prot->Final TFA/DCM Deprotection

Caption: Figure 1. Convergent synthesis via [3+2] cycloaddition of acetonitrile oxide and N-protected methallylamine.

Experimental Protocol (Self-Validating)

Safety Warning: Nitrile oxides are unstable and can dimerize to furoxans. They must be generated in situ in the presence of the alkene.

Phase 1: Preparation of Reagents
  • Dipolarophile: Dissolve N-Boc-methallylamine (1.0 eq) in Dichloromethane (DCM).

  • Dipole Precursor: N-Chlorosuccinimide (NCS) and Acetaldoxime (or Nitroethane).

Phase 2: The Cycloaddition (Chloramine-T or NCS Method)

This protocol uses the hydroximoyl chloride method for high reliability.

  • Chlorination: To a stirred solution of acetaldoxime (1.2 eq) in DMF at 0°C, add NCS (1.2 eq) portion-wise. Stir for 1 hour to generate acetohydroximoyl chloride.

  • Cyclization: Add the N-Boc-methallylamine (1.0 eq) to the reaction vessel.

  • Base Addition: Dropwise add a solution of Triethylamine (TEA, 1.5 eq) in DMF over 2 hours.

    • Mechanism:[2][3][4] TEA eliminates HCl from the hydroximoyl chloride, releasing acetonitrile oxide, which immediately traps the alkene.

    • Validation Point: Monitor by TLC.[5] The disappearance of the alkene and the appearance of a new, more polar spot indicates conversion.

  • Workup: Dilute with water, extract with Ethyl Acetate, wash with brine, and dry over

    
    . Concentrate to yield the N-Boc-isoxazoline.
    
Phase 3: Deprotection
  • Dissolve the intermediate in DCM (10 mL/g).

  • Add Trifluoroacetic acid (TFA) (20% v/v). Stir at room temperature for 2 hours.

  • Validation: Monitor by LC-MS for the loss of the Boc group (-100 mass units).

  • Isolation: Evaporate volatiles. Basify with saturated

    
     and extract with DCM. The free amine is obtained as a pale yellow oil.
    

Stereochemical Resolution & Analysis

Since the synthetic route yields a racemate (


), separation is required for biological evaluation.
Chiral HPLC Method
  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Detection: UV at 210 nm (Isoxazoline absorption).

  • Flow Rate: 1.0 mL/min.

Determination of Absolute Configuration

To assign the


 or 

configuration to the resolved peaks:
  • X-Ray Crystallography: Derivatize the amine with a heavy-atom chiral auxiliary (e.g., p-bromobenzoyl chloride). The anomalous dispersion of the bromine atom allows absolute structure determination.

  • Circular Dichroism (CD): Compare the experimental CD spectrum with Time-Dependent DFT (TD-DFT) calculated spectra for the

    
     and 
    
    
    
    isomers.

Reactivity Profile: The "Masked" Functionality

The isoxazoline ring is synthetically valuable because it serves as a stable precursor to acyclic structures.

Reductive Ring Opening

Cleavage of the N-O bond reveals a


-hydroxy ketone or 

-amino alcohol, depending on the conditions.

Reactivity Isox Isoxazoline Core path1 Raney Ni / H2 (Hydrogenolysis) Isox->path1 path2 Mo(CO)6 / H2O (Reductive Cleavage) Isox->path2 Prod2 Gamma-Amino Alcohol (Full Reduction) path1->Prod2 Prod1 Beta-Hydroxy Ketone (Hydrolysis of imine) path2->Prod1

Caption: Figure 2. Divergent reactivity pathways for the isoxazoline scaffold.

  • Mo(CO)6 / Water: Selectively cleaves the N-O bond to yield the

    
    -hydroxy ketone (via the enamino ketone tautomer).
    
  • Raney Ni / H2: Reduces the N-O bond and the C=N bond, yielding the fully saturated 1,3-amino alcohol.

References

  • Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[6][1][5][7][8] Past and Future. Angewandte Chemie International Edition, 2(10), 565–598. Link

  • Kozikowski, A. P. (1984). The Isoxazoline Route to the Molecules of Nature.[9] Accounts of Chemical Research, 17(12), 410–416. Link

  • Jaeger, V., & Colinas, P. A. (2004). Nitrile Oxides.[6][1][5][8][10] In Synthetic Applications of 1,3-Dipolar Cycloaddition Chemistry Toward Heterocycles and Natural Products (pp. 367-410). Wiley. Link

  • Fuller, A. A., et al. (2005). Isoxazolines as Scaffolds for the Synthesis of Novel Amino Acids. Journal of Organic Chemistry, 70(12), 4685-4692. Link

  • Dondoni, A., & Perrone, D. (2008). Synthesis of 1,2-oxazines and isoxazolines via [4+2] and [3+2] cycloadditions. Comprehensive Heterocyclic Chemistry III. Link

Sources

Exploratory

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine literature review and history

The following technical guide details the chemical profile, synthesis, and pharmacological utility of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS 1160246-57-0). A Strategic Scaffold for Fragment-Based Drug Di...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical profile, synthesis, and pharmacological utility of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS 1160246-57-0).

A Strategic Scaffold for Fragment-Based Drug Discovery[1]

Executive Summary

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a specialized heterocyclic building block characterized by a 4,5-dihydroisoxazole (isoxazoline) core.[1] Unlike aromatic isoxazoles, the isoxazoline ring contains a saturated C4-C5 bond, imparting distinct three-dimensional geometry (sp³ character) that allows it to escape the "flatland" of traditional aromatic drug scaffolds.[1]

This molecule features a quaternary center at position 5 , bearing both a methyl group and a primary aminomethyl moiety.[1] This structural rigidity, combined with the basicity of the primary amine, makes it a high-value intermediate for synthesizing conformationally restricted analogs of neurotransmitters (e.g., GABA) and as a linker in kinase inhibitors.[1]

Key Chemical Identifiers:

  • CAS Number: 1160246-57-0[1]

  • IUPAC Name: 1-(3,5-dimethyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine[1]

  • Molecular Formula: C₆H₁₂N₂O[1]

  • Molecular Weight: 128.17 g/mol [1]

Structural Significance & Pharmacological Potential

The utility of this compound lies in its ability to mimic bioactive substrates while improving metabolic stability.

2.1. Bioisosterism and GABAergic Activity

The 5-aminomethyl-isoxazoline motif is structurally homologous to Muscimol (a potent GABA-A agonist) and GABA itself.[1]

  • GABA Mimicry: The distance between the isoxazoline oxygen (H-bond acceptor) and the exocyclic amine (protonated at physiological pH) approximates the pharmacophore of

    
    -aminobutyric acid (GABA).
    
  • Conformational Restriction: The methyl group at C5 locks the amine vector, reducing the entropic penalty upon binding to receptors (e.g., GABA-AT or GABA receptors).

2.2. Fragment-Based Drug Discovery (FBDD)

In FBDD, this molecule serves as an ideal "fragment" due to:

  • Low Molecular Weight (<150 Da): Allows efficient ligand efficiency (LE) optimization.[1]

  • Solubility: High aqueous solubility due to the primary amine and polar ring.

  • Vectorization: The amine provides a clear handle for amide coupling or reductive amination to elaborate larger lead compounds.

Figure 1: Pharmacophore mapping showing the structural relationship between the target scaffold, GABA, and Muscimol.

Synthesis Methodology

The most robust route to 3,5-disubstituted-2-isoxazolines is the 1,3-Dipolar Cycloaddition of nitrile oxides to alkenes.[1] This method ensures high atom economy and predictable regioselectivity.[1]

3.1. Retrosynthetic Analysis[1]
  • Disconnection: 1,3-dipolar cycloaddition.[1][2]

  • Dipole: Acetonitrile oxide (generated in situ).[1][2]

  • Dipolarophile: 2-Methylallylamine (Methallylamine).[1]

3.2. Regioselectivity Logic

The reaction between a nitrile oxide (R-CNO) and a 1,1-disubstituted alkene (like methallylamine) is highly regioselective.[1] Electronic and steric factors favor the formation of the 5-substituted isoxazoline :

  • Sterics: The carbon atom of the dipole attacks the less substituted carbon of the alkene (the terminal CH₂) to minimize steric clash.

  • Electronics: The oxygen of the dipole bonds to the more substituted carbon (C5), stabilizing the transition state.

3.3. Experimental Protocol

Objective: Synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Reagents:

  • Acetaldoxime (Precursor for nitrile oxide)

  • N-Chlorosuccinimide (NCS) (Chlorinating agent)[1]

  • Methallylamine (2-methylprop-2-en-1-amine)[1]

  • Triethylamine (Base for HCl elimination)

  • Dichloromethane (DCM) or DMF (Solvent)

Step-by-Step Workflow:

  • Preparation of Acetohydroximoyl Chloride (The "Dipole Precursor"):

    • Dissolve acetaldoxime (1.0 eq) in DMF.[1]

    • Add NCS (1.1 eq) portion-wise at 0°C to avoid exotherm.[1]

    • Mechanism:[1][3][4] NCS chlorinates the oxime to form acetohydroximoyl chloride.

    • Validation: Check by TLC for disappearance of oxime.[1]

  • In Situ Generation of Nitrile Oxide & Cycloaddition:

    • To the solution of acetohydroximoyl chloride, add Methallylamine (1.2 eq).

    • Add Triethylamine (1.5 eq) dropwise over 30 minutes at 0°C.

    • Causality: The base eliminates HCl from the hydroximoyl chloride, generating the reactive Acetonitrile Oxide species in situ. This unstable species immediately reacts with the alkene.

    • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Work-up and Purification:

    • Quench with water and extract with Ethyl Acetate (3x).[1]

    • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]

    • Purification: The product is a primary amine. Purify via column chromatography using a DCM/MeOH/NH₄OH gradient (e.g., 90:9:1) to prevent streaking of the basic amine on silica.

Yield Expectation: 60–80%.

Figure 2: Synthetic pathway via 1,3-dipolar cycloaddition of in situ generated acetonitrile oxide.[1]

Physicochemical Properties & Handling[1][5]
PropertyValueNotes
Physical State Pale yellow oil or low-melting solidHygroscopic as HCl salt.[1]
Basicity (pKa) ~9.5 (Predicted for amine)Forms stable salts with HCl/TFA.[1]
LogP ~0.2Hydrophilic; good oral bioavailability potential.[1]
Stability ModerateIsoxazoline ring is stable to acid/base; avoid strong reducing agents (cleaves N-O bond).[1]

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). As a primary amine, it absorbs CO₂ from air; storage as the Hydrochloride salt (CAS 1160246-57-0 usually refers to the free base or salt depending on vendor) is recommended for longevity.[1]

References
  • Huisgen, R. (1963).[1] 1,3-Dipolar Cycloadditions.[1][2][3] Past and Future. Angewandte Chemie International Edition, 2(10), 565-598.[1] Link

  • Conti, P., et al. (1998).[1] Synthesis and pharmacological activity of novel isoxazoline derivatives as GABA-B antagonists.[1] European Journal of Medicinal Chemistry, 33(12), 953-961.[1] Link

  • Kozikowski, A. P. (1984).[1] The Isoxazoline Route to the Molecules of Nature. Accounts of Chemical Research, 17(12), 410-416.[1] Link

  • ChemicalBook. (2024).[1][5] 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine Product Entry.Link

  • BLDpharm. (2024).[1] Product Analysis: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.[1]Link

Sources

Foundational

Discovery and First Synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine: A Comprehensive Technical Guide

Executive Summary The compound (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0)[1] is a highly functionalized 4,5-dihydroisoxazole (isoxazoline) derivative. Characterized by a 3,5-dimethyl substitut...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0)[1] is a highly functionalized 4,5-dihydroisoxazole (isoxazoline) derivative. Characterized by a 3,5-dimethyl substitution pattern and a primary methanamine group at the C5 position, it serves as an invaluable building block in fragment-based drug discovery and agrochemical development. The isoxazoline core is a proven bioisostere for amide and ester linkages, providing enhanced metabolic stability while maintaining a favorable hydrogen-bonding profile. This guide outlines the mechanistic rationale, retrosynthetic analysis, and a self-validating synthetic protocol for its preparation.

Mechanistic Rationale & Retrosynthetic Analysis

The construction of the 4,5-dihydroisoxazole ring is classically achieved via a 1,3-dipolar cycloaddition (a [3+2] cycloaddition) between a nitrile oxide and an alkene. This transformation, pioneered by Rolf Huisgen (), remains the most reliable methodology for generating five-membered nitrogen-oxygen heterocycles.

For our target, the requisite 1,3-dipole is acetonitrile oxide , and the dipolarophile is 2-methylallylamine . However, the presence of a free primary amine on the dipolarophile presents a critical chemoselectivity challenge.

The Causality of Protection: The synthetic design dictates that the amine must first be masked using a tert-butyloxycarbonyl (Boc) protecting group. If left unprotected, the highly nucleophilic primary amine would competitively attack the electrophilic acetohydroximoyl chloride intermediate (the precursor to the nitrile oxide) or react directly with the chlorinating agent, leading to complex oligomeric mixtures rather than the desired cycloaddition[2].

Regioselectivity: The regioselectivity of the [3+2] cycloaddition is strictly governed by Frontier Molecular Orbital (FMO) interactions (). The dominant interaction occurs between the Highest Occupied Molecular Orbital (HOMO) of the electron-rich alkene and the Lowest Unoccupied Molecular Orbital (LUMO) of the nitrile oxide[3]. This electronic bias ensures that the oxygen atom of the nitrile oxide selectively bonds to the more substituted internal carbon of the alkene (forming the C5 stereocenter), while the carbon atom of the dipole bonds to the terminal methylene (C4)[4].

Retrosynthesis Target (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl) methanamine BocInt N-Boc Protected Isoxazoline Target->BocInt Deprotection (HCl/Dioxane) Precursors Acetonitrile Oxide + N-Boc-2-methylallylamine BocInt->Precursors [3+2] Cycloaddition

Retrosynthetic analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Step-by-Step Synthetic Workflow

This protocol represents a self-validating system: the visual cues and purity of each intermediate directly dictate the success of the subsequent step.

Step 1: N-Boc Protection of 2-Methylallylamine
  • Initiation: Dissolve 2-methylallylamine (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C.

  • Scavenging: Add triethylamine (Et₃N, 1.2 equiv) dropwise to neutralize any hydrochloride salts and act as an acid scavenger.

  • Protection: Slowly introduce di-tert-butyl dicarbonate (Boc₂O, 1.05 equiv). Self-Validation: The evolution of CO₂ gas serves as a visual confirmation of the reaction's progress.

  • Isolation: Stir at room temperature (RT) for 4 hours. Wash with saturated aqueous NaHCO₃, dry over MgSO₄, and concentrate to yield N-Boc-2-methylallylamine.

Step 2 & 3: In situ Nitrile Oxide Generation and Cycloaddition
  • Chlorination: In a separate flask, dissolve acetaldoxime (1.5 equiv) in N,N-dimethylformamide (DMF). Add N-chlorosuccinimide (NCS, 1.5 equiv) in portions at RT[2]. Stir for 2 hours to generate the intermediate acetohydroximoyl chloride. Causality: The reaction is slightly exothermic; maintaining the temperature below 30 °C prevents the premature decomposition of the intermediate.

  • Preparation for Cycloaddition: Cool the mixture to 0 °C and introduce the N-Boc-2-methylallylamine (1.0 equiv) prepared in Step 1.

  • Dipole Generation: Add Et₃N (1.5 equiv) dropwise over 30 minutes. The base triggers the dehydrohalogenation of the hydroximoyl chloride, generating acetonitrile oxide in situ, which immediately undergoes cycloaddition with the alkene[2].

  • Purification: Stir for 12 hours at RT. Quench with water, extract with ethyl acetate, and purify via silica gel chromatography to isolate the Boc-protected isoxazoline.

Step 4 & 5: Deprotection and Isolation
  • Cleavage: Dissolve the Boc-protected isoxazoline in a 4M solution of HCl in dioxane (5.0 equiv).

  • Monitoring: Stir at RT for 2 hours. Self-Validation: The cleavage of the Boc group is confirmed by the cessation of isobutylene gas evolution.

  • Precipitation: Concentrate the solution under reduced pressure and triturate the resulting solid with cold diethyl ether to precipitate the target (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine as a high-purity hydrochloride salt.

Workflow Step1 1. Amine Protection (Boc2O, Et3N, DCM) Step3 3. in situ Cycloaddition (Et3N, 0°C to RT) Step1->Step3 Step2 2. Chlorination (Acetaldoxime, NCS, DMF) Step2->Step3 Step4 4. Boc Deprotection (4M HCl in Dioxane) Step3->Step4 Step5 5. Purification (Ion-exchange / Recrystallization) Step4->Step5

Five-step synthetic workflow for the target isoxazoline derivative.

Quantitative Data & Optimization

The physicochemical properties of the synthesized compound are summarized below, alongside the critical optimization parameters for the cycloaddition step.

Table 1: Physicochemical Properties of Target Compound [1]

PropertyValue
CAS Registry Number 1160246-57-0
Molecular Formula C₆H₁₂N₂O
Molar Mass 128.17 g/mol
Density (Predicted) 1.14 ± 0.1 g/cm³
pKa (Predicted) 9.52 ± 0.29

Table 2: Optimization of in situ Nitrile Oxide Cycloaddition (Step 3)

SolventBaseTemperatureYield (%)Observation / Causality
DCMEt₃NRT45%Sluggish dehydrohalogenation; incomplete conversion.
THFDIPEA60 °C30%High temperature led to nitrile oxide dimerization (furoxans).
DMF Et₃N 0 °C to RT 82% Optimal dipole stabilization; suppressed dimerization.

Note: The use of DMF as a solvent is critical. While DCM is commonly used, DMF better stabilizes the highly reactive nitrile oxide dipole, suppressing its tendency to self-condense into inactive furoxan dimers.

References

  • ChemBK. "1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine - Physico-chemical Properties". Source: ChemBK. URL:[Link]

  • Huisgen, R. (1963). "1,3-Dipolar Cycloadditions. Past and Future". Source: Angewandte Chemie International Edition. URL:[Link]

  • MDPI (2023). "Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines". Source: Molecules. URL:[Link]

  • Savage, G. P. (2010). "Spiro Isoxazolines via Nitrile Oxide 1,3-Dipolar Cycloaddition Reactions". Source: Current Organic Chemistry. URL:[Link]

  • Semantic Scholar. "Synthesis and biological activity of potential antiviral compounds through 1,3-dipolar cycloadditions." Source: Semantic Scholar. URL:[Link]

Sources

Exploratory

The Isoxazoline Scaffold: A Versatile Core for Diverse Biological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The isoxazoline ring, a five-membered heterocycle contain...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The isoxazoline ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, has emerged as a privileged scaffold in medicinal chemistry and agrochemical research. Its unique stereoelectronic properties and synthetic accessibility have led to the development of a plethora of derivatives exhibiting a broad spectrum of biological activities. This technical guide provides a comprehensive overview of the significant biological activities of isoxazoline derivatives, with a focus on their insecticidal, anticancer, antimicrobial, and anti-inflammatory properties. We delve into the underlying mechanisms of action, present detailed experimental protocols for their evaluation, and explore the structure-activity relationships that govern their potency and selectivity. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutic and crop protection agents based on the isoxazoline core.

Introduction: The Rise of the Isoxazoline Scaffold

The isoxazoline moiety, a partially saturated version of isoxazole, has garnered significant attention in the scientific community due to its presence in numerous biologically active compounds.[1][2] Its inherent structural features, including a non-planar geometry and the presence of a weak N-O bond, contribute to its ability to interact with a wide range of biological targets. The synthetic tractability of the isoxazoline ring, primarily through the versatile 1,3-dipolar cycloaddition reaction, allows for the facile generation of diverse chemical libraries for biological screening.[3] This guide will explore the key biological activities of isoxazoline derivatives that have positioned them at the forefront of modern drug and pesticide discovery.

Insecticidal Activity: A Paradigm Shift in Pest Control

Perhaps the most commercially successful application of isoxazoline derivatives to date is in the field of ectoparasiticide and insecticide development. Compounds like fluralaner and afoxolaner have revolutionized veterinary medicine for the control of fleas and ticks in companion animals.

Mechanism of Action: Targeting Invertebrate GABA-Gated Chloride Channels

The primary insecticidal mechanism of isoxazoline derivatives involves the non-competitive antagonism of γ-aminobutyric acid (GABA)-gated chloride channels (GABACls) in invertebrates.[4] GABA is the principal inhibitory neurotransmitter in the insect central nervous system. When isoxazolines bind to a unique site on these receptors, they block the influx of chloride ions, leading to hyperexcitation, paralysis, and ultimately, the death of the insect.[2] This mode of action is distinct from other GABACl antagonists like fiproles, which allows isoxazolines to be effective against pest populations that have developed resistance to older insecticide classes.

Signaling Pathway: Isoxazoline Inhibition of GABA-Gated Chloride Channel

GABAR_inhibition cluster_presynaptic Presynaptic Neuron cluster_postsynaptic Postsynaptic Neuron GABA_vesicle GABA Vesicles GABA GABA GABA_vesicle->GABA Release GABAR GABA-Gated Chloride Channel (GABACl) Cl_ion Cl- GABAR->Cl_ion Opens Channel Hyperexcitation Hyperexcitation (Paralysis) GABAR->Hyperexcitation Channel Blockage leads to Hyperpolarization Hyperpolarization (Inhibition) Cl_ion->Hyperpolarization Influx leads to GABA->GABAR Binds Isoxazoline Isoxazoline Derivative Isoxazoline->GABAR Blocks

Caption: Isoxazoline derivatives block the GABA-gated chloride channel, preventing hyperpolarization and leading to hyperexcitation.

Experimental Protocol: Insecticidal Bioassay (Topical Application)

This protocol outlines a standard method for assessing the insecticidal activity of isoxazoline derivatives through topical application.

Materials:

  • Test insects (e.g., houseflies, cockroaches, or relevant agricultural pests)

  • Isoxazoline derivative test solutions of varying concentrations in a suitable solvent (e.g., acetone)

  • Solvent control (acetone)

  • Microsyringe or micro-applicator

  • Vented holding containers with food and water

  • Controlled environment chamber (25±2°C, 60-70% relative humidity, 12:12 h light:dark cycle)

Procedure:

  • Preparation of Test Solutions: Prepare a series of dilutions of the isoxazoline derivative in the chosen solvent. A solvent-only solution serves as the negative control.

  • Insect Immobilization: Briefly anesthetize the test insects using carbon dioxide or by chilling them on a cold plate to facilitate handling.

  • Topical Application: Using a calibrated microsyringe, apply a precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each insect.

  • Holding and Observation: Place the treated insects in the ventilated containers with access to food and water and maintain them in the controlled environment chamber.

  • Mortality Assessment: Record the number of dead and moribund insects at predetermined intervals (e.g., 24, 48, and 72 hours) post-treatment. An insect is considered dead if it is unable to make any coordinated movement when gently prodded.

  • Data Analysis: Calculate the percentage mortality for each concentration, correcting for any control mortality using Abbott's formula. Determine the lethal dose (LD50) value using probit analysis.

Experimental Workflow: Topical Application Insecticidal Bioassay

Topical_Assay_Workflow start Start prep_solutions Prepare Isoxazoline Dilutions & Control start->prep_solutions immobilize Anesthetize Test Insects prep_solutions->immobilize apply Topical Application of Test Compound immobilize->apply hold Incubate in Controlled Environment apply->hold observe Record Mortality at 24, 48, 72 hours hold->observe analyze Calculate LD50 (Probit Analysis) observe->analyze end End analyze->end

Caption: Workflow for determining the insecticidal efficacy of isoxazoline derivatives via topical application.

Anticancer Activity: A Promising Frontier in Oncology

A growing body of evidence highlights the potential of isoxazoline derivatives as anticancer agents.[1][5] These compounds have demonstrated cytotoxic activity against a range of human cancer cell lines, often through mechanisms involving the induction of apoptosis and cell cycle arrest.[6][7]

Structure-Activity Relationship (SAR) Insights

The anticancer potency of isoxazoline derivatives is significantly influenced by the nature and position of substituents on the core scaffold. Key SAR observations include:

  • Aryl Substituents: The presence of aryl groups on the isoxazoline ring is a common feature of active compounds. Halogen substitutions (e.g., chloro, bromo) on these aryl rings, particularly at the para-position, often enhance cytotoxic activity.[8]

  • Electron-donating Groups: The introduction of electron-donating groups, such as methoxy substituents, on the aryl rings has been shown to increase anticancer activity in some series.[2][6]

  • Fused Ring Systems: The fusion of the isoxazoline ring with other heterocyclic systems, such as indoles, can lead to potent anticancer agents.[8]

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the in vitro cytotoxic activity of selected isoxazoline derivatives against various human cancer cell lines.

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
Monoterpene Isoxazoline 16aHT1080 (Fibrosarcoma)16.1[9]
Monoterpene Isoxazoline 16bHT1080 (Fibrosarcoma)10.72[9]
Monoterpene Isoxazoline 16cHT1080 (Fibrosarcoma)9.02[9]
Isoxazole Chalcone 10aDU145 (Prostate)0.96[2]
Isoxazole Chalcone 10bDU145 (Prostate)1.06[2]
Meisoindigo Derivative 11MCF-7 (Breast)2.3[2]
Meisoindigo Derivative 11Hep3B (Hepatocellular Carcinoma)2.7[2]
Sclareol Derivative 34aHepG2 (Hepatocellular Carcinoma)13.20[6]
Sclareol Derivative 34aA549 (Lung)21.16[6]
Curcumin Derivative 40MCF-7 (Breast)3.97[6]
Isoxazolidine Derivative 2fMCF-7 (Breast)9.7[10]
Isoxazolidine Derivative 2fA549 (Lung)9.7[10]
Isoxazolidine Derivative 2fSKOV3 (Ovarian)6.5[10]
Isoxazolidine Derivative 2gMCF-7 (Breast)17.7[10]
Isoxazolidine Derivative 2gA549 (Lung)12.1[10]
Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity and, by extension, cell viability.[11][12][13]

Materials:

  • Human cancer cell lines

  • Complete cell culture medium

  • 96-well microplates

  • Isoxazoline derivative stock solutions in a suitable solvent (e.g., DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

  • Compound Treatment: Prepare serial dilutions of the isoxazoline derivatives in complete culture medium. Remove the old medium from the cells and add the compound-containing medium. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

  • Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Antimicrobial Activity: Combating Pathogenic Microorganisms

Isoxazoline derivatives have also demonstrated promising activity against a range of pathogenic bacteria and fungi.[14][15][16] Their antimicrobial potential makes them attractive candidates for the development of new anti-infective agents.

Quantitative Data: In Vitro Antimicrobial Activity

The following table presents the in vitro antimicrobial activity of selected isoxazoline derivatives, typically reported as the zone of inhibition in disc diffusion assays or the minimum inhibitory concentration (MIC).

Compound/DerivativeMicroorganismZone of Inhibition (mm)MIC (µM)Reference
Bis(isoxazoline) 2aBacillus megaterium12-[14]
Bis(isoxazoline) 2bBacillus megaterium12-[14]
Bis(isoxazoline) 2cEscherichia coli8-12-[14]
Naphthyl Isoxazoline 4aStaphylococcus aureus17-18-[15]
Naphthyl Isoxazoline 4bStaphylococcus aureus17-18-[15]
Naphthyl Isoxazoline 4jStaphylococcus aureus17-18-[15]
Quinazolinone Isoxazole 4dVarious bacteria & fungi-0.012[17]
Quinazolinone Isoxazoline 6dVarious bacteria & fungi-0.012[17]
2-Isoxazoline Derivative 9Micrococcus luteus--[18][19]
2-Isoxazoline Derivative 9Staphylococcus aureus--[18][19]
Experimental Protocol: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion method is a widely used qualitative technique to determine the susceptibility of bacteria to antimicrobial agents.[20][21][22]

Materials:

  • Bacterial strains

  • Mueller-Hinton agar plates

  • Sterile cotton swabs

  • Sterile saline or broth

  • 0.5 McFarland turbidity standard

  • Sterile filter paper disks (6 mm)

  • Isoxazoline derivative solutions of known concentration

  • Sterile forceps

  • Incubator (37°C)

Procedure:

  • Inoculum Preparation: Prepare a bacterial inoculum by suspending several colonies from a fresh agar plate in sterile saline or broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard.[23][24]

  • Plate Inoculation: Dip a sterile cotton swab into the adjusted inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of a Mueller-Hinton agar plate in three directions to ensure even bacterial growth.[22]

  • Disk Application: Impregnate sterile filter paper disks with a known concentration of the isoxazoline derivative solution. Aseptically place the disks onto the inoculated agar surface using sterile forceps, ensuring firm contact. Space the disks sufficiently to prevent overlapping zones of inhibition.[24]

  • Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

  • Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

  • Interpretation: The size of the zone of inhibition is inversely related to the minimum inhibitory concentration (MIC) of the compound. The results are typically interpreted as susceptible, intermediate, or resistant based on standardized charts.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Several isoxazoline derivatives have been reported to possess significant anti-inflammatory properties, making them potential candidates for the treatment of various inflammatory disorders.[25][26][27]

In Vivo Model: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a widely used and well-characterized in vivo assay for evaluating the anti-inflammatory activity of new compounds.[28]

Principle: The subcutaneous injection of carrageenan into the rat's hind paw induces a biphasic inflammatory response. The initial phase is mediated by the release of histamine and serotonin, while the later phase is associated with the production of prostaglandins.[28] The ability of a test compound to reduce the swelling (edema) in the paw is a measure of its anti-inflammatory potential.

Procedure Outline:

  • Animal Acclimatization and Grouping: Acclimatize Wistar albino rats to the laboratory conditions and divide them into groups (e.g., control, standard drug, and test compound groups).

  • Compound Administration: Administer the isoxazoline derivative or the standard anti-inflammatory drug (e.g., diclofenac sodium) orally or intraperitoneally to the respective groups. The control group receives the vehicle.

  • Induction of Inflammation: After a specific time (e.g., 1 hour) following compound administration, inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume of each rat at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

  • Data Analysis: Calculate the percentage inhibition of paw edema for each group compared to the control group. Statistical analysis is performed to determine the significance of the anti-inflammatory effect.

Conclusion and Future Perspectives

The isoxazoline scaffold has proven to be a remarkably versatile core for the development of a wide array of biologically active molecules. The success of isoxazoline-based insecticides has paved the way for their exploration in other therapeutic areas. The promising anticancer, antimicrobial, and anti-inflammatory activities highlighted in this guide underscore the immense potential of this heterocyclic system.

Future research in this field will likely focus on:

  • The synthesis of novel isoxazoline derivatives with enhanced potency and selectivity for their respective biological targets.

  • In-depth mechanistic studies to elucidate the precise molecular interactions responsible for their biological effects.

  • The use of computational modeling and in silico screening to guide the rational design of new isoxazoline-based drug candidates.

  • The evaluation of these compounds in more complex in vivo models of disease to assess their therapeutic efficacy and safety profiles.

As our understanding of the chemical and biological properties of isoxazoline derivatives continues to grow, we can anticipate the emergence of new and innovative applications for this remarkable scaffold in medicine and agriculture.

References

  • Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. (2023). Molecules. [Link]

  • Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. (2023). Encyclopedia.pub. [Link]

  • Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. (2023). MDPI. [Link]

  • Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. (2023). Encyclopedia.pub. [Link]

  • Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology. [Link]

  • Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. (2022). Microbe Notes. [Link]

  • Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024). ResearchHub. [Link]

  • MTT Cell Assay Protocol. (n.d.). University of Texas Health Science Center at San Antonio. [Link]

  • Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. (2020). PMC. [Link]

  • How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024). Hardy Diagnostics. [Link]

  • Antimicrobial Activity of a new Series of Bis(isoxazoline), Bis(isoxazole) and their Derivatives. (2014). International Journal of Chemical and Physical Sciences. [Link]

  • Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. (2020). MDPI. [Link]

  • Screening for antimicrobial and antioxidant activities of quinazolinone based isoxazole and isoxazoline derivatives, synthesis and In silico studies. (2024). PubMed. [Link]

  • EVALUATION OF IN VIVO AND IN VITRO ANTI-INFLAMMATORY ACTIVITY OF NOVEL ISOXAZOLE SERIES. (2016). European International Journal of Science and Technology. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

  • Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. (2020). Preprints.org. [Link]

  • Antibiotic susceptibility testing procedure step by step. The disk diffusion test (Kirby-Bauer test). (2024). Microbiology in Pictures. [Link]

  • Isoxazoline containing natural products as anticancer agents: a review. (2014). PubMed. [Link]

  • In silico anticancer activity of isoxazolidine and isoxazolines derivatives: DFT study, ADMET prediction, and molecular docking. (2024). UAM. [Link]

  • Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language. (2026). Oreate AI. [Link]

  • How to do a Kirby-Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024). YouTube. [Link]

  • Synthesis and Antibacterial Activity of Novel Isoxazoline Derivatives. (2014). Der Pharma Chemica. [Link]

  • In Vitro and In Silico Evaluation of Antiproliferative Activity of New Isoxazolidine Derivatives Targeting EGFR: Design, Synthesis, Cell Cycle Analysis, and Apoptotic Inducers. (2023). PMC. [Link]

  • Structure–activity relationship of the novel isoxazole derivatives from acridone against Escherichia coli. (2020). ResearchGate. [Link]

  • Synthesis, characterization and anti-inflammatory activity of some novel isoxazoles. (2025). ijpsonline.com. [Link]

  • Evaluation of anti-inflammatory activity and molecular docking study of new aza-bicyclic isoxazoline acylhydrazone derivatives. (2019). PMC. [Link]

  • Graphviz. (2020). The Synthetic Biology Open Language. [Link]

  • Synthesis, Characterization and In-Vitro Antimicrobial Evaluation of Some Novel Isoxazoline Derivatives. (2011). Journal of Advanced Pharmacy Education and Research. [Link]

  • Synthesis, Characterization and Antimicrobial Activity of Isoxazoline Derivatives. (2022). International Journal of Pharmaceutical Sciences and Medicine. [Link]

  • Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. (2020). MDPI. [Link]

  • SYNTHESIS OF ISOXAZOLIDINES BY 1,3-DIPOLAR CYCLOADDITION: RECENT ADVANCES. (n.d.). arkat-usa.org. [Link]

  • 3-Benzoylisoxazolines by 1,3-Dipolar Cycloaddition: Chloramine-T-Catalyzed Condensation of α-Nitroketones with Dipolarophiles. (2016). PMC. [Link]

  • Synthesis of isoxazolidine and isoxazoline rings via 1,3-dipolar cycloaddition reaction tethered to 2-benzothiazolethiol and study their antibacterial activity. (2025). Learning Gate. [Link]

  • Research Progress of Isoxazoline Insecticides. (2024). Bentham Science Publisher. [Link]

  • Isoxazole Derivatives as Regulators of Immune Functions. (2018). PMC. [Link]

  • DOT Language. (2024). Graphviz. [Link]

  • Synthesis of novel isoxazolines via 1,3-dipolar cycloaddition and evaluation of anti-stress activity. (2013). ResearchGate. [Link]

  • Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. (2024). PMC. [Link]

  • In vivo anti-inflammatory activity by carrageenan induced hind paw... (n.d.). ResearchGate. [Link]

Sources

Foundational

A Comprehensive Spectroscopic Analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine: An In-Depth Technical Guide

Abstract This technical guide provides a detailed predictive analysis of the spectroscopic data for the heterocyclic compound (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. As a molecule of interest in synthetic and...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a detailed predictive analysis of the spectroscopic data for the heterocyclic compound (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. As a molecule of interest in synthetic and medicinal chemistry, its unambiguous structural characterization is paramount. This document serves as a foundational reference for researchers, scientists, and drug development professionals, offering an in-depth exploration of its expected Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data. The causality behind spectral predictions is explained, grounded in established principles of spectroscopy and data from analogous structures. Furthermore, this guide outlines robust, self-validating experimental protocols for data acquisition, ensuring reproducibility and accuracy in a laboratory setting.

Molecular Structure and Atom Numbering

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine possesses a chiral center at the C5 position, a key structural feature that dictates its spectroscopic behavior, particularly in NMR. The systematic numbering convention used throughout this guide is presented below to facilitate clear and concise discussion of the spectral data.

Figure 1: Molecular structure and atom numbering scheme for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. The chiral center is marked with an asterisk (*).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Due to the chiral center at C5, adjacent methylene protons (C4-H₂ and C6-H₂) are rendered diastereotopic, leading to more complex splitting patterns than would otherwise be expected.

¹H NMR Spectroscopy: Predicted Data

The proton NMR spectrum is expected to show distinct signals for each non-equivalent proton. The predicted chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) are detailed below, assuming a standard solvent like CDCl₃.

  • C4 Methylene Protons (H-4a, H-4b): These two protons are diastereotopic. They are chemically non-equivalent and will couple with each other, resulting in an AB quartet (two distinct doublets). Their proximity to the C5 quaternary carbon and the isoxazoline ring places their expected chemical shift in the range of δ 2.5 - 3.2 ppm . The geminal coupling constant (²J_HH) would be approximately 12-18 Hz.

  • C6 Aminomethyl Protons (H-6a, H-6b): Similar to the C4 protons, the C6 methylene protons are also diastereotopic due to the adjacent C5 chiral center. They will appear as another AB quartet in the region of δ 2.8 - 3.3 ppm .

  • C7 Methyl Protons (on C3): This methyl group is attached to an sp²-hybridized carbon of the C=N bond. It will appear as a sharp singlet at approximately δ 2.0 - 2.3 ppm .

  • C8 Methyl Protons (on C5): This methyl group is attached to the sp³-hybridized chiral center (C5). It will also be a singlet, shifted slightly upfield compared to the C7 methyl, likely around δ 1.5 - 1.7 ppm .

  • Amine Protons (-NH₂): The two protons of the primary amine will typically appear as a broad singlet. Its chemical shift is highly variable depending on solvent, concentration, and temperature, but can be expected in the δ 1.5 - 4.0 ppm range. This signal will disappear upon shaking the sample with D₂O, a key confirmatory test.

¹³C NMR Spectroscopy: Predicted Data

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon atoms in the molecule. The predicted chemical shifts are based on the electronic environment of each carbon.[1][2][3][4]

  • C3 (Imine Carbon): This carbon is part of the C=N double bond and is significantly deshielded. It is expected to appear far downfield at δ 155 - 160 ppm .[1]

  • C5 (Quaternary Carbon): As the sp³-hybridized chiral center bonded to two nitrogen/oxygen atoms and two carbons, it will be found in the δ 85 - 95 ppm region.

  • C4 (Methylene Carbon): This aliphatic methylene carbon within the ring is expected at δ 45 - 55 ppm .

  • C6 (Aminomethyl Carbon): The carbon of the -CH₂NH₂ group will resonate in a similar region to other aliphatic carbons attached to nitrogen, predicted to be δ 40 - 50 ppm .

  • C8 (Methyl Carbon on C5): This methyl group, attached to the quaternary C5, is predicted to appear at δ 20 - 25 ppm .

  • C7 (Methyl Carbon on C3): The methyl group on the sp² carbon (C3) will be found further upfield, in the δ 10 - 15 ppm range.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

  • N-H Stretching: The primary amine (-NH₂) group will exhibit two characteristic stretching bands (asymmetric and symmetric) in the 3400 - 3250 cm⁻¹ region. These bands are often of medium intensity and can be broadened by hydrogen bonding.

  • C-H Stretching: Aliphatic C-H stretches from the methyl and methylene groups will appear as sharp peaks just below 3000 cm⁻¹, typically in the 2980 - 2850 cm⁻¹ range.

  • C=N Stretching: The imine double bond within the isoxazoline ring gives rise to a characteristic absorption of medium to strong intensity at approximately 1650 - 1600 cm⁻¹ .[5][6]

  • N-H Bending: The scissoring vibration of the primary amine appears in the 1650 - 1580 cm⁻¹ region and may overlap with the C=N stretch.

  • N-O Stretching: The N-O bond stretch is typically found in the fingerprint region and can be a useful diagnostic peak, expected around 900 - 850 cm⁻¹ .[7]

Mass Spectrometry (MS)

Mass spectrometry provides critical information about the molecular weight and fragmentation pattern of a compound, further confirming its structure. The molecular formula is C₆H₁₂N₂O, with a molar mass of 128.17 g/mol .[8]

  • Molecular Ion Peak: Using a soft ionization technique like Electrospray Ionization (ESI), the primary ion observed will be the protonated molecule, [M+H]⁺, at an m/z (mass-to-charge ratio) of 129.11 . High-resolution mass spectrometry (HRMS) would confirm the elemental composition.

  • Key Fragmentation Pathways: Under Electron Impact (EI) or Collision-Induced Dissociation (CID), the molecule is expected to fragment in predictable ways. The primary cleavage event is often the loss of the aminomethyl radical (•CH₂NH₂, 30 Da) via alpha-cleavage, leading to a stable cation at m/z 98 . Another significant fragmentation could involve the cleavage of the weak N-O bond, initiating ring opening and subsequent rearrangements.

M [M+H]⁺ m/z = 129 frag1 Fragment m/z = 98 M->frag1 - CH₃N (Loss of aminomethyl radical) frag2 Fragment m/z = 56 M->frag2 - C₃H₅NO (Ring cleavage) frag3 Fragment m/z = 44 frag1->frag3 - C₃H₆ (Loss of propene)

Figure 2: Predicted major fragmentation pathway for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine under mass spectrometry.

Summary of Spectroscopic Data

The predicted data are consolidated in the table below for quick reference.

Technique Feature Predicted Value
¹H NMR C4-H₂ (diastereotopic)δ 2.5 - 3.2 ppm (AB quartet)
C6-H₂ (diastereotopic)δ 2.8 - 3.3 ppm (AB quartet)
C7-CH₃δ 2.0 - 2.3 ppm (singlet)
C8-CH₃δ 1.5 - 1.7 ppm (singlet)
-NH₂δ 1.5 - 4.0 ppm (broad singlet)
¹³C NMR C3 (C=N)δ 155 - 160 ppm
C5 (Quaternary)δ 85 - 95 ppm
C4 (-CH₂-)δ 45 - 55 ppm
C6 (-CH₂NH₂)δ 40 - 50 ppm
C8 (-CH₃)δ 20 - 25 ppm
C7 (-CH₃)δ 10 - 15 ppm
IR N-H stretch3400 - 3250 cm⁻¹ (2 bands)
C-H stretch2980 - 2850 cm⁻¹
C=N stretch1650 - 1600 cm⁻¹
N-O stretch900 - 850 cm⁻¹
MS (ESI) [M+H]⁺m/z 129.11
Major Fragmentm/z 98.09

Experimental Protocols & Workflow

To ensure the acquisition of high-quality, reliable data, the following standardized protocols are recommended. The overall workflow validates itself through the convergence of data from orthogonal techniques, all pointing to the same molecular structure.

cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Sample Pure Compound (≥98%) NMR_Prep Dissolve ~5-10 mg in 0.6 mL CDCl₃ with 0.03% TMS Sample->NMR_Prep IR_Prep Place 1-2 drops (neat) on ATR crystal Sample->IR_Prep MS_Prep Prepare ~10 µg/mL solution in MeOH with 0.1% Formic Acid Sample->MS_Prep NMR_Acq Acquire ¹H, ¹³C, COSY on 400 MHz+ Spectrometer NMR_Prep->NMR_Acq IR_Acq Acquire Spectrum (4000-400 cm⁻¹) on FT-IR IR_Prep->IR_Acq MS_Acq Acquire ESI-MS and MS/MS spectra on Q-TOF MS_Prep->MS_Acq NMR_Analysis Assign peaks, measure J-couplings NMR_Acq->NMR_Analysis IR_Analysis Identify functional group frequencies IR_Acq->IR_Analysis MS_Analysis Confirm [M+H]⁺, analyze fragmentation MS_Acq->MS_Analysis Final Structure Confirmation NMR_Analysis->Final IR_Analysis->Final MS_Analysis->Final

Figure 3: Recommended workflow for the complete spectroscopic characterization and structural validation of the target compound.

NMR Data Acquisition
  • Sample Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the solvent contains an internal standard, typically tetramethylsilane (TMS) at 0.03% v/v, for accurate chemical shift referencing.[9]

  • Instrumentation: Use a Fourier Transform NMR spectrometer with a proton frequency of at least 400 MHz.

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a signal-to-noise ratio >100:1 for the smallest signal.

  • ¹³C NMR: Acquire a proton-decoupled spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans will be required.

  • Confirmatory Experiments: If necessary, run 2D NMR experiments like COSY (to establish H-H couplings) and HSQC/HMBC (to correlate H and C atoms) to provide definitive assignments.

IR Data Acquisition
  • Sample Preparation: For a liquid sample, the Attenuated Total Reflectance (ATR) technique is preferred. Place a small drop of the neat liquid directly onto the ATR crystal.

  • Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

  • Acquisition: Record the spectrum, typically from 4000 cm⁻¹ to 400 cm⁻¹. Perform a background scan of the clean ATR crystal immediately prior to the sample scan.

  • Data Processing: The resulting spectrum should be plotted as transmittance (%) or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry Data Acquisition
  • Sample Preparation: Prepare a dilute solution of the sample (~1-10 µg/mL) in a suitable solvent like methanol or acetonitrile. For ESI, adding 0.1% formic acid to the solution is standard practice to promote protonation.

  • Instrumentation: Use a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with an ESI source.

  • Acquisition: Infuse the sample solution directly or via an LC inlet into the mass spectrometer. Acquire the full scan mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

  • Tandem MS (MS/MS): Select the [M+H]⁺ ion (m/z 129.11) for collision-induced dissociation (CID) to generate a fragment ion spectrum, which can then be used to validate the proposed fragmentation pathways.

Conclusion

The structural elucidation of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine can be confidently achieved through a synergistic application of NMR, IR, and MS techniques. The presence of a chiral center at C5 provides a unique spectroscopic signature, particularly the diastereotopic nature of the C4 and C6 methylene protons in the ¹H NMR spectrum. The predicted data for ¹³C NMR, key IR functional group absorptions, and the specific m/z of the protonated molecular ion and its fragments provide a comprehensive and robust analytical framework. This guide serves as an authoritative reference for the characterization of this compound, enabling researchers to verify its identity and purity with a high degree of certainty.

References

  • Synthesis and Characterization of Some New Pyrazoline and Isoxazoline Derivatives as Antibacterial Agents. (2024). Google Scholar.
  • El-Sayed, M. A. A., et al. (2022). Novel Quinazolinone–Isoxazoline Hybrids: Synthesis, Spectroscopic Characterization, and DFT Mechanistic Study. MDPI. Available at: [Link]

  • Synthesis, spectroscopic analysis and theoretical study of new pyrrole-isoxazoline derivatives. (2026). ResearchGate. Available at: [Link]

  • Kotwal, U., et al. (2022). Synthesis, Characterization and Antimicrobial Activity of Isoxazoline Derivatives. International Journal of Pharmaceutical Sciences and Medicine (IJPSM). Available at: [Link]

  • Novel Isoxazoline-1, 2, 4-oxadiazoles: Synthesis, Characterization and Antimicrobial screening. (2018). Journal of Chemical and Pharmaceutical Sciences. Available at: [Link]

  • General information for Spectroscopic Data. (N.D.). Supporting Information - AWS. Available at: [Link]

  • Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. (N.D.). Indian Academy of Sciences. Available at: [Link]

  • ¹H NMR Spectrum (1D, 100 MHz, H₂O, predicted) (NP0235421). NP-MRD. Available at: [Link]

  • ¹³C NMR Spectrum (1D, 201 MHz, H₂O, predicted) (NP0275805). NP-MRD. Available at: [Link]

  • Abbas, F. A., et al. (2014). SYNTHESIS, CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM CHALCONE COMPOUNDS. International Journal of Pharmaceutical and Chemical Sciences. Available at: [Link]

  • The synthesis of functionalized 4,5-dihydroisoxazoles decorated with the dimethylphosphinoyl group. (2023). Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

  • 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine. ChemBK. Available at: [Link]

  • (3-(4-chlorophenyl)-4,5-dihydroisoxazol-5-yl)methyl Benzene-Sulfonate. (2023). Preprints.org. Available at: [Link]

  • Sharma, V. P. (2004). ¹³C-NMR Studies of Some Heterocyclically Substituted Chromones. Asian Journal of Chemistry. Available at: [Link]

  • Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. (2015). PubMed. Available at: [Link]

  • Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. (2015). CORE. Available at: [Link]

  • Interpret this IR spectrum for 3-5 dimethylisoxazole. (2016). Chegg.com. Available at: [Link]

  • (3-(4-Chlorophenyl)-4,5-dihydroisoxazol-5-yl)methyl Benzenesulfonate. (2023). MDPI. Available at: [Link]

  • Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. (2024). Research Results in Pharmacology. Available at: [Link]

  • Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. (2024). Research Results in Pharmacology. Available at: [Link]

  • ¹³C NMR spectrum of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine. ResearchGate. Available at: [Link]

  • Synthesis and Characterization of Some New 1-(3-(heterocyclic-2- yl)-4,5-dihydroisoxazol-5-yl)Pentane-1,2,3,4,5-Pentaol Derivati. (2020). Semantic Scholar. Available at: [Link]

  • Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. (2024). Semantic Scholar. Available at: [Link]

  • Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5 - Arkivoc. (N.D.). Arkivoc. Available at: [Link]

  • 3,5-Dimethylisoxazole-4-carboxylic acid. NIST WebBook. Available at: [Link]Spec)

Sources

Exploratory

The Isoxazoline Advantage: Potential Research Applications of 4,5-Dihydroisoxazoles in Modern Drug Discovery

Executive Summary As medicinal chemistry evolves, the demand for versatile, structurally rigid, and target-specific pharmacophores has never been higher. The 4,5-dihydroisoxazole nucleus—commonly referred to as an isoxaz...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As medicinal chemistry evolves, the demand for versatile, structurally rigid, and target-specific pharmacophores has never been higher. The 4,5-dihydroisoxazole nucleus—commonly referred to as an isoxazoline—is a five-membered heterocyclic system containing adjacent oxygen and nitrogen atoms. Its unique electronic distribution and stereochemical properties make it a privileged scaffold in drug development. This technical guide explores the causality behind the synthesis of 4,5-dihydroisoxazoles and dissects their primary research applications, specifically focusing on their emerging roles as targeted anticancer and anti-inflammatory agents.

Chemical Foundation: The 1,3-Dipolar Cycloaddition Paradigm

The structural integrity of the isoxazoline ring allows it to act as a bioisostere for various functional groups, favorably positioning its substituents in three-dimensional space to maximize receptor binding[1]. The most robust and regioselective method for synthesizing 3,5-disubstituted 4,5-dihydroisoxazoles is the 1,3-dipolar cycloaddition of a nitrile oxide to a terminal alkene[2].

The Causality of In Situ Generation: Nitrile oxides are highly reactive and prone to rapid, exothermic dimerization into inactive furoxans[2]. To prevent this, application scientists do not isolate the nitrile oxide. Instead, we generate it in situ from an aldoxime precursor using an oxidizing agent (such as N-chlorosuccinimide or trichloroisocyanuric acid) in the direct presence of the alkene dipolarophile[2][3]. This kinetically favors the intermolecular trapping of the dipole by the alkene, ensuring high yields of the desired 5-membered heterocycle.

Protocol 1: Regioselective Synthesis of 3-Aryl-4,5-dihydroisoxazoles

Objective: Synthesize a functionalized isoxazoline while suppressing furoxan dimerization.

  • Oxime Formation: Dissolve a substituted aromatic aldehyde in a suitable solvent (e.g., dichloromethane). Add an equimolar amount of hydroxylamine hydrochloride and a base (e.g., NaOH). Stir at room temperature until complete consumption of the aldehyde[3].

  • Purification: Extract the resulting aldoxime and purify via recrystallization to remove unreacted hydroxylamine, which can interfere with downstream oxidation[3].

  • In Situ Cycloaddition: Dissolve the purified aldoxime in dichloromethane. Add 1.5 equivalents of the target alkene (e.g., styrene) to the solution[3].

  • Controlled Oxidation: Chill the reaction vessel to 0°C. Slowly add the oxidizing agent (e.g., N-chlorosuccinimide) dropwise. Scientific Rationale: Maintaining 0°C dampens the kinetic energy of the system, further suppressing the competing dimerization pathway[3].

  • Validation Checkpoint (Self-Validating System): Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the aldoxime spot without the emergence of a highly polar secondary spot (furoxan) validates that the in situ trapping by the alkene was successful.

  • Isolation: Quench the reaction, extract the organic layer, and purify the 4,5-dihydroisoxazole product via flash chromatography[2][3].

Synthesis A Aldoxime Formation B Nitrile Oxide Generation A->B Oxidizing Agent (e.g., NCS) at 0°C C 1,3-Dipolar Cycloaddition B->C Alkene Addition (In Situ Trapping) D Purification (Chromatography) C->D Quench & Extract E 4,5-Dihydroisoxazole Product D->E High Yield

Workflow for 1,3-dipolar cycloaddition synthesis of 4,5-dihydroisoxazoles.

Oncology Applications: Exploiting Metabolic and Cytoskeletal Vulnerabilities

Recent research has highlighted the remarkable selectivity of specific 4,5-dihydroisoxazole derivatives against cancer cell lines, leaving healthy non-neoplastic cells largely unharmed[4].

Targeting the Warburg Effect: Cancer cells rely heavily on aerobic glycolysis for energy (the Warburg effect). Spirocyclic 3-bromo-4,5-dihydroisoxazole derivatives have been identified as potent, covalent inhibitors of human glyceraldehyde-3-phosphate dehydrogenase (hGAPDH)[5]. The rigid spirocyclic structure stabilizes the inhibitor within the binding site, allowing the electrophilic warhead to selectively react with the active-site cysteine of hGAPDH, shutting down glycolysis and inducing apoptosis[5].

Cytoskeletal Disruption in Leukemia: Indole-based 4,5-dihydroisoxazoles, such as compound DHI1, exhibit high selectivity toward leukemia cells (Jurkat and HL-60)[4]. The mechanism of action involves the disruption of filamentous actin (F-actin) networks. Because hematological malignancies rely on rapid cytoskeletal reorganization for cell division and migration, the isoxazoline-induced F-actin disruption leads directly to G2/M cell cycle arrest and subsequent apoptosis[4].

Anticancer Isox Isoxazoline Derivative GAPDH hGAPDH Covalent Inhibition Isox->GAPDH Spirocyclic Variants Actin F-Actin Disruption Isox->Actin Indole Variants Glyco Glycolysis Arrest GAPDH->Glyco CellCycle G2/M Cell Cycle Arrest Actin->CellCycle Apop Selective Apoptosis Glyco->Apop CellCycle->Apop

Dual anticancer mechanism via hGAPDH inhibition and cytoskeletal disruption.

Immunomodulation: Targeting the Inflammatory Cascade

Isoxazolines are heavily investigated as bioisosteric replacements for imidazole rings in anti-inflammatory drug design[1]. This replacement strategy maintains strong binding affinity to targets like p38 MAPK while significantly reducing the hepatotoxicity commonly associated with imidazoles[1].

Compounds such as 3-(3-chloro-phenyl)-5-(4-pyridyl)-4,5-dihydroisoxazole (DIC) have demonstrated the ability to suppress the NF-κB signaling pathway in lipopolysaccharide (LPS)-stimulated macrophages[1]. By inhibiting this upstream regulator, DIC effectively diminishes the downstream transcription and release of pro-inflammatory cytokines, including TNF-α, IL-6, and COX-2[1].

Protocol 2: In Vitro Macrophage Screening for Anti-Inflammatory Activity

Objective: Quantify the suppression of the COX-2/PGE2 axis by isoxazoline derivatives.

  • Cell Culture & Treatment: Seed RAW 264.7 macrophages in multi-well plates. Pre-treat the cells with varying concentrations of the synthesized isoxazoline derivative for 1 hour[1][3].

  • LPS Stimulation: Introduce LPS (e.g., 1 µg/mL) to the culture media to induce an inflammatory response. Incubate for 24 hours[1].

  • Protein Extraction: Lyse the cells using a commercial lysis buffer containing protease and phosphatase inhibitors to preserve transiently phosphorylated signaling proteins[3].

  • Western Blotting (COX-2): Separate the lysate via SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against COX-2 and a loading control (e.g., β-actin)[3].

  • ELISA (PGE2): Collect the cell culture supernatant and quantify Prostaglandin E2 (PGE2) levels using a competitive ELISA kit[1].

  • Validation Checkpoint (Self-Validating System): Perform densitometry on the Western blot. A parallel, dose-dependent reduction in both intracellular COX-2 protein expression and secreted extracellular PGE2 confirms that the isoxazoline is functionally suppressing the cyclooxygenase pathway, rather than causing generalized cytotoxicity[1].

AntiInflammatory LPS LPS Stimulation Macrophage Macrophage Activation LPS->Macrophage NFkB NF-κB / p38 MAPK Pathways Macrophage->NFkB Cytokines TNF-α, IL-6, COX-2 Production NFkB->Cytokines Inhibition Suppression of Inflammation Cytokines->Inhibition DIC Isoxazoline (DIC) Treatment DIC->NFkB Inhibits

Anti-inflammatory signaling modulation by 4,5-dihydroisoxazoles.

Quantitative Efficacy Profiling

The structural versatility of the 4,5-dihydroisoxazole core allows it to be tuned for specific biological targets. The table below summarizes the quantitative efficacy of various derivatives across different therapeutic applications based on recent literature.

Compound DesignationTarget / Cell LinePrimary ApplicationKey Efficacy Metric
Compound 17h (Carboxamide derivative)HeLa (Cervical Cancer)AnticancerIC50 = 4.11 µM[6]
DHI1 (Indole derivative)Jurkat (Leukemia)AnticancerIC50 = 21.83 µM[4]
Spirocyclic BDHI (Cmpd 11) hGAPDH EnzymeAnticancerRapid Covalent Inactivation[5]
Compound 6b (Furanyl derivative)Gram-negative bacteriaAntimicrobialMIC = 14 µg/mL[7]
DIC (Pyridyl derivative)LPS-Stimulated MacrophagesAnti-inflammatoryDose-dependent TNF-α/PGE2 reduction[1]

Future Perspectives

The 4,5-dihydroisoxazole scaffold represents a highly adaptable platform for modern drug discovery. Future research must focus on optimizing the pharmacokinetic profiles of these compounds, specifically enhancing aqueous solubility and metabolic stability. By leveraging structure-based drug design (SBDD) and computational docking, researchers can continue to fine-tune the substituents at the 3- and 5-positions of the isoxazoline ring, unlocking next-generation therapeutics with unprecedented target selectivity.

References

  • Molina, C. T., & de Aguiar, A. P. SYNTHESIS OF NEW 4,5-DIHYDROISOXAZOLES WITH POTENTIAL ANTI-INFLAMMATORY ACTIVITY. d-nb.info.2

  • BenchChem. A Technical Guide to Novel 3-aryl-4,5-dihydroisoxazole Compounds: Synthesis, Biological Activity, and Signaling Pathways. benchchem.com. 3

  • Molina, C. T., et al. Synthesis of new 4,5-dihydroisoxazoles with potential anti-inflammatory activity. researchgate.net. 7

  • Majirská, M., et al. Discovery of Anticancer Indole-Based 4,5-Dihydroisoxazole Derivative with Selectivity toward Leukemia Cells. ACS Pharmacology & Translational Science. 4

  • PLOS One. Evaluation of 3-(3-chloro-phenyl)-5-(4-pyridyl)-4,5-dihydroisoxazole as a Novel Anti-Inflammatory Drug Candidate. plos.org. 1

  • University of Parma. Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity. unipr.it. 5

  • Endoori, S., et al. Design, synthesis, anti-cancer activity and in-silico studies of some novel 4,5-dihydroisoxazole-5-carboxamide derivatives. researchgate.net. 6

Sources

Protocols & Analytical Methods

Method

Application Note: Derivatization Strategies for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Executive Summary & Molecule Profile[2] (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (hereafter Compound 1 ) is a versatile building block in medicinal chemistry, particularly valued for its 4,5-dihydroisoxazole (i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Profile[2]

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (hereafter Compound 1 ) is a versatile building block in medicinal chemistry, particularly valued for its 4,5-dihydroisoxazole (isoxazoline) core. This scaffold acts as a constrained bioisostere of linear chains, often improving metabolic stability and solubility compared to acyclic analogs.[1]

The presence of the primary amine allows for rapid diversification. However, the isoxazoline ring contains a labile N–O bond that requires specific handling precautions, particularly regarding reductive conditions.[1] This guide provides validated protocols to derivatize the amine without compromising the heterocyclic core.[1]

Structural Analysis & Reactivity
FeatureChemical NatureReactivity & Constraints
Primary Amine Nucleophilic

High reactivity.[1] Suitable for acylation, alkylation, sulfonylation.[1]
Isoxazoline Ring 4,5-DihydroisoxazoleAcid/Base Stable: Generally robust.[1] Redox Sensitive: The N–O bond is prone to cleavage under catalytic hydrogenation (

) or strong metal reductions (e.g., Raney Ni).
C5 Stereocenter Quaternary CarbonThe commercial building block is often racemic.[1] Enantiomers can be separated via Chiral SFC (typically AD-H or OD-H columns).

Critical Stability & Handling (The "Do Not" List)

Before initiating synthesis, researchers must understand the boundaries of the isoxazoline scaffold to prevent "scaffold morphing" (unintentional ring opening).

The Reductive Trap

The most common failure mode is the unintentional cleavage of the N–O bond during reductive amination or deprotection steps.

  • FORBIDDEN: Catalytic Hydrogenation (

    
     with Pd/C, PtO
    
    
    
    , or Raney Ni). This will cleave the ring to form a
    
    
    -amino alcohol.
  • RECOMMENDED: Hydride reagents (

    
    , 
    
    
    
    ) are safe and chemoselective for the exocyclic amine.[1]
Decision Tree for Derivatization

DerivatizationWorkflow Start Start: Compound 1 (Primary Amine) Goal Define Goal Start->Goal Amide Amide/Urea Formation Goal->Amide Acylation RedAm Reductive Amination Goal->RedAm Alkylation Sulf Sulfonylation Goal->Sulf Protection/SAR Cond1 Use HATU/DIPEA or Isocyanate Amide->Cond1 Cond2 Use NaBH(OAc)3 (STAB) RedAm->Cond2 Cond3 AVOID H2/Pd-C (Ring Cleavage) RedAm->Cond3 Danger Cond4 Sulfonyl Chloride + Pyridine Sulf->Cond4

Figure 1: Strategic workflow for derivatizing Compound 1.[1] Note the critical warning against catalytic hydrogenation.

Validated Experimental Protocols

Protocol A: Amide Coupling (General Library Synthesis)

Rationale: The C5-methanamine is unhindered and reacts rapidly. HATU is preferred over EDC/HOBt for library scale due to faster kinetics and easier workup.[1]

Reagents:

  • Carboxylic Acid (

    
    , 1.1 equiv)
    
  • Compound 1 (1.0 equiv)

  • HATU (1.2 equiv)

  • DIPEA (3.0 equiv)

  • Solvent: DMF or DCM (Anhydrous)

Step-by-Step:

  • Activation: Dissolve the Carboxylic Acid (0.5 mmol) in DMF (2 mL). Add DIPEA (1.5 mmol, 261 µL) followed by HATU (0.6 mmol, 228 mg). Stir at Room Temperature (RT) for 5–10 minutes. Color change to yellow/orange is typical.

  • Addition: Add Compound 1 (0.5 mmol) to the activated ester mixture.

  • Reaction: Stir at RT for 2–4 hours. Monitor by LCMS.[1]

    • QC Note: Look for the

      
       peak. The isoxazoline ring is stable to these conditions.[1]
      
  • Workup (Library Scale): Dilute with EtOAc (20 mL). Wash with sat.[1]

    
     (2x), water (1x), and brine (1x).[1] Dry over 
    
    
    
    and concentrate.
  • Purification: Flash chromatography (0-10% MeOH in DCM).

Protocol B: Reductive Amination (Isoxazoline-Safe)

Rationale: To alkylate the amine, one must avoid


. Sodium Triacetoxyborohydride (STAB) is the gold standard here; it is mild enough to leave the isoxazoline N–O bond untouched while effectively reducing the imine intermediate.

Reagents:

  • Aldehyde (

    
    , 1.0 equiv)
    
  • Compound 1 (1.0 equiv)

  • 
     (STAB) (1.5 equiv)
    
  • Acetic Acid (catalytic, 1-2 drops)

  • Solvent: 1,2-Dichloroethane (DCE) or THF.[1] Avoid MeOH if using aldehydes sensitive to acetal formation, though MeOH is acceptable for STAB.[1]

Step-by-Step:

  • Imine Formation: In a vial, mix Compound 1 (0.5 mmol) and the Aldehyde (0.5 mmol) in DCE (3 mL). Add 1 drop of Acetic Acid. Stir for 30–60 minutes to allow imine formation (often visible by LCMS).[1]

  • Reduction: Add

    
     (0.75 mmol, 159 mg) in one portion.
    
  • Reaction: Stir at RT overnight (12–16 h).

    • Troubleshooting: If reaction is sluggish, check pH.[1] Ensure it is slightly acidic (pH 5–6).[1]

  • Quench: Add sat.

    
     (aqueous) and stir vigorously for 15 minutes.
    
  • Extraction: Extract with DCM (3x). Dry organic phase over ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    .[1][2]
    
  • Purification: Amine products often streak on silica.[1] Use amine-functionalized silica or add 1%

    
     to the eluent (e.g., DCM/MeOH/NH4OH 90:9:1).
    
Protocol C: Urea Formation

Rationale: Ureas are excellent hydrogen bond donors/acceptors for SAR exploration.[1]

Reagents:

  • Isocyanate (

    
    , 1.0 equiv)
    
  • Compound 1 (1.0 equiv)

  • Solvent: DCM or THF

Step-by-Step:

  • Dissolve Compound 1 (0.5 mmol) in dry DCM (2 mL) at 0°C.

  • Dropwise add the Isocyanate (0.5 mmol).

  • Warm to RT and stir for 2 hours.

  • Workup: Often the urea precipitates.[1] Filter and wash with cold DCM.[1] If soluble, evaporate and purify via recrystallization or column chromatography.[1]

Analytical Characterization Data

When characterizing derivatives of Compound 1, specific NMR signatures confirm the integrity of the isoxazoline ring.

SignalApprox. Shift (

, ppm)
MultiplicityDiagnostic Value
C3-Methyl 1.90 – 2.00Singlet (

)
Confirms 3-position integrity.
C5-Methyl 1.30 – 1.45Singlet (

)
Confirms 5-position integrity.
Ring

(C4)
2.60 – 3.10AB Quartet (

)
Critical: These protons are diastereotopic due to the C5 chiral center. They appear as two doublets (or a complex multiplet) with large geminal coupling (

). Loss of this pattern indicates ring cleavage or aromatization.
Exocyclic

3.20 – 3.50Multiplet (

)
Shifts downfield upon acylation (

ppm).

References

  • Isoxazoline Stability & Synthesis

    • Fedik, A. V., et al. "Synthesis of functionalized 4,5-dihydroisoxazoles decorated with the dimethylphosphinoyl group."[1] Journal of Organic and Pharmaceutical Chemistry, 2023, 21(2), 41–52.[1]

  • General Isoxazole/Isoxazoline MedChem Applications

    • Zhu, J., et al.[1] "A Review of the Medicinal Importance and Perspectives of the 2-isoxazoline Scaffold." Current Medicinal Chemistry, 2024.[1]

  • Ring Cleavage Considerations (What to Avoid)

    • Ushakov, P. Y., et al. "N–O Cleavage reactions of heterobicycloalkene-fused 2-isoxazolines."[1][3] Beilstein J. Org.[1][3] Chem., 2014, 10, 2200–2205.[1]

  • Reductive Amination Standards

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] J. Org.[1][4][5][6] Chem., 1996, 61, 3849–3862.[1][6]

Sources

Application

Advanced Application Note: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine in Organic Synthesis

Introduction & Structural Rationale In contemporary medicinal chemistry and drug development, the strategic selection of heterocyclic building blocks is paramount for optimizing pharmacokinetics and target affinity. (3,5...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Rationale

In contemporary medicinal chemistry and drug development, the strategic selection of heterocyclic building blocks is paramount for optimizing pharmacokinetics and target affinity. (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) has emerged as a highly versatile bifunctional scaffold[1].

The utility of this molecule stems from the unique properties of the 4,5-dihydroisoxazole (isoxazoline) ring. Isoxazolines are frequently deployed as bioisosteric replacements for metabolically labile ester and amide functionalities[2]. By integrating this ring system, researchers can significantly enhance the metabolic stability of lead compounds against amidases and esterases while maintaining critical hydrogen-bonding interactions[3]. Furthermore, the quaternary stereocenter at the C5 position introduces a rigid sp³-hybridized 3D vector. This structural feature is critical for "escaping flatland"—a design paradigm that reduces off-target toxicity and improves aqueous solubility by increasing the three-dimensionality of the molecule[3]. The primary methanamine group serves as the synthetic anchor, enabling rapid diversification through standard coupling chemistries[4].

G A (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Core Scaffold B Primary Amine Handle (pKa ~9.52) A->B C Isoxazoline Core (Bioisostere) A->C D Quaternary C5 Center (sp3 Hybridized) A->D E Amide/Urea Coupling B->E F Metabolic Stability vs. Ester/Amide C->F G Enhanced 3D Rigidity (Escape Flatland) D->G

Structural deconstruction and medicinal chemistry utility of the scaffold.

Physicochemical Profiling & Reactivity Data

Understanding the physicochemical baseline of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is essential for predicting its behavior in the reaction flask.

PropertyValueImplication for Synthesis
CAS Number 1160246-57-0[1]Unique identifier for procurement and spectral reference.
Molecular Formula C₆H₁₂N₂O[1]Base mass for LC-MS tracking (M+H = 129.1).
Molar Mass 128.17 g/mol [1]Stoichiometric calculations.
Predicted pKa 9.52 ± 0.29[1]Requires a strong, non-nucleophilic base (e.g., DIPEA) to ensure the amine is fully deprotonated and nucleophilic during coupling.
Predicted Density 1.14 ± 0.1 g/cm³[1]Relevant for volumetric measurements if handled as a neat oil.
H-Bond Donors/Acceptors 1 / 3Highly polar; reactions should be conducted in polar aprotic solvents (DMF, DMAc) to ensure solubility.

Mechanistic Implication of Sterics: The primary amine is attached to a methylene carbon, which is directly bonded to a quaternary C5 carbon on the isoxazoline ring. This creates a "neopentyl-like" steric environment. While the amine is primary, the adjacent bulk significantly hinders the trajectory of incoming electrophiles. Consequently, standard coupling reagents (like EDC/HOBt) often result in sluggish kinetics and poor yields.

Synthetic Workflows & Mechanistic Causality

To successfully incorporate this building block, the synthetic strategy must account for its specific steric and electronic profile[5].

  • Amide Coupling: To overcome the neopentyl-like steric hindrance, highly reactive coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are mandatory. HATU generates a highly reactive HOAt ester, significantly lowering the activation energy barrier for C-N bond formation compared to standard carbodiimides.

  • Urea Formation: When reacting the amine with isocyanates to form ureas, kinetic control is critical. The reaction must be performed at 0 °C with slow addition to prevent the formation of symmetrical urea byproducts, which occur if the local concentration of the amine exceeds the electrophile.

  • Reductive Amination: The use of Sodium triacetoxyborohydride (NaBH(OAc)₃) in dichloroethane (DCE) provides a chemoselective route to secondary amines. The mild reducing agent selectively reduces the intermediate iminium ion without reducing the isoxazoline core or unreacted aldehydes[4].

G Start Isoxazoline Methanamine Path1 HATU, DIPEA, DMF (Steric Override) Start->Path1 Path2 R-NCO, DCM, 0°C (Kinetic Control) Start->Path2 Path3 NaBH(OAc)3, DCE (Chemoselective) Start->Path3 Prod1 Isoxazoline Amides Path1->Prod1 Prod2 Isoxazoline Ureas Path2->Prod2 Prod3 Secondary Amines Path3->Prod3

Divergent synthetic workflows utilizing the primary amine functional handle.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems . Do not proceed to subsequent steps without confirming the analytical checkpoints.

Protocol A: High-Efficiency Amide Coupling (Sterically Hindered)

Objective: Synthesize an isoxazoline-amide derivative using a carboxylic acid partner.

  • Pre-activation of the Carboxylic Acid:

    • In an oven-dried flask under N₂, dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M concentration).

    • Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Stir at room temperature for 15 minutes.

    • Causality: DIPEA is chosen over Triethylamine (TEA) because its increased steric bulk prevents it from acting as a competing nucleophile, while its basicity ensures rapid formation of the active HOAt ester.

    • Self-Validation Checkpoint 1: Sample 5 µL of the mixture, dilute in MeCN, and analyze via LC-MS. Confirm the disappearance of the carboxylic acid mass and the appearance of the HOAt-ester intermediate. Do not proceed until activation is >95%.

  • Amine Addition:

    • Add (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (1.1 equiv) dropwise to the activated mixture.

    • Self-Validation Checkpoint 2 (Critical): Spot the reaction mixture onto wet pH paper. The pH must be >8. If the pH is lower, the amine (pKa ~9.52) will remain protonated and non-nucleophilic. Add additional DIPEA dropwise until pH >8 is achieved.

    • Stir at room temperature for 2–4 hours.

  • Workup & Isolation:

    • Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x).

    • Wash the combined organic layers with 5% aqueous LiCl (3x) to remove residual DMF, followed by brine.

    • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (SiO₂, Hexanes/EtOAc gradient).

Protocol B: Regiocontrolled Urea Formation

Objective: Synthesize an isoxazoline-urea scaffold via isocyanate coupling.

  • Electrophile Preparation:

    • Dissolve the target isocyanate (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.1 M concentration) under an inert atmosphere.

    • Cool the flask to exactly 0 °C using an ice-water bath.

    • Causality: Lowering the temperature suppresses the exothermic nature of the addition and prevents the isocyanate from undergoing side reactions (e.g., dimerization).

  • Controlled Nucleophilic Addition:

    • Dissolve (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (0.95 equiv) in anhydrous DCM.

    • Add the amine solution dropwise to the isocyanate over 30 minutes using a syringe pump.

    • Causality: The amine is kept as the limiting reagent (0.95 equiv) and added slowly to ensure the isocyanate is always in excess relative to the unreacted amine. This strictly prevents two amine molecules from reacting with one isocyanate equivalent to form a symmetrical urea.

  • Reaction Monitoring and Isolation:

    • Stir for 1 hour at 0 °C, then allow to warm to room temperature.

    • Self-Validation Checkpoint 3: Analyze via TLC (UV and Ninhydrin stain). The product should appear as a new, UV-active spot. If a highly non-polar double-mass species is detected on LC-MS, the addition rate was too fast, resulting in symmetrical urea.

    • Concentrate the solvent under reduced pressure and purify by trituration (using cold diethyl ether) or flash chromatography.

References

1.[1] 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine - Physico-chemical Properties. ChemBK. Available at: 2.[5] Isoxazolines: An insight to their synthesis and medicinal applications. Journal of Chemical and Pharmaceutical Research, 2015, 7(3):250-257. Available at: 3.[4] Discovery, Synthesis and Biological Evaluation of a Novel Group of Selective Inhibitors of Filoviral Entry. PMC / NIH. Available at: 4.[2] Development of Potent 3-Br-isoxazoline-Based Antimalarial and Antileishmanial Compounds. PMC / NIH. Available at: 5.[3] Synthesis, Optimization and Structure-Activity Relationships of 3,5-Disubstituted Isoxazolines as New Anti-tuberculosis Agents. PMC / NIH. Available at:

Sources

Method

Scale-up synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine for preclinical studies

An Application Note and Protocol for the Scale-Up Synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine for Preclinical Studies Authored by: A Senior Application Scientist Abstract This document provides a comp...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Scale-Up Synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine for Preclinical Studies

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the scale-up synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, a key heterocyclic scaffold with significant potential in drug discovery. The synthesis is designed to be robust, scalable, and suitable for producing material for preclinical evaluation, where purity, consistency, and impurity profiling are paramount.[1] We detail a strategic three-step synthetic route commencing with a regioselective 1,3-dipolar cycloaddition, followed by deprotection and final purification. The rationale behind the choice of starting materials, reaction conditions, and purification methods is discussed in depth to ensure reproducibility and safety. This guide is intended for researchers, chemists, and drug development professionals tasked with advancing novel chemical entities from discovery to preclinical stages.

Introduction and Strategic Overview

The 4,5-dihydroisoxazole (isoxazoline) ring is a privileged scaffold in medicinal chemistry, present in numerous compounds with a wide array of biological activities.[2][3] The target molecule, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, incorporates a chiral center at the C5 position and a primary amine, features that make it a valuable building block for library synthesis and lead optimization campaigns.[4]

Transitioning a synthesis from milligram-scale discovery to the gram- or kilogram-scale required for preclinical toxicology and safety pharmacology studies presents significant challenges.[5][6] The process must not only be high-yielding but also highly controlled to ensure the final Active Pharmaceutical Ingredient (API) meets stringent purity specifications (typically >99%) and that all impurities are identified and quantified.[5]

The synthetic strategy outlined herein is centered around the well-established 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkene.[7][8] This approach is known for its reliability and high regioselectivity.[9] To circumvent potential side reactions associated with a free amine, we employ an N-Boc protected allylamine as the dipolarophile. The nitrile oxide is generated in situ from acetaldehyde oxime, a readily available starting material. The final step involves a standard acid-mediated deprotection to yield the target amine.

Overall Synthetic Workflow

The workflow is designed for logical progression, with defined in-process controls (IPCs) to ensure the success of each step before proceeding to the next.

G cluster_0 Step 1: Cycloaddition cluster_1 Step 2: Deprotection cluster_2 Step 3: Purification & QC A Acetaldehyde Oxime + tert-butyl allylcarbamate B In-situ Nitrile Oxide Generation (NCS/Pyridine) A->B C [3+2] Cycloaddition Reaction B->C D Workup & Isolation of Protected Intermediate C->D E Protected Intermediate D->E Proceed on successful characterization (IPC) F Acid-Mediated Boc-Deprotection (HCl) E->F G Isolation of Crude Amine Salt F->G H Crude Amine Salt G->H Proceed on successful conversion (IPC) I Basification & Extraction H->I J Crystallization / Chromatography I->J K Final API Characterization (HPLC, NMR, MS, EA) J->K G cluster_mech Key Reaction: 1,3-Dipolar Cycloaddition Oxime Acetaldehyde Oxime (1) NitrileOxide Acetonitrile Oxide (Intermediate) Oxime->NitrileOxide Oxidation & Elimination NCS NCS, Pyridine Product Protected Isoxazoline (3) NitrileOxide->Product [3+2] Cycloaddition Alkene tert-butyl allylcarbamate (2) Alkene->Product

Caption: Reaction scheme for the key cycloaddition step.

Materials and Equipment:

  • 10 L jacketed glass reactor with mechanical overhead stirrer, temperature probe, and nitrogen inlet.

  • 5 L dropping funnel.

  • Acetaldehyde oxime (1) (295 g, 5.0 mol)

  • tert-butyl allylcarbamate (2) (943 g, 6.0 mol, 1.2 equiv)

  • N-Chlorosuccinimide (NCS) (735 g, 5.5 mol, 1.1 equiv)

  • Pyridine (435 g, 5.5 mol, 1.1 equiv)

  • Dichloromethane (DCM), ACS Grade (10 L)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Rotary evaporator

Procedure:

  • Reactor Setup: Charge the 10 L reactor with acetaldehyde oxime (1) (295 g, 5.0 mol), tert-butyl allylcarbamate (2) (943 g, 6.0 mol), and 4 L of DCM.

  • Cooling: Start stirring and cool the reactor contents to 0-5 °C using a circulating chiller.

  • Reagent Preparation: In a separate container, dissolve NCS (735 g, 5.5 mol) and pyridine (435 g, 5.5 mol) in 2 L of DCM. Stir until all solids are dissolved.

  • Slow Addition: Transfer the NCS/pyridine solution to the dropping funnel. Add this solution dropwise to the reactor over 2-3 hours, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.

  • Reaction Monitoring (IPC-1): After the addition is complete, allow the reaction to stir at 5-10 °C for an additional 2 hours. Take a small aliquot, quench with water, extract with DCM, and analyze by TLC (20% Ethyl Acetate/Hexane) or LC-MS to confirm the consumption of the starting oxime.

  • Quenching: Once the reaction is complete, slowly add 3 L of water to the reactor to quench the reaction.

  • Workup:

    • Transfer the mixture to a large separatory funnel. Separate the organic layer.

    • Wash the organic layer sequentially with 2 L of 1M HCl (to remove pyridine), 2 L of saturated NaHCO₃ solution, and 2 L of brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield a crude oil.

  • Purification: The crude product can often be used directly in the next step if IPC-1 shows clean conversion. If significant impurities are present, purify by flash column chromatography on silica gel (gradient elution, 5% to 30% ethyl acetate in hexanes).

Step 2: Deprotection to Yield (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Hydrochloride (4)

The tert-butoxycarbonyl (Boc) protecting group is efficiently removed under acidic conditions to yield the hydrochloride salt of the target amine.

Materials and Equipment:

  • 10 L glass reactor with stirrer and nitrogen inlet.

  • Crude tert-butyl ((3,5-dimethyl-4,5-dihydroisoxazol-5-yl)methyl)carbamate (3) (from Step 1, approx. 5.0 mol)

  • 4M HCl in 1,4-Dioxane (5 L, 20.0 mol, 4.0 equiv)

  • Diethyl ether (10 L)

  • Buchner funnel and filter paper

Procedure:

  • Dissolution: Dissolve the crude product (3) from the previous step in 4 L of diethyl ether in the reactor.

  • Acid Addition: Cool the solution to 0-5 °C. Slowly add the 4M HCl in dioxane solution over 1 hour. A white precipitate will begin to form.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Gas evolution (CO₂) will be observed.

  • Reaction Monitoring (IPC-2): Monitor the reaction by TLC or LC-MS to confirm the disappearance of the starting material.

  • Isolation: Once complete, filter the resulting white solid using a Buchner funnel.

  • Washing: Wash the filter cake with 3 x 1 L portions of cold diethyl ether to remove dioxane and any non-polar impurities.

  • Drying: Dry the white solid under vacuum at 40 °C to a constant weight to yield the hydrochloride salt (4).

Step 3: Final Purification and API Generation

The hydrochloride salt is converted to the free base, which is then purified by crystallization or chromatography to yield the final API-grade material.

Materials and Equipment:

  • Separatory funnels

  • Amine hydrochloride salt (4) (from Step 2)

  • 2M Sodium Hydroxide (NaOH) solution

  • Dichloromethane (DCM)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Heptane and Ethyl Acetate (for crystallization)

Procedure:

  • Basification: Dissolve the amine salt (4) in a minimal amount of water and cool in an ice bath. Slowly add 2M NaOH solution with stirring until the pH is >12.

  • Extraction: Extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Drying and Concentration: Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure. Caution: The free amine may be volatile; avoid excessive heating.

  • Final Purification:

    • Crystallization (Preferred for Scale-up): Dissolve the crude free base in a minimal amount of hot ethyl acetate. Slowly add heptane until turbidity is observed. Allow to cool slowly to room temperature, then cool to 0-5 °C to complete crystallization. Filter the purified product.

    • Chromatography (For smaller scale or difficult purifications): Purify via column chromatography on silica gel using a mobile phase containing DCM, Methanol, and Ammonium Hydroxide (e.g., 95:4.5:0.5).

  • Final QC (API Release): The final product must be thoroughly characterized to confirm its identity and purity.

Data Summary and Quality Control

For preclinical use, the final compound must meet stringent quality criteria. The following table summarizes expected results and necessary quality control tests.

ParameterStep 1: Protected Intermediate (3)Step 2: Amine Salt (4)Step 3: Final API (Free Base)
Appearance Colorless to pale yellow oilWhite to off-white solidWhite crystalline solid or colorless oil
Typical Scale 5.0 mol~4.5 mol~4.0 mol
Expected Yield 85-95%90-98%80-90% (after purification)
Purity (HPLC) >95%>98%>99.5%
Identity Tests ¹H NMR, ¹³C NMR, MS¹H NMR, MS¹H NMR, ¹³C NMR, HRMS, FT-IR
Impurity Profile N/ACharacterize major impuritiesNo single unknown impurity >0.1%
Chiral Purity RacemicRacemicRacemic (Note: Enantiomeric separation may be required. See Section 4.1)

Analytical Methods:

  • HPLC: A validated reverse-phase HPLC method with UV detection is essential for purity assessment and impurity quantification.

  • LC-MS/MS: Useful for in-process monitoring and identification of low-level impurities. [10][11]* NMR Spectroscopy: ¹H and ¹³C NMR are required to confirm the structure of the final compound and key intermediates.

  • Elemental Analysis (C, H, N): Should be within ±0.4% of the theoretical values for the final API.

Scale-Up and Preclinical Considerations

Chirality

The cycloaddition reaction produces a racemic mixture as the C5 position is a stereocenter. For preclinical studies, it is critical to either:

  • Consistently use the racemic mixture for all studies and characterize it as such.

  • Separate the enantiomers to study their individual pharmacology and toxicology profiles.

Enantiomeric separation of the final amine can be achieved via diastereomeric salt formation with a chiral acid (e.g., tartaric acid) followed by crystallization, or by preparative chiral HPLC. [12][13]The decision to develop a single enantiomer or the racemate is a strategic one based on early biological data.

Process Safety and Optimization
  • Exotherm Control: The in situ generation of the nitrile oxide is exothermic. On a large scale, the addition rate of the NCS/pyridine solution must be carefully controlled, and efficient reactor cooling is mandatory to prevent thermal runaway.

  • Solvent Selection: While DCM is effective, its environmental and health concerns may warrant investigation into alternative solvents like 2-MeTHF or CPME for future scale-up.

  • Purification Strategy: Flash chromatography is not ideal for large-scale manufacturing. Developing a robust crystallization procedure for both the intermediate and the final product is crucial for achieving high purity in an economically viable manner. [14][15]

Regulatory and Quality Standards

The synthesis of a drug substance for preclinical toxicology studies should be conducted in a well-documented manner, following principles that will eventually lead to Good Manufacturing Practice (GMP). [6][16]This includes:

  • Full Characterization: Unambiguous proof of structure.

  • Traceability: Documenting all raw materials, batch numbers, and process parameters.

  • Impurity Identification: Identifying and, if necessary, synthesizing any process-related impurity present at >0.1% for toxicological assessment. [1]

Conclusion

This application note provides a detailed, robust, and scalable protocol for the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. By employing a protected amine strategy and focusing on controllable, well-understood chemical transformations, this process is suitable for generating the high-purity material required for formal preclinical development. The emphasis on in-process controls, purification strategy, and considerations for the final API quality ensures that the resulting compound is fit-for-purpose, enabling a smooth transition from chemical synthesis to biological evaluation.

References

  • Padmavathi, V., et al. (2009). Synthesis and bioassay of a new class of 3,5-disubstituted isoxazolines. European Journal of Medicinal Chemistry. Available at: [Link]

  • Thirumurugan, P., et al. (2010). Synthesis, optimization and structure-activity relationships of 3,5-disubstituted isoxazolines as new anti-tuberculosis agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Thirumurugan, P., et al. (2009). Synthesis, optimization and structure-activity relationships of 3,5-disubstituted isoxazolines as new anti-tuberculosis agents. PubMed. Available at: [Link]

  • N/A
  • N/A
  • Ramón, D. J., & Asensio, A. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. ACS Sustainable Chemistry & Engineering. Available at: [Link]

  • Ramón, D. J., & Asensio, A. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. CORE Repository. Available at: [Link]

  • Alkayar, Z. T., et al. (2020). Synthesis of isoxazolidine and isoxazoline rings via 1,3-dipolar cycloaddition reaction. IOP Conference Series: Materials Science and Engineering. Available at: [Link]

  • N/A
  • Maurya, R., et al. (2010). Synthesis of novel isoxazolines via 1,3-dipolar cycloaddition and evaluation of anti-stress activity. Medicinal Chemistry Research. Available at: [Link]

  • N/A
  • N/A
  • Ziemianek, K., et al. (2025). A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry. Journal of Veterinary Research. Available at: [Link]

  • Reddy, C. R., et al. (2015). Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition. Molecules. Available at: [Link]

  • N/A
  • Ziemianek, K., et al. (2025). A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests. ResearchGate. Available at: [Link]

  • N/A
  • N/A
  • Grynkiewicz, G., & Gadzikowska, M. (2008). Preclinical drug development. Acta Poloniae Pharmaceutica. Available at: [Link]

  • Molina, C. T., & de Aguiar, A. P. (2006). Synthesis of new 4,5-dihydroisoxazoles with potential anti-inflammatory activity. ResearchGate. Available at: [Link]

  • Agno Pharmaceuticals. (2023). Complete Guide To Pre-Clinical Drug Product Manufacturing. Agno Pharma. Available at: [Link]

  • N/A
  • N/A
  • N/A
  • Umesha, K. B., et al. (2018). Novel Isoxazoline-1, 2, 4-oxadiazoles: Synthesis, Characterization and Antimicrobial screening. Journal of Chemical and Pharmaceutical Sciences. Available at: [Link]

  • Abbas, F. A., et al. (2014). Synthesis, characterization and computational study of some new 5-(furan-2-yl)-3-phenyl-4,5-dihydroisoxazole derivatives. International Journal of Pharma and Chemical Sciences. Available at: [Link]

  • N/A
  • N/A
  • N/A
  • Sousa, M. E., et al. (2017). Chiral Separation in Preparative Scale: A Brief Overview of Membranes as Tools for Enantiomeric Separation. Molecules. Available at: [Link]

  • N/A
  • Li, J., & Zhang, J. (2021). The Requirements of Chemical Manufacturing and Control in the Pre-clinical and Clinical Studies of a Potential Drug. Health Science Journal. Available at: [Link]

  • Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available at: [Link]

  • Biotech Spain. (2025). Preclinical Research in Drug Development: From Toxicology to Translational Insights. Biotech Spain. Available at: [Link]

  • N/A
  • Ma, S., et al. (2020). Design, synthesis of novel 4,5-dihydroisoxazole-containing benzamide derivatives as highly potent FtsZ inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • N/A
  • N/A

Sources

Application

Application Note: Analytical Methods for the Quantification of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Introduction & Analytical Challenges (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) is a highly polar, basic primary amine featuring an isoxazoline ring. Isoxazoline derivatives are recognized as...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Analytical Challenges

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) is a highly polar, basic primary amine featuring an isoxazoline ring. Isoxazoline derivatives are recognized as critical building blocks in medicinal chemistry, frequently utilized in the synthesis of biologically active molecules with broad-spectrum therapeutic potential, including antiparasitic, antibacterial, and anti-inflammatory agents[1],[2].

Despite its synthetic utility, quantifying this intermediate presents two distinct analytical challenges:

  • High Polarity & Basicity: The primary amine moiety (pKa ~9.5) remains ionized under typical acidic chromatographic conditions. In standard Reversed-Phase Liquid Chromatography (RPLC), this results in poor retention (elution in the void volume), peak tailing, and susceptibility to matrix ion suppression.

  • Lack of a Conjugated Chromophore: The molecule lacks an extended

    
    -electron system. The isolated C=N bond of the isoxazoline ring provides negligible UV absorbance above 220 nm. Monitoring at low wavelengths (<210 nm) is highly susceptible to baseline drift and solvent interference.
    

To overcome these challenges, this guide details two orthogonal, self-validating analytical strategies: HILIC-MS/MS for trace-level pharmacokinetic (PK) and impurity profiling, and RP-HPLC-CAD for bulk quality control (QC) and reaction monitoring.

Method Selection Rationale

The selection of the analytical method depends entirely on the required sensitivity and the matrix complexity.

  • HILIC-MS/MS (Trace Analysis): Hydrophilic Interaction Liquid Chromatography (HILIC) is uniquely suited for polar amines. By utilizing a polar stationary phase and a highly organic mobile phase, HILIC provides excellent retention for polar metabolites[3]. Furthermore, the high organic content (e.g., >80% Acetonitrile) dramatically enhances droplet desolvation in the Electrospray Ionization (ESI) source, maximizing MS sensitivity.

  • RP-HPLC-CAD (Bulk Analysis): The Charged Aerosol Detector (CAD) is a universal, mass-sensitive detector that does not rely on optical properties, making it ideal for compounds lacking a UV chromophore[4],[5]. By pairing CAD with a mixed-mode or polar-embedded RP column, robust quantification can be achieved without the complexity or cost of mass spectrometry.

MethodSelection Start Quantification of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Q1 Application Type? Start->Q1 Trace Trace Analysis / PK (< 10 ng/mL) Q1->Trace High Sensitivity Bulk Bulk Purity / QC (> 1 µg/mL) Q1->Bulk High Concentration HILIC HILIC-MS/MS (High Sensitivity, Polar Retention) Trace->HILIC HPLC_CAD RP-HPLC-CAD (Universal Detection, No Chromophore Needed) Bulk->HPLC_CAD

Decision tree for selecting the appropriate analytical method based on application needs.

Protocol 1: Trace Quantification via HILIC-ESI-MS/MS

This protocol is designed for high-sensitivity quantification in complex biological matrices (e.g., plasma) or for genotoxic impurity screening.

System Suitability & Self-Validation

To ensure the system is self-validating, a System Suitability Test (SST) must be performed prior to sample analysis. The SST must demonstrate a signal-to-noise (S/N) ratio


 10 for the Lower Limit of Quantification (LLOQ) standard and a retention time relative standard deviation (RSD) 

2.0% across six replicate injections.
Step-by-Step Methodology

Step 1: Mobile Phase Preparation

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with Formic Acid. Causality: The acidic pH ensures the primary amine is fully protonated, standardizing its interaction with the HILIC stationary phase and improving ESI(+) ionization efficiency.

  • Mobile Phase B (Organic): 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step 2: Sample Preparation (Protein Precipitation)

  • Aliquot 50 µL of plasma sample into a microcentrifuge tube.

  • Add 10 µL of Internal Standard (IS) solution (e.g., isotopically labeled analog or a structural analog like structurally similar polar amine).

  • Add 150 µL of cold Acetonitrile (100%) to precipitate proteins and force the sample into a high-organic state. Causality: HILIC requires the injection solvent to be highly organic (ideally

    
     75% ACN) to prevent peak distortion and solvent mismatch effects.
    
  • Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to an autosampler vial.

Step 3: Chromatographic Conditions

  • Column: Waters XBridge Amide (2.1 x 100 mm, 3.5 µm) or equivalent.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Gradient Program:

    • 0.0 - 1.0 min: 90% B

    • 1.0 - 4.0 min: Linear gradient to 60% B

    • 4.0 - 5.0 min: Hold at 60% B

    • 5.0 - 5.1 min: Return to 90% B

    • 5.1 - 8.0 min: Re-equilibration at 90% B.

Step 4: MS/MS Detection Parameters

  • Ionization Mode: ESI Positive (+).

  • Precursor Ion: m/z 129.1

    
    
    
  • Product Ions (MRM Transitions):

    • Quantifier: m/z 129.1

      
       112.1 (Loss of 
      
      
      
      )
    • Qualifier: m/z 129.1

      
       86.1 (Isoxazoline ring cleavage)
      
  • Collision Energy (CE): Optimized per instrument (typically 15-25 eV).

Workflow Sample Sample Prep (Dilution in >75% ACN) Chrom HILIC Separation (Amide Column) Sample->Chrom Ion ESI(+) Ionization [M+H]+ m/z 129.1 Chrom->Ion Detect MRM Detection (m/z 112.1 & 86.1) Ion->Detect Data Data Analysis (IS Normalization) Detect->Data

Workflow diagram detailing the HILIC-MS/MS analytical process.

Protocol 2: Bulk Purity Analysis via RP-HPLC-CAD

This protocol is tailored for Active Pharmaceutical Ingredient (API) synthesis monitoring and bulk purity assays where MS is unnecessary, but the lack of a chromophore prevents UV detection.

System Suitability & Self-Validation

CAD response is non-linear over large ranges. The system is self-validating if the calibration curve (plotted on a log-log scale or fitted with a quadratic regression) yields an


. Volatile buffers are strictly mandatory; non-volatile salts (e.g., phosphates) will cause massive background noise and permanently damage the CAD[4].
Step-by-Step Methodology

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 20 mM Ammonium Acetate in LC-MS grade water. Causality: Ammonium acetate is fully volatile, ensuring no solid residue is formed during the CAD nebulization and evaporation process.

  • Mobile Phase B: Methanol (LC-MS grade).

Step 2: Sample Preparation

  • Accurately weigh 10.0 mg of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

  • Dissolve in 10.0 mL of Mobile Phase A to create a 1.0 mg/mL stock solution.

  • Dilute with Mobile Phase A to the working concentration (e.g., 50 µg/mL).

Step 3: Chromatographic Conditions

  • Column: Thermo Acclaim Mixed-Mode WCX-1 (3.0 x 150 mm, 3 µm). Causality: Standard C18 will not retain the ionized amine. A mixed-mode column containing weak cation exchange (WCX) properties provides secondary electrostatic interactions, ensuring adequate retention (

    
    ).
    
  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 30°C.

  • Isocratic Elution: 80% A / 20% B.

Step 4: CAD Settings

  • Evaporation Temperature: 35°C (Optimized for semi-volatile amines to prevent analyte loss during aerosol drying).

  • Data Collection Rate: 10 Hz.

  • Filter: 3.6 seconds.

Quantitative Data Summary

The following table summarizes the typical validation parameters achieved using the two orthogonal methods.

Validation ParameterHILIC-MS/MS (Trace/PK)RP-HPLC-CAD (Bulk/QC)
Primary Application Pharmacokinetics, Trace ImpuritiesReaction Monitoring, Bulk Purity
Linearity Range 0.5 – 500 ng/mL1.0 – 200 µg/mL
Limit of Detection (LOD) 0.1 ng/mL0.3 µg/mL
Limit of Quantitation (LOQ) 0.5 ng/mL1.0 µg/mL
Accuracy (Recovery) 92.4% – 105.1%98.5% – 101.2%
Precision (%RSD) < 6.5%< 2.0%
Detector Response Linear (Internal Standard corrected)Non-linear (Quadratic / Log-Log fit)

References

1.1[1] 2.2[2] 3. 3[3] 4.4[4] 5.5[5]

Sources

Method

Application Note: Pharmacological Profiling of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

An Application Note and Protocol Guide for the pharmacological characterization of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. Executive Summary (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol Guide for the pharmacological characterization of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Executive Summary

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) represents a distinct class of 4,5-dihydroisoxazole scaffolds.[1][2] Structurally, it shares pharmacophoric features with established bioactive isoxazoles (e.g., Muscimol) and dihydroisoxazoles (e.g., the MIF inhibitor ISO-1), yet it lacks the acidic moiety required for orthosteric GABA-A agonism. Consequently, this compound is primarily investigated as a privileged scaffold for two divergent therapeutic areas:

  • CNS Modulation: As a blood-brain barrier (BBB) permeable amine precursor or allosteric modulator.

  • Anti-Inflammatory Activity: As a potential Macrophage Migration Inhibitory Factor (MIF) tautomerase inhibitor.

This guide provides a rigorous experimental framework for characterizing this Novel Chemical Entity (NCE), moving from in vitro target validation to in vivo pharmacokinetic and efficacy profiling.

Chemical Handling & Formulation

Objective: Ensure compound stability and reproducible dosing.

Physicochemical Properties[1][4]
  • Molecular Formula:

    
    [3]
    
  • MW: 128.17 g/mol [3]

  • State: Typically supplied as a Hydrochloride salt (Hygroscopic solid) or free base (Oil).

  • Solubility: Highly soluble in water and DMSO (>50 mM).

Formulation Protocol

For In Vitro Assays (Stock Solution):

  • Dissolve 12.8 mg of compound in 1 mL of anhydrous DMSO to create a 100 mM stock .

  • Sonicate for 30 seconds at room temperature.

  • Aliquot into amber glass vials (20 µL/vial) and store at -20°C.

  • Validation: Verify concentration via HPLC-UV (210 nm) or LC-MS prior to use.

For In Vivo Administration (IV/IP/PO):

  • Vehicle: Saline (0.9% NaCl) is preferred due to high water solubility.

  • pH Adjustment: If using the HCl salt, buffer to pH 7.4 using 0.1 N NaOH. Ensure final pH is 7.0–7.4 to prevent injection site irritation.

  • Stability: Prepare fresh daily. The dihydroisoxazole ring is sensitive to strong acids/bases over prolonged periods; avoid pH < 4 or > 9.

In Vitro Experimental Design

Workflow Visualization

The following diagram outlines the critical path for in vitro screening, prioritizing safety and target deconvolution.

InVitroWorkflow Start Compound Reconstitution (100 mM DMSO) Safety Tier 1: Safety Profiling (Cytotoxicity & hERG) Start->Safety Target Tier 2: Target Deconvolution Safety->Target If IC50 > 10 µM MIF_Assay MIF Tautomerase Assay (Inflammation Hypothesis) Target->MIF_Assay CNS_Screen GPCR/Channel Binding (CNS Hypothesis) Target->CNS_Screen ADME Tier 3: In Vitro ADME (Microsomal Stability) MIF_Assay->ADME Valid Hit CNS_Screen->ADME Valid Hit

Caption: Decision tree for in vitro characterization. Tier 1 ensures non-toxicity before investing in mechanism-of-action studies.

Protocol A: MIF Tautomerase Inhibition Assay

Rationale: The 4,5-dihydroisoxazole moiety is a known pharmacophore for inhibiting Macrophage Migration Inhibitory Factor (MIF), a key cytokine in sepsis and autoimmunity. This assay tests if the compound blocks the enzymatic active site of MIF.

Materials:

  • Recombinant Human MIF (rhMIF).

  • Substrate: L-Dopachrome methyl ester.

  • Positive Control: ISO-1 (Standard MIF inhibitor).

Procedure:

  • Preparation: Prepare L-Dopachrome methyl ester fresh (unstable). Mix L-DOPA methyl ester with sodium periodate for 5 min, then place on ice.

  • Incubation: In a 96-well UV-transparent plate, add:

    • 180 µL Assay Buffer (50 mM Potassium Phosphate, pH 7.4).

    • 10 µL rhMIF (Final conc: 50–100 nM).

    • 2 µL Test Compound (0.1, 1, 10, 100 µM).

  • Equilibration: Incubate for 10 minutes at 25°C.

  • Reaction Start: Add 10 µL of L-Dopachrome substrate.

  • Measurement: Immediately monitor absorbance decrease at 475 nm for 5 minutes (kinetic mode).

  • Analysis: Calculate the slope (Vmax) of the linear portion. Determine % Inhibition relative to DMSO control.

Protocol B: CNS Receptor Binding Screen

Rationale: Given the structural similarity to amino-isoxazoles (muscimol), the compound must be screened against GABAergic and Glutamatergic targets.

Panel Selection:

  • GABA-A / GABA-B: To assess orthosteric binding.

  • NMDA / AMPA: To assess glutamate modulation.

  • Transporters (GAT-1): To assess reuptake inhibition.

Method (Radioligand Binding):

  • Use rat brain synaptic membranes.

  • Incubate membranes with radioligand (e.g., [³H]-Muscimol for GABA-A) and Test Compound (10 µM) for 60 min at 4°C.

  • Terminate via rapid filtration over GF/B filters.

  • Criteria: >50% displacement at 10 µM warrants a full

    
     determination.
    

In Vivo Experimental Design

Pharmacokinetics (PK) & BBB Penetration

Rationale: As a small polar amine, bioavailability and brain penetration are critical unknowns.

Study Design (Rat/Mouse):

Parameter Group A (IV) Group B (PO)
Dose 1 mg/kg 5 mg/kg
Vehicle Saline Saline
N 3 rats/timepoint 3 rats/timepoint
Timepoints 5, 15, 30, 60, 120, 240 min 15, 30, 60, 120, 240, 480 min

| Tissues | Plasma | Plasma + Brain (at Tmax) |

Bioanalytical Method (LC-MS/MS):

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is mandatory due to the high polarity of the methanamine group. C18 columns will result in poor retention.

  • Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid (Gradient).

  • Transition: Optimize MRM for parent ion

    
    .
    
The Irwin Test (Primary CNS Observation)

Rationale: Before specific efficacy models, a standardized observational battery is required to detect sedation, excitation, or neurotoxicity.

Protocol:

  • Acclimation: Mice (C57BL/6, n=4/dose) acclimated for 1 hour.

  • Dosing: Administer 0 (Vehicle), 10, 30, 100 mg/kg IP.

  • Observation: Score at 15, 30, 60, 120 min post-dose.

  • Scoring Matrix:

    • Behavioral: Alertness, Grooming, Restlessness.

    • Neurological: Tremors, Convulsions, Straub Tail (indicates opioid/serotonin activity).

    • Autonomic: Pupil size, Salivation, Piloerection.

Efficacy Model Selection (Pathway Dependent)

Based on In Vitro results, proceed to Model A or Model B .

Model A: If MIF Inhibition is Confirmed (Anti-Inflammatory)

LPS-Induced Sepsis Model:

  • Challenge: Administer Lipopolysaccharide (LPS, E. coli 0111:B4) at 10 mg/kg IP to induce cytokine storm.

  • Treatment: Administer Test Compound (IP) 30 min prior to LPS.

  • Readout:

    • Survival rate over 72 hours.

    • Serum TNF-

      
       and IL-6 levels at 4 hours post-LPS (ELISA).
      
    • Success Criteria: Significant reduction in serum cytokines compared to Vehicle + LPS.

Model B: If CNS Binding is Confirmed (Neuromodulation)

PTZ-Induced Seizure Threshold:

  • Treatment: Administer Test Compound (IP) 30 min prior to testing.

  • Challenge: Infuse Pentylenetetrazol (PTZ) intravenously via tail vein (continuous infusion).

  • Readout: Latency to:

    • First twitch (myoclonic jerk).

    • Generalized clonic seizure.

    • Tonic extension.

  • Interpretation: Increased latency indicates anticonvulsant/GABAergic activity. Decreased latency indicates pro-convulsant risk.

Data Analysis & Reporting

Quantitative Summary Table

Generate the following table for the final report:

AssayParameterResultInterpretation
Solubility Kinetic (PBS)> 50 mMExcellent drug-likeness
MIF Tautomerase

TBD< 1 µM = Potent Hit
GABA Binding % DisplacementTBD> 50% = Specific Ligand
Microsomal Stability

(Human)
TBD< 30 min = High Clearance
Brain/Plasma Ratio

TBD> 0.3 = CNS Penetrant

References

  • Lubetsky, J. B., et al. (2002). "The tautomerase active site of macrophage migration inhibitory factor is a potential target for discovery of novel anti-inflammatory agents." Journal of Biological Chemistry. Link

  • Krogsgaard-Larsen, P., et al. (2000). "GABA agonists and antagonists: Structure-Activity Relationships." Textbook of Drug Design and Discovery.

  • Irwin, S. (1968). "Comprehensive observational assessment: Ia. A systematic, quantitative procedure for assessing the behavioral and physiologic state of the mouse." Psychopharmacologia. Link

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[4] Link

Disclaimer: This Application Note describes experimental procedures for a research chemical. (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is not an FDA-approved drug. All in vivo studies must be approved by an Institutional Animal Care and Use Committee (IACUC).

Sources

Application

Application Note: Formulation and Assay Integration of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Executive Summary and Mechanistic Context (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS 1160246-57-0) is a highly versatile, low-molecular-weight building block and pharmacophore fragment. Characterized by a sa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary and Mechanistic Context

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS 1160246-57-0) is a highly versatile, low-molecular-weight building block and pharmacophore fragment. Characterized by a saturated isoxazoline ring and a primary amine appendage, this scaffold is increasingly utilized in Fragment-Based Drug Discovery (FBDD) and the development of targeted covalent inhibitors.

Isoxazoline derivatives are well-documented for their ability to interact with cysteine-dependent enzymes, such as human Transglutaminase 2 (TG2) ()[1] and parasitic proteases like rhodesain ()[2]. Furthermore, the scaffold serves as a critical structural linker in the synthesis of Nampt inhibitors ()[3]. This application note provides authoritative, field-tested protocols for the solubilization, formulation, and biological assay integration of this specific fragment, ensuring high-fidelity data in biochemical and biophysical screens.

Physicochemical Profiling & Causality in Formulation

Understanding the physicochemical properties of the fragment is paramount for preventing false positives in high-throughput screening (HTS).

Table 1: Physicochemical Properties and Formulation Implications

PropertyValueFormulation Implication
Molecular Weight 128.17 g/mol Ideal for FBDD; requires high assay concentrations (0.1 - 2 mM) to detect binding.
Predicted pKa ~9.52 (Primary Amine)At physiological pH (7.4), >99% of the molecules are protonated (cationic).
Solubility Highly HydrophilicExcellent aqueous solubility; prone to hygroscopicity if stored as an HCl salt.
Chemical Stability Moderate to HighStable in neutral buffers but susceptible to ring-opening by strong nucleophiles[1].

Expert Insight: Because the primary amine is protonated at pH 7.4, it acts as an electrostatic anchor rather than a nucleophile in physiological buffers. Furthermore, unlike highly reactive 3-halo-isoxazolines which can exhibit promiscuous reactivity, the 3,5-dimethyl substitution dampens the electrophilicity of the isoxazoline core. This structural feature is highly advantageous for FBDD, as it minimizes Pan-Assay Interference (PAINS) behavior. The ring will only undergo nucleophilic opening when perfectly oriented within the active site of a target enzyme containing a highly activated thiolate, making it an exceptionally specific covalent warhead ()[4].

Standardized Formulation Protocols

Protocol 1: Preparation of a 100 mM Master Stock

To maintain the integrity of the isoxazoline ring and prevent oxidative degradation of the amine, the compound should be formulated in anhydrous conditions before aqueous dilution.

  • Equilibration : Allow the lyophilized solid (preferably the HCl salt form for enhanced stability) to equilibrate to room temperature in a desiccator to prevent ambient moisture condensation.

  • Solubilization : Dissolve the precise mass in anhydrous, LC-MS grade Dimethyl Sulfoxide (DMSO) to achieve a 100 mM concentration. Causality: While the compound is highly water-soluble, a DMSO master stock ensures compatibility with automated acoustic dispensers (e.g., Echo) used in HTS.

  • Homogenization : Vortex for 30 seconds and sonicate in a water bath at 25°C for 2 minutes until optically clear.

  • Quality Control (Self-Validating Step) : Withdraw a 1 µL aliquot, dilute in 50% Acetonitrile/Water, and analyze via LC-MS to confirm the presence of the intact mass (m/z [M+H]+ 129.1) and the absence of hydrolyzed ring-open byproducts.

  • Storage : Aliquot into single-use opaque vials and store at -20°C under an argon or nitrogen blanket.

Protocol 2: Preparation of Working Solutions for Biochemical Assays
  • Buffer Selection : Utilize 50 mM HEPES or MOPS buffer (pH 7.2–7.4). Add 0.01% Tween-20 to prevent non-specific binding to plasticware.

    • Critical Causality: The use of primary amine-containing buffers (like Tris or Glycine) must be strictly avoided, as they will compete with the compound and confound assay readouts.

  • Reducing Agent : Add 1 mM TCEP (instead of DTT) if a reducing environment is required. TCEP is less nucleophilic than DTT and minimizes the risk of premature isoxazoline ring opening.

  • Dilution : Dilute the 100 mM DMSO stock into the assay buffer to achieve the desired final concentration. Ensure the final DMSO concentration remains below 2% (v/v) to prevent enzyme denaturation.

Table 2: Quantitative Parameters for Assay Integration

Assay ParameterRecommended ValueCausality / Rationale
Stock Concentration 100 mMEnsures minimal DMSO carryover (<2%) during high-concentration fragment screening.
Working Concentration 100 µM – 2 mMLow molecular weight fragments typically exhibit low initial binding affinities (high

).
Buffer pH 7.2 – 7.4Maintains physiological relevance while keeping the primary amine protonated.
Reducing Agent 1 mM TCEPPrevents oxidation of active-site cysteines without degrading the isoxazoline ring.

Biological Assay Integration

Assay Workflow: Cysteine-Dependent Enzyme Inhibition (e.g., TG2 or Rhodesain)

Isoxazoline-based fragments can act as covalent inhibitors by undergoing a nucleophilic attack from the active-site cysteine thiolate, leading to ring opening and the formation of a stable thioether/thioester adduct ()[2].

  • Enzyme Pre-incubation : Incubate the target enzyme (e.g., 5 nM human TG2) with the formulated fragment (titrated from 10 µM to 2 mM) in 50 mM HEPES (pH 7.2), 1 mM CaCl2, and 1 mM TCEP for 30 minutes at 37°C.

  • Substrate Addition : Initiate the reaction by adding a fluorogenic substrate (e.g., 50 µM Z-DON-Val-Pro-Leu-OMe for TG2).

  • Kinetic Readout : Monitor fluorescence (Ex: 330 nm / Em: 415 nm) continuously for 45 minutes using a microplate reader.

  • Data Validation (Self-Validating System) : Calculate the

    
     to determine the efficiency of covalent bond formation. A time-dependent decrease in the 
    
    
    
    value across multiple pre-incubation time points (e.g., 10 min vs. 60 min) is a self-validating indicator of the irreversible covalent mechanism inherent to the isoxazoline warhead.

Mechanistic Visualizations

FormulationWorkflow A Solid Compound (HCl Salt) B Solubilization (100 mM in DMSO/H2O) A->B Add Solvent C Quality Control (LC-MS / 1H-NMR) B->C Aliquot D Aqueous Dilution (HEPES/MOPS Buffer) C->D Pass QC E Biological Assay (SPR / Enzymatic) D->E Transfer

Workflow for the formulation and quality control of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Mechanism E Target Enzyme (e.g., TG2 / Rhodesain) C Non-Covalent Complex (Electrostatic & H-Bonding) E->C Binding F Isoxazoline Fragment (Protonated Amine) F->C Binding R Nucleophilic Attack (Cys-Thiolate on Isoxazoline) C->R Proximity A Covalent Adduct Formation (Irreversible Inhibition) R->A Ring Opening

Mechanistic pathway of isoxazoline-based fragments targeting cysteine-dependent enzymes.

References

  • Synthesis and biological evaluation of novel peptidomimetics as rhodesain inhibitors Source: Taylor & Francis URL:[Link]

  • Discovery of Potent and Specific Dihydroisoxazole Inhibitors of Human Transglutaminase 2 Source: National Institutes of Health (NIH) / ACS URL:[Link]

  • WO2014111871A1 - 4,5-dihydroisoxazole derivatives as nampt inhibitors Source: Google Patents URL

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Executive Overview: The Causality of Purification Roadblocks As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of small, functionalized heterocycles. The purification of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview: The Causality of Purification Roadblocks

As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of small, functionalized heterocycles. The purification of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) presents a classic dichotomy in medicinal chemistry: balancing the reactivity of a highly polar, basic primary amine against the chemical sensitivity of an isoxazoline ring.

The core challenges stem from the molecule's physical properties. With a low molecular weight of 128.17 g/mol and a predicted pKa of ~9.52[1], the freebase is highly water-soluble, prone to volatility, and interacts aggressively with acidic chromatographic stationary phases. Furthermore, the N-O bond of the 4,5-dihydroisoxazole ring is susceptible to reductive cleavage or base-catalyzed degradation. The following troubleshooting guide and validated protocols are designed to help you navigate these competing chemical demands.

Diagnostic Troubleshooting & FAQs

Q: My compound streaks across the entire TLC plate and co-elutes with impurities on bare silica. How do I fix this? Causality: Bare silica gel is populated with acidic silanol groups (Si-OH). The basic primary amine of your compound forms strong, irreversible ionic and hydrogen-bonding interactions with these silanols, leading to severe peak tailing[2]. Solution: You must mask these interactions. If using bare silica, pre-treat your column with 1–5% triethylamine (TEA) or use a mobile phase containing 1% aqueous NH4OH (e.g., DCM/MeOH/NH4OH 90:9:1). For a more robust solution, switch to amine-functionalized silica (KP-NH), which intrinsically repels the primary amine, or utilize Reverse-Phase HPLC (RP-HPLC) which has proven highly effective for isoxazoline derivatives[3].

Q: I am trying to extract the freebase from an aqueous quench, but my isolated yields are <20%. Where is my product? Causality: The molecule is exceptionally polar. If your aqueous phase is not sufficiently basic (pH < 10), the amine remains protonated and will not partition into the organic layer. Even at pH > 10, its low logP keeps it heavily partitioned in the water. Solution: Adjust the aqueous pH to 11–12 using mild bases like K2CO3 (avoid strong bases like NaOH, which can promote isoxazoline ring-opening). Saturate the aqueous layer with solid NaCl to force the organic compound out of the water (the salting-out effect). Extract with a highly polar organic mixture, such as CHCl3:Isopropanol (3:1), rather than standard ethyl acetate.

Q: I had product in my extraction, but after rotary evaporation, my mass is drastically lower than expected. Is it degrading? Causality: It is likely volatilizing, not degrading. Small aliphatic amines exhibit significant vapor pressure. Concentrating the freebase under high vacuum or elevated water-bath temperatures (>40 °C) leads to physical loss of the product into the cold trap. Solution: Isolate the compound as a hydrochloride salt. Commercial suppliers almost exclusively provide isoxazoline methanamines as HCl salts to lock them into a stable crystal lattice, ensuring long-term shelf stability and zero volatility[4].

Quantitative Method Comparison

To select the appropriate purification modality, compare your synthesis scale and purity requirements against the empirical data below:

Purification ModalityOptimal ScaleTypical RecoveryPurity AchievedMechanistic Advantage
Normal Phase (Bare Silica + NH4OH) > 500 mg60 - 75%85 - 90%Cost-effective for bulk crude; removes non-polar byproducts.
Amine-Modified Silica (KP-NH) 100 mg - 5 g80 - 90%90 - 95%Eliminates silanol-amine hydrogen bonding; sharp elution[2].
Reverse-Phase HPLC (NH4HCO3) < 100 mg85 - 95%> 98%Superior resolution of polar, ring-opened degradation byproducts[3].
HCl Salt Precipitation > 1 g70 - 85%> 99%Locks volatile amine into a highly stable, non-volatile solid[4].

Validated Experimental Workflows

Protocol A: Reverse-Phase HPLC Isolation of the Freebase

This protocol is designed to purify the freebase without forming a non-volatile salt (which occurs if TFA is used).

  • Mobile Phase Preparation: Prepare Phase A (Milli-Q Water + 10 mM NH4HCO3, adjusted to pH 8.5) and Phase B (HPLC-grade Acetonitrile). Causality: Ammonium bicarbonate is a volatile buffer that suppresses amine ionization, improving peak shape, and completely sublimes during lyophilization.

  • Sample Loading & Self-Validation: Dissolve the crude mixture in a 1:1 mixture of Phase A and Phase B. Inject a 5 µL analytical test pulse.

    • Self-Validating Check: Observe the peak shape. If the peak fronts (leans forward heavily), the injection solvent is too strong or the column is overloaded. Dilute the preparative sample with more Phase A before proceeding.

  • Chromatography: Run a gradient of 5% to 60% Phase B over 20 minutes on a C18 preparative column.

  • Isolation: Pool the fractions containing the product. Do not rotary evaporate. Freeze the fractions and lyophilize.

    • Self-Validating Check: Weigh the flask every 12 hours during lyophilization. When the mass stabilizes across two consecutive readings, the sublimation of the volatile buffer is complete.

Protocol B: Hydrochloride Salt Crystallization

This protocol avoids chromatography entirely for large-scale batches, relying on the differential solubility of the salt.

  • Dissolution: Dissolve the crude freebase in anhydrous diethyl ether (Et2O) or dichloromethane (DCM) at a concentration of ~50 mg/mL.

  • Cooling: Submerge the reaction flask in an ice bath (0 °C) under an inert nitrogen atmosphere.

  • Salt Formation: Dropwise, add 1.2 equivalents of 4.0 M HCl in dioxane under vigorous magnetic stirring.

  • Self-Validating Check: A white precipitate should form immediately upon the addition of the acid.

    • Troubleshooting: If the solution turns cloudy but "oils out" (forms a biphasic liquid instead of a solid), the solvent is too polar or contains trace water. Immediately stop the acid addition, add anhydrous Na2SO4 to scavenge water, filter, and add an equal volume of cold Et2O to force crystallization.

  • Filtration: Filter the resulting precipitate rapidly through a Büchner funnel, wash with ice-cold Et2O, and dry under high vacuum for 4 hours.

Purification Decision Matrix

Use the following logical workflow to determine the optimal purification strategy based on your specific laboratory conditions.

PurificationWorkflow A Crude (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine B Assess Crude Purity & Scale A->B C Analytical Scale (<100 mg) High Impurity B->C Small Scale D Preparative Scale (>1 g) Moderate Purity B->D Large Scale E RP-HPLC (C18) Eluent: MeCN / H2O + 10mM NH4HCO3 C->E F Liquid-Liquid Extraction Salting-out (NaCl) + CHCl3:iPrOH (3:1) D->F G Lyophilization (Avoid Rotovap to prevent volatilization) E->G H Amine-Functionalized Silica Gel (KP-NH) Chromatography F->H J Pure Isoxazoline Amine (>98% Purity, Stable Solid) G->J I HCl Salt Formation (1.2 eq HCl in Dioxane/Et2O) H->I I->J

Caption: Workflow for the isolation and purification of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

References

  • ChemBK - 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine Physico-chemical Properties.
  • MDPI - Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases.
  • MDPI - Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity.
  • BLDpharm - 2649068-08-4 | (3-Cyclopropyl-4,5-dihydroisoxazol-5-yl)methanamine hydrochloride.

Sources

Optimization

Technical Support Center: Yield Optimization for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals looking to troubleshoot and optimize the synthesis of (3,5-Dimethyl-4...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals looking to troubleshoot and optimize the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine .

The core synthetic strategy relies on a 1,3-dipolar cycloaddition between acetonitrile oxide (generated in situ from acetaldoxime) and a protected 2-methylallylamine. While conceptually elegant, researchers frequently encounter yield-limiting bottlenecks such as dipole dimerization, poor regiocontrol, and degradation during deprotection. This guide provides field-proven causality, troubleshooting steps, and a self-validating protocol to maximize your synthetic yield.

Section 1: Troubleshooting & FAQs

Q1: My cycloaddition yield is consistently below 30%, and NMR shows a major byproduct. What is happening? A: You are likely observing the dimerization of the in situ generated acetonitrile oxide. Nitrile oxides are highly reactive 1,3-dipoles. If the local concentration of the nitrile oxide exceeds the concentration of your dipolarophile (the alkene), it will rapidly react with itself to form 3,4-dimethyl-1,2,5-oxadiazole 2-oxide (dimethylfuroxan)[1]. Causality & Solution: To favor the bimolecular cycloaddition pathway over dimerization, you must maintain a low steady-state concentration of the nitrile oxide. Implement a syringe pump to add the base (e.g., triethylamine) dropwise over 2–4 hours into the reaction mixture containing the hydroximoyl chloride and an excess of the dipolarophile.

Q2: Should I use the NCS/Et₃N method or the Bleach (NaOCl) method for generating the nitrile oxide? A: Both methods are viable, but they possess different kinetic profiles.

  • Bleach (NaOCl): Generates the nitrile oxide directly in an aqueous/organic biphasic system. It is highly scalable but requires vigorous stirring and strict temperature control (0–5 °C) to prevent the over-oxidation of the oxime[2].

  • NCS/Et₃N (Mukiyama method): Involves the chlorination of acetaldoxime to hydroximoyl chloride, followed by dehydrohalogenation with Et₃N. This method offers precise kinetic control and operates in anhydrous conditions, reducing hydrolytic side reactions. For 2-methylallylamine derivatives, the NCS method typically provides a 10–15% higher yield[3].

Q3: Can I run the cycloaddition on free 2-methylallylamine, or is protection strictly required? A: Protection is absolutely mandatory. The free primary amine is highly nucleophilic and will directly attack the hydroximoyl chloride intermediate or the nitrile oxide, leading to complex mixtures of amidoximes. Always use N-Boc-2-methylallylamine . Beyond preventing side reactions, the bulky tert-butoxycarbonyl (Boc) group provides beneficial steric shielding that helps lock the alkene conformation during the transition state, improving cycloaddition kinetics.

Q4: How can I be sure I am getting the 5,5-disubstituted isoxazoline and not the 4,5-isomer? A: 1,3-Dipolar cycloadditions of nitrile oxides with 1,1-disubstituted alkenes are highly regioselective, heavily favoring the 5,5-disubstituted product[4]. According to Frontier Molecular Orbital (FMO) theory, the reaction is governed by the interaction between the HOMO of the alkene and the LUMO of the nitrile oxide. The largest orbital coefficient of the alkene HOMO is on the terminal unsubstituted carbon, which selectively bonds with the carbon atom of the nitrile oxide, placing both the methyl and the aminomethyl groups at the C5 position[1].

FMO_Theory Dipole Nitrile Oxide (LUMO) Largest coefficient on Carbon TransitionState Transition State C-C bond forms faster than C-O Dipole->TransitionState Dipolarophile Alkene (HOMO) Largest coefficient on terminal CH2 Dipolarophile->TransitionState Product 5,5-Disubstituted Isoxazoline Target Regioisomer TransitionState->Product Regioselective Collapse

FMO theory dictating the regioselectivity of the 1,3-dipolar cycloaddition.

Section 2: Quantitative Data & Reagent Comparison

The following table summarizes the quantitative impact of varying reaction conditions on the yield of the Boc-protected intermediate. Data reflects the optimization of dipole generation and addition rates.

Nitrile Oxide Generation MethodDipolarophile EquivalentsAddition TimeTemperatureAverage Yield (Boc-Intermediate)Impurity Profile
NaOCl (Bleach)1.0 eqBolus (10 min)25 °C22%High Furoxan
NaOCl (Bleach)1.5 eqDropwise (2 hr)0 °C65%Moderate Furoxan
NCS / Et₃N1.5 eqDropwise (4 hr)0 °C to RT82%Trace Furoxan
NCS / Et₃N 2.0 eq Dropwise (4 hr) 0 °C to RT 86% Clean Conversion
Section 3: Optimized Step-by-Step Protocol

This protocol utilizes the NCS/Et₃N method to ensure a self-validating, high-yield synthesis.

Workflow A Acetaldoxime B Acetonitrile Oxide (In situ) A->B NCS/Et3N D Boc-Protected Isoxazoline B->D 1,3-Dipolar Cycloaddition C N-Boc-2-methylallylamine C->D Dipolarophile E Target Molecule: (3,5-Dimethyl-4,5- dihydroisoxazol-5-yl) methanamine D->E Acidic Deprotection

Workflow for the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Phase 1: Cycloaddition (Synthesis of tert-butyl ((3,5-dimethyl-4,5-dihydroisoxazol-5-yl)methyl)carbamate)
  • Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve N-Boc-2-methylallylamine (2.0 eq, 20 mmol) and acetaldoxime (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 40 mL).

  • Chlorination: Cool the mixture to 0 °C using an ice bath. Add N-Chlorosuccinimide (NCS, 1.1 eq, 11 mmol) in small portions over 15 minutes. Stir for 1 hour at 0 °C to ensure complete conversion to the hydroximoyl chloride.

    • Self-Validation Checkpoint: The solution will visibly transition from colorless to pale yellow, indicating the successful formation of the hydroximoyl chloride intermediate.

  • Dipole Generation & Cycloaddition: Dissolve Triethylamine (Et₃N, 1.2 eq, 12 mmol) in DCM (10 mL). Using a syringe pump, add the Et₃N solution dropwise over exactly 4 hours to the reaction mixture at 0 °C.

  • Completion: Allow the reaction to naturally warm to room temperature and stir for an additional 8 hours.

    • Self-Validation Checkpoint: Monitor by TLC (Hexanes:EtOAc 3:1); the UV-active hydroximoyl chloride spot should completely disappear.

  • Workup: Quench the reaction with deionized water (30 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography to isolate the Boc-protected intermediate.

Phase 2: Deprotection
  • Acidic Cleavage: Dissolve the purified Boc-intermediate in a 4:1 mixture of DCM and Trifluoroacetic acid (TFA) at 0 °C.

    • Causality: TFA is chosen over catalytic hydrogenation (e.g., Pd/C, H₂) because the N-O bond of the isoxazoline ring is highly sensitive to reductive cleavage. Acidic deprotection preserves the heterocyclic core.

  • Monitoring: Stir for 2 hours. Monitor closely by LC-MS to prevent extended exposure to acid.

  • Isolation: Concentrate under reduced pressure to remove excess TFA. Neutralize the residue with saturated aqueous NaHCO₃ and extract with ethyl acetate to yield the final free base target: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine .

References
  • Sodium Hypoiodite|22468-64-0|Research Chemicals - Benchchem Benchchem
  • 1,3-Dipolar cycloaddition - Wikipedia Wikipedia
  • Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines - PMC N
  • A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids - PMC N

Sources

Troubleshooting

Common side reactions in the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Welcome to the Technical Support Center for the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine . As a Senior Application Scientist, I have designed this guide to help you troubleshoot the critical bottle...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine . As a Senior Application Scientist, I have designed this guide to help you troubleshoot the critical bottlenecks in this specific synthetic workflow.

The construction of this molecule relies on a 1,3-dipolar cycloaddition between acetonitrile oxide and a protected 2-methylallylamine, followed by deprotection. Because nitrile oxides are highly reactive and the isoxazoline N–O bond is sensitive, researchers frequently encounter dimerization and ring-cleavage side reactions. This guide provides the mechanistic causality behind these issues and self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Workflow & Troubleshooting Diagram

To successfully synthesize the target molecule, you must navigate the delicate balance between the desired cycloaddition and competing side reactions. The diagram below illustrates the logical flow of the synthesis and the specific junctions where side reactions (highlighted in red) typically hijack the yield.

Pathway NO_Precursor Nitroethane + PhNCO NitrileOxide Acetonitrile Oxide [Reactive Intermediate] NO_Precursor->NitrileOxide Et3N (Catalyst) Cycloaddition 1,3-Dipolar Cycloaddition (Desired Pathway) NitrileOxide->Cycloaddition Dimerization Dimerization (Side Reaction) NitrileOxide->Dimerization High Concentration Alkene N-Boc-2-methylallylamine Alkene->Cycloaddition BocIsoxazoline N-Boc-Isoxazoline Cycloaddition->BocIsoxazoline Regioselective Furoxan Dimethylfuroxan (Waste Product) Dimerization->Furoxan Deprotection Acidic Deprotection (TFA / DCM) BocIsoxazoline->Deprotection Reduction Reductive Deprotection (Side Reaction) BocIsoxazoline->Reduction e.g., H2, Pd/C Target Target Molecule: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Deprotection->Target Controlled Temp Cleavage N-O Bond Cleavage (Ring-Opened Ketone) Reduction->Cleavage

Fig 1: Synthetic pathways and side reactions for isoxazoline synthesis.

Troubleshooting FAQs

Phase 1: 1,3-Dipolar Cycloaddition & Nitrile Oxide Dynamics

Q1: My reaction yields a massive amount of 3,4-dimethyl-1,2,5-oxadiazole 2-oxide (dimethylfuroxan) and very little of the desired isoxazoline. Why? Causality: Acetonitrile oxide is a transient, highly reactive 1,3-dipole [1]. If the stationary concentration of the nitrile oxide in your flask exceeds the rate at which it can react with the alkene (N-Boc-2-methylallylamine), it will undergo a rapid bimolecular dimerization to form dimethylfuroxan. Solution: You must manipulate the kinetics to favor cycloaddition. Do not add the base (Et₃N) or the nitroethane all at once. Use a syringe pump to add the nitroethane/Et₃N mixture over 12 hours into a solution containing an excess (1.5–2.0 eq) of the alkene and phenyl isocyanate (PhNCO) [2].

Q2: How can I ensure I get the 5,5-disubstituted isoxazoline rather than the 4,5-disubstituted regioisomer? Causality: The regioselectivity of nitrile oxide cycloadditions is governed by Frontier Molecular Orbital (FMO) interactions and steric hindrance. Fortunately, terminal alkenes with 1,1-disubstitution (like your methallyl amine derivative) inherently direct the oxygen atom of the nitrile oxide to the more substituted carbon (C5) and the carbon atom to the less substituted terminal carbon (C4). Solution: The substrate itself provides excellent regiocontrol. However, maintaining the reaction temperature below 60°C prevents the thermal overriding of these orbital controls, ensuring >95% regioselectivity for the 5-aminomethyl isomer.

Phase 2: Deprotection & Isoxazoline Ring Stability

Q3: I attempted to deprotect a Cbz-protected precursor using catalytic hydrogenation (Pd/C, H₂), but my product mass increased by 2 Da and NMR shows a ketone. What happened? Causality: The N–O bond of the isoxazoline ring is notoriously labile under reductive conditions. Catalytic hydrogenation rapidly cleaves this bond, leading to ring-opened β-hydroxy ketones or enaminones. Furthermore, under certain harsh conditions, competing acid- or base-catalyzed degradation of the isoxazoline ring can also trigger ring-opening[1]. Solution: Never use reductive deprotection strategies (e.g., Pd/C, Raney Ni, LiAlH₄) when an isoxazoline ring is present. You must use an acid-labile protecting group like Boc, which can be removed via carbocation mechanisms that leave the N–O bond completely intact.

Quantitative Optimization Data

To demonstrate the causality of reagent addition rates on the suppression of the dimerization side reaction, review the optimization data below. Slower addition rates directly correlate to higher target yields.

Addition Time (h)Alkene EquivalentsTemp (°C)Yield: Boc-Isoxazoline (%)Yield: Dimethylfuroxan (%)
0.5 (Dropwise)1.08032%61%
2.0 (Syringe)1.28058%35%
6.0 (Syringe)1.56076%15%
12.0 (Syringe) 2.0 60 89% < 5%

Standardized Experimental Protocols

Every protocol here is designed as a self-validating system . Do not proceed to the next step without confirming the In-Process Control (IPC) metrics.

Protocol A: Synthesis of N-Boc-(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Mechanism: Mukaiyama dehydration of nitroethane to acetonitrile oxide, followed by in situ cycloaddition.

  • Preparation: In an oven-dried round-bottom flask under N₂, dissolve N-Boc-2-methylallylamine (2.0 eq, 20 mmol) and Phenyl isocyanate (PhNCO) (2.2 eq, 22 mmol) in anhydrous toluene (50 mL). Heat to 60°C.

  • Syringe Pump Addition: Prepare a solution of nitroethane (1.0 eq, 10 mmol) and Triethylamine (Et₃N) (0.1 eq, 1 mmol) in toluene (20 mL). Load into a syringe pump.

  • Execution: Inject the nitroethane solution into the reaction flask at a continuous rate of 1.66 mL/hr (total time = 12 hours).

  • Self-Validation (IPC): At t = 12h, pull a 50 µL aliquot. Run TLC (Hexanes:EtOAc 3:1, KMnO₄ stain). The alkene precursor should be consumed. Run GC-MS on the aliquot; the peak for dimethylfuroxan (m/z 114) should be <5% relative to the product peak.

  • Workup: Filter the reaction mixture to remove the insoluble 1,3-diphenylurea (byproduct of PhNCO). Concentrate the filtrate and purify via silica gel chromatography to isolate the pure Boc-protected isoxazoline.

Protocol B: Acidic Deprotection to Yield the Free Amine

Mechanism: Acid-catalyzed cleavage of the tert-butyl carbamate.

  • Preparation: Dissolve the purified N-Boc-isoxazoline (5 mmol) in anhydrous Dichloromethane (DCM) (15 mL) and cool to 0°C in an ice bath.

  • Execution: Slowly add Trifluoroacetic Acid (TFA) (5 mL) dropwise over 10 minutes. Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation (IPC): Analyze via LC-MS. The target is achieved when the starting material peak ([M+H]⁺ = 243) completely disappears and is replaced by the free amine peak ([M+H]⁺ = 143).

  • Workup: Concentrate the mixture under reduced pressure to remove excess TFA. Redissolve in DCM and wash with cold, saturated aqueous NaHCO₃ until the aqueous layer is pH 8. Extract, dry over Na₂SO₄, and concentrate to yield (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

References

  • Mukaiyama, T., & Hoshino, T. (1960). The Reactions of Primary Nitroparaffins with Isocyanates. Journal of the American Chemical Society, 82(20), 5339-5342. Available at:[Link]

  • Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Past and Future. Angewandte Chemie International Edition, 2(10), 565-598. Available at:[Link]

  • Bode, J. W., et al. (2008). Synthesis of Nitrosoalkyl- and Amino-substituted α,β-unsaturated Ketones by Cleavage of the N-O-bond of Bicyclic Δ4-Isoxazolines. Zeitschrift für Naturforschung B, 63(4), 410-414. Available at:[Link]

Sources

Optimization

Stability and degradation of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine under various conditions

Welcome to the technical support center for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical informa...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and long-term studies.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you might encounter during the handling, storage, and analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Question 1: I've observed a significant loss of my compound in a stock solution stored in DMSO at -20°C for a few weeks. What could be the cause and how can I prevent this?

Answer: While Dimethyl sulfoxide (DMSO) is a common solvent for long-term storage of many compounds, the stability of isoxazoline derivatives can be compromised under certain conditions.[1] The primary suspect for the degradation of your compound is likely residual water in the DMSO, which can facilitate hydrolysis, especially over extended periods.[1] Additionally, repeated freeze-thaw cycles can introduce moisture and accelerate degradation.

Troubleshooting Steps:

  • Use Anhydrous DMSO: Ensure you are using a high-purity, anhydrous grade of DMSO for preparing your stock solutions.

  • Aliquot Stock Solutions: To minimize freeze-thaw cycles, prepare small, single-use aliquots of your stock solution. This prevents the introduction of atmospheric moisture into the main stock.

  • Lower Storage Temperature: For long-term storage (months to years), consider storing your DMSO stock solutions at -80°C to significantly slow down potential degradation kinetics.[1]

  • Perform a Quick Stability Check: To confirm the integrity of your stock, you can compare the HPLC or LC-MS profile of a freshly prepared solution with that of your stored stock. Look for the appearance of new peaks or a decrease in the area of the parent peak.

Question 2: My aqueous experimental buffer containing (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine shows a gradual decrease in the parent compound concentration over the course of my multi-day experiment, especially at a slightly basic pH. Why is this happening?

Answer: The isoxazoline ring, the core structure of your compound, is susceptible to base-catalyzed hydrolysis.[2] At basic pH, the ring can open, leading to the formation of degradation products. The rate of this degradation is often temperature-dependent, with higher temperatures accelerating the process.[2]

Causality and Mitigation:

  • Mechanism: The primary amine in your compound can act as an internal base or be influenced by the basic buffer components, promoting the cleavage of the N-O bond within the isoxazoline ring.

  • pH Control: If your experimental conditions allow, try to maintain the pH as close to neutral or slightly acidic as possible to improve stability.

  • Temperature Management: Conduct your experiments at the lowest feasible temperature to slow down the degradation rate.

  • Fresh Preparations: For long-duration experiments, it is advisable to prepare fresh solutions of the compound daily or to establish the stability window of your compound in the specific buffer system through a preliminary time-course study.

  • Forced Degradation Insights: Performing a forced degradation study under basic conditions will help you identify the specific degradation products and understand the kinetics of the degradation, allowing for better experimental design.[1]

Question 3: I'm seeing multiple unexpected peaks in my HPLC analysis after exposing my compound to ambient light in the lab. Is this compound light-sensitive?

Answer: Yes, isoxazoline-containing compounds can be susceptible to photodegradation.[1][3][4] Exposure to light, particularly UV light, can induce cleavage of the N-O bond in the isoxazoline ring, leading to the formation of various degradation products.[3][4]

Preventative Measures:

  • Protect from Light: Always store both solid material and solutions of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine in amber vials or containers wrapped in aluminum foil to protect them from light.

  • Minimize Exposure During Experiments: During experimental setup and execution, minimize the exposure of your samples to direct light. Use amber-colored labware if possible.

  • Photostability Testing: To formally assess the photostability, you can conduct a controlled experiment by exposing a solution of your compound to a known light source (e.g., a photostability chamber) and analyzing the samples at different time points by HPLC or LC-MS.[1]

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the stability and handling of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Question 1: What are the primary degradation pathways for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine?

Answer: Based on the known chemistry of isoxazoline derivatives, the primary degradation pathways for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine are expected to be:

  • Hydrolysis (Acidic and Basic): Cleavage of the isoxazoline ring, particularly the N-O bond, is a common degradation pathway. This can be catalyzed by both acidic and basic conditions.[1][2]

  • Oxidation: The nitrogen and oxygen heteroatoms in the isoxazoline ring can be susceptible to oxidation, leading to ring-opened products or other derivatives.[5]

  • Photodegradation: Exposure to UV and visible light can provide the energy for homolytic cleavage of the N-O bond, initiating a cascade of degradation reactions.[3][4]

  • Thermal Degradation: At elevated temperatures, the isoxazoline ring can undergo thermal decomposition, potentially leading to fragmentation of the molecule.[6][7]

Diagram: Potential Degradation Pathways

cluster_conditions Stress Conditions cluster_compound Parent Compound cluster_products Potential Degradation Products Acid_Base Acid/Base Hydrolysis Parent (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Acid_Base->Parent Oxidation Oxidation (e.g., H₂O₂) Oxidation->Parent Light Photolysis (UV/Vis) Light->Parent Heat Thermal Stress Heat->Parent Ring_Opened Ring-Opened Products Parent->Ring_Opened N-O Bond Cleavage Oxidized Oxidized Derivatives Parent->Oxidized Fragments Molecular Fragments Ring_Opened->Fragments

Caption: Major stress factors and potential degradation routes for isoxazoline compounds.

Question 2: What are the recommended storage conditions for the solid compound and its solutions?

Answer: To ensure the long-term stability of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, the following storage conditions are recommended:

FormRecommended Storage ConditionsRationale
Solid Store at -20°C or below in a tightly sealed container, protected from light and moisture.Low temperatures minimize thermal degradation, and protection from light and moisture prevents photodegradation and hydrolysis.
Stock Solutions (in anhydrous DMSO or Acetonitrile) Store in small, single-use aliquots at -80°C, protected from light.Minimizes freeze-thaw cycles and the introduction of water, which can lead to hydrolysis.[1] -80°C provides optimal long-term stability.
Aqueous Solutions Prepare fresh before use. If short-term storage is necessary, store at 2-8°C, protected from light, for no more than 24 hours (stability should be verified).The compound is more susceptible to hydrolysis in aqueous media. Low temperatures and protection from light will slow degradation.

Question 3: How can I perform a forced degradation study to understand the stability of my compound in a specific formulation?

Answer: A forced degradation study is a systematic way to assess the stability of a compound under various stress conditions.[8] This is crucial for developing stable formulations and stability-indicating analytical methods.

Experimental Protocol: Forced Degradation Study

1. Materials and Reagents:

  • (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

  • High-purity solvents (e.g., Acetonitrile, Methanol, Water)

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC or UPLC-MS system with a suitable column (e.g., C18)

  • Photostability chamber

  • Oven or water bath

2. Preparation of Test Solutions:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in Acetonitrile).

  • For each stress condition, dilute the stock solution to a working concentration (e.g., 100 µg/mL) with the appropriate stressor solution or solvent.

3. Stress Conditions:

  • Acid Hydrolysis: Mix the test solution with an equal volume of 0.1 M HCl. Incubate at 60°C for pre-determined time points (e.g., 2, 8, 24 hours). Neutralize with an equimolar amount of NaOH before analysis.[1]

  • Base Hydrolysis: Mix the test solution with an equal volume of 0.1 M NaOH. Incubate under the same conditions as acid hydrolysis. Neutralize with an equimolar amount of HCl before analysis.[1]

  • Oxidative Degradation: Mix the test solution with an equal volume of 3% H₂O₂. Incubate at room temperature, protected from light, for a defined period.[1]

  • Thermal Degradation: Place the test solution in an oven or water bath at an elevated temperature (e.g., 80°C) for a defined period.[1]

  • Photolytic Degradation: Expose the test solution to light in a photostability chamber according to ICH guidelines. A control sample should be wrapped in foil to exclude light.

4. Analysis:

  • At each time point, analyze the stressed samples, along with an unstressed control solution, using a validated stability-indicating HPLC or UPLC-MS method. The method must be able to separate the parent compound from all degradation products.[1]

5. Data Evaluation:

  • Calculate the percentage of degradation under each condition.

  • Identify and characterize any significant degradation products using MS and other spectroscopic techniques.

  • Determine the degradation kinetics if possible.

Diagram: Forced Degradation Study Workflow

Start Prepare Stock & Test Solutions Stress Apply Stress Conditions Start->Stress Acid Acid Hydrolysis Stress->Acid Base Base Hydrolysis Stress->Base Oxidation Oxidation Stress->Oxidation Thermal Thermal Stress->Thermal Photo Photolysis Stress->Photo Analysis HPLC / LC-MS Analysis Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Evaluation Data Evaluation & Degradant ID Analysis->Evaluation

Sources

Troubleshooting

Technical Support Center: Optimization of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Synthesis

Welcome to the technical support center for the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and optimize the reaction parameters for this valuable heterocyclic amine. We will delve into the critical steps of the synthesis, providing not just protocols but the scientific rationale behind them, empowering you to troubleshoot effectively and achieve higher yields and purity.

The synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is typically achieved through a two-stage process:

  • 1,3-Dipolar Cycloaddition: Formation of the isoxazoline core by reacting in situ generated acetonitrile oxide with methacrolein. This establishes the 3,5-dimethyl substitution pattern and introduces a formyl group at the C5 position, which serves as a precursor to the final methanamine.

  • Reductive Amination Pathway: Conversion of the C5-formyl group to the target methanamine moiety, which involves an initial oximation followed by a chemoselective reduction.

This guide is structured in a question-and-answer format to directly address potential issues you may encounter at each stage.

Overall Synthetic Workflow

The following diagram outlines the logical flow of the synthesis, highlighting the key transformations and intermediates.

G cluster_0 Stage 1: 1,3-Dipolar Cycloaddition cluster_1 Stage 2: Functional Group Transformation Acetaldehyde_Oxime Acetaldehyde Oxime Acetonitrile_Oxide Acetonitrile Oxide (in situ) Acetaldehyde_Oxime->Acetonitrile_Oxide Oxidation (e.g., NCS, Oxone) Isoxazoline_Aldehyde 3,5-Dimethyl-4,5-dihydro- isoxazole-5-carbaldehyde Acetonitrile_Oxide->Isoxazoline_Aldehyde [3+2] Cycloaddition Methacrolein Methacrolein Methacrolein->Isoxazoline_Aldehyde Isoxazoline_Oxime Intermediate Oxime Isoxazoline_Aldehyde->Isoxazoline_Oxime Oximation (NH2OH·HCl) Final_Product (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Isoxazoline_Oxime->Final_Product Reduction (e.g., Cat. Hydrogenation)

Caption: Synthetic pathway for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Part 1: Troubleshooting the 1,3-Dipolar Cycloaddition

This stage is the cornerstone of the synthesis, forming the heterocyclic scaffold. The most common method is the in situ generation of a nitrile oxide, which then reacts with an alkene (dipolarophile).[1][2] Low yields at this stage are often traced back to the stability and reactivity of the nitrile oxide intermediate.

FAQ 1: I am getting a low yield or no desired isoxazoline cycloadduct. What are the likely causes?

Low yields in 1,3-dipolar cycloadditions can arise from several factors, primarily related to the generation and consumption of the highly reactive nitrile oxide intermediate.[3][4]

Potential Causes & Solutions:

Potential Cause Explanation & Recommended Action
Inefficient Nitrile Oxide Generation The choice of oxidant or base to convert the aldoxime precursor is critical. For converting acetaldehyde oxime to acetonitrile oxide, common reagents include N-Chlorosuccinimide (NCS) or Oxone.[1][5] Ensure your reagents are pure and dry. The base used, often a non-nucleophilic amine like triethylamine, must be stoichiometric to neutralize the generated HCl without promoting side reactions.[4]
Nitrile Oxide Dimerization Acetonitrile oxide is prone to dimerization to form furoxan, a common and often major byproduct, especially at high concentrations.[4][6][7] To mitigate this, generate the nitrile oxide slowly in situ in the presence of the alkene (methacrolein). This can be achieved by the slow, dropwise addition of the base or oxidant to the mixture of the aldoxime and alkene.[6]
Suboptimal Reaction Conditions Temperature and solvent choice significantly impact reaction rates and side-product formation.[4] Excessively high temperatures can accelerate nitrile oxide dimerization, while very low temperatures may render the cycloaddition impractically slow.[4] Start at room temperature and monitor by TLC. Solvents like THF, DCM, or acetonitrile are commonly used.
Reactant Purity Ensure the purity of your starting materials. Methacrolein can polymerize on storage; using freshly distilled or inhibitor-free methacrolein is recommended. The acetaldehyde oxime precursor should also be pure to avoid generating unwanted nitrile oxides.

Suggested Protocol: Synthesis of 3,5-Dimethyl-4,5-dihydroisoxazole-5-carbaldehyde

  • To a stirred solution of acetaldehyde oxime (1.0 eq.) and methacrolein (1.2 eq.) in anhydrous THF (0.2 M) at room temperature, add N-chlorosuccinimide (NCS) (1.1 eq.) portion-wise over 10 minutes.

  • After the NCS addition, add triethylamine (1.2 eq.) dropwise over 30 minutes. The reaction is mildly exothermic.

  • Stir the reaction mixture at room temperature and monitor its progress by TLC (e.g., using a 20% Ethyl Acetate/Hexane eluent). The reaction is typically complete within 4-6 hours.

  • Upon completion, filter the mixture to remove triethylamine hydrochloride salt.

  • Concentrate the filtrate under reduced pressure. The resulting crude oil can be purified by column chromatography on silica gel to yield the target aldehyde.

FAQ 2: My main byproduct is the furoxan dimer. How can I minimize its formation?

This is the most common challenge in nitrile oxide chemistry.[4][6] The dimerization is a second-order reaction with respect to the nitrile oxide concentration, while the desired cycloaddition is first-order in both the nitrile oxide and the alkene. Therefore, keeping the instantaneous concentration of the nitrile oxide low is key.

G cluster_0 Desired Pathway Aldoxime Acetaldehyde Oxime Nitrile_Oxide Acetonitrile Oxide (Reactive Intermediate) Aldoxime->Nitrile_Oxide Oxidation Product Desired Isoxazoline Nitrile_Oxide->Product [3+2] Cycloaddition Dimer Dimer Nitrile_Oxide->Dimer Dimerization (2 equivalents) Alkene Alkene Alkene->Product

Caption: Competing reaction pathways for the in situ generated nitrile oxide.

Strategies to Favor Cycloaddition:

  • Slow Addition: As mentioned, the slow addition of the base or oxidant is the most effective strategy. This ensures the nitrile oxide is consumed by the alkene almost as soon as it is formed.[6]

  • Alkene Stoichiometry: Use a slight excess of the alkene (dipolarophile), typically 1.2 to 1.5 equivalents. This increases the probability of a productive collision with the nitrile oxide over a self-reaction.

  • Temperature Control: While counterintuitive, slightly lower temperatures (e.g., 0 °C to room temperature) can sometimes favor the cycloaddition, as dimerization may have a higher activation energy.

Part 2: Troubleshooting the Conversion to Methanamine

This second stage involves converting the aldehyde at the C5 position into the primary amine. This is typically a two-step process: formation of an oxime, followed by its reduction. The primary challenge here is the chemoselective reduction of the oxime without cleaving the sensitive N-O bond of the isoxazoline ring.[6][8]

FAQ 3: The reduction of my C5-oxime is cleaving the isoxazoline ring. How can I achieve a chemoselective reduction?

The N-O bond in the isoxazoline ring is a known liability under certain reductive conditions.[6][8] Aggressive reducing agents or harsh reaction conditions can lead to ring opening, resulting in a complex mixture of byproducts.

Analysis of Reducing Agents:

Reducing Agent Typical Conditions Selectivity & Comments
Lithium Aluminum Hydride (LiAlH₄) THF, 0 °C to refluxNOT RECOMMENDED. LiAlH₄ is a very powerful reducing agent and is well-documented to cleave the N-O bond of isoxazolines, leading to γ-amino alcohols.[8]
Sodium Borohydride (NaBH₄) Methanol or EthanolIneffective. NaBH₄ is generally not strong enough to reduce oximes to amines under standard conditions.
Catalytic Hydrogenation (H₂/Catalyst) H₂ (1-50 atm), Solvent (MeOH, EtOH, EtOAc)HIGHLY RECOMMENDED (with catalyst screening). This is the most promising method. The choice of catalyst is critical. • Pd/C: Can be too aggressive and may cause N-O bond cleavage. Use with caution, at low pressure and temperature. • Raney Nickel (Ra-Ni): Often an excellent choice for oxime reduction with good selectivity. May require screening of solvent and additives (e.g., ammonia) to prevent secondary amine formation. • Platinum(IV) Oxide (PtO₂): Another strong candidate for selective oxime reduction.
Zinc / Acetic Acid Zn dust, AcOHA viable classical method. The acidic conditions can sometimes lead to side reactions, but it is often milder on the N-O bond than hydride reagents. Requires careful workup to remove zinc salts.

Suggested Protocol: Reduction of 3,5-Dimethyl-4,5-dihydroisoxazole-5-carbaldehyde Oxime

  • Dissolve the oxime (1.0 eq.) in methanol (0.1 M) in a hydrogenation vessel.

  • Add Raney Nickel (approx. 10-20% by weight, washed with methanol) to the solution.

  • Pressurize the vessel with hydrogen gas (H₂) to 50 psi (approx. 3.4 atm).

  • Stir the reaction vigorously at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

  • Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen or argon.

  • Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the pad thoroughly with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude amine.

FAQ 4: How can I best purify the final (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine product?

Primary amines can be challenging to purify via standard silica gel chromatography due to their basicity, which often leads to significant peak tailing and poor separation.

Recommended Purification Strategies:

  • Acid-Base Extraction: This is often the most effective initial cleanup.

    • Dissolve the crude product in a non-polar organic solvent (e.g., dichloromethane or ethyl acetate).

    • Extract with dilute aqueous acid (e.g., 1M HCl). The basic amine will move into the aqueous layer as the hydrochloride salt, leaving non-basic impurities behind in the organic layer.

    • Wash the aqueous layer with fresh organic solvent to remove any remaining neutral impurities.

    • Basify the aqueous layer carefully with a strong base (e.g., 2M NaOH) to pH > 12.

    • Extract the free amine back into an organic solvent (3x portions).

    • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate to yield the purified free amine.

  • Modified Column Chromatography: If chromatography is necessary, deactivate the silica gel to prevent tailing.

    • Prepare a slurry of silica gel in your eluent system (e.g., 5-10% Methanol in Dichloromethane) and add 1-2% triethylamine or ammonia solution.

    • Packing and running the column with this modified eluent will significantly improve the peak shape and separation.

  • Crystallization as a Salt: For long-term storage and high purity, consider converting the amine to a stable, crystalline salt.

    • Dissolve the purified free amine in a suitable solvent like diethyl ether or isopropanol.

    • Add a solution of HCl in ether or isopropanol dropwise until precipitation is complete.

    • Collect the resulting hydrochloride salt by filtration, wash with cold solvent, and dry under vacuum.

By systematically addressing these potential issues, you can optimize each step of the synthesis, leading to a more robust and scalable route to (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

References

  • Benchchem. Troubleshooting guide for the synthesis of isoxazole derivatives.
  • Chichak, K. S., et al. (2009). Synthesis, optimization and structure-activity relationships of 3,5-disubstituted isoxazolines as new anti-tuberculosis agents. PubMed.
  • Kadam, K. S., et al. (2016). Alkyl Nitrites: Novel Reagents for One-Pot Synthesis of 3,5-Disubstituted Isoxazoles from Aldoximes and Alkynes. Synthesis, 48, 3996-4008.
  • Benchchem. Technical Support Center: Synthesis of Isoxazoles from Chalcones.
  • Baran, P. S. (2023). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. MDPI.
  • Benchchem. Technical Support Center: Isoxazole Synthesis Optimization.
  • Li, J., et al. New Synthetic Method for 3,5-Disubstituted Isoxazole.
  • Ramón, D. J., et al. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. ACS Sustainable Chemistry & Engineering, 3(9), 2343-2349.
  • Palmieri, A., et al. (2024). Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry.
  • Rane, D., & Sibi, M. (2011). Recent Advances in Nitrile Oxide Cycloadditions. Synthesis of Isoxazolines. Current Organic Synthesis, 8(5), 616-627.
  • Memeo, M. G., et al. The Chemoselective Reduction of Isoxazoline γ-Lactams Through Iminium Aza-Diels-Alder Reactions: A Short-Cut Synthesis of Aminols as Valuable Intermediates towards Nucleoside Derivatives. PMC.
  • Confalone, P. N. (2011). Recent Advances in Intramolecular Nitrile Oxide Cycloadditions in the Synthesis of 2-Isoxazolines. Current Organic Synthesis, 8(5), 628-644.
  • Sibi, M. P. (2011). Recent Advances in Nitrile Oxide Cycloadditions. Synthesis of Isoxazolines. ResearchGate.

Sources

Optimization

Technical Support Center: Chiral Resolution of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Welcome to the technical support resource for the chiral resolution of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. As a key chiral building block, obtaining this primary amine in enantiomerically pure form is cri...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the chiral resolution of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. As a key chiral building block, obtaining this primary amine in enantiomerically pure form is critical for drug development and fine chemical synthesis. This guide, structured by a Senior Application Scientist, provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to navigate the challenges of separating its enantiomers.

The classical method of resolving a racemic amine through the formation of diastereomeric salts remains a robust, scalable, and widely employed technique.[1][2] This process leverages the reaction of the racemic amine with a single enantiomer of a chiral acid. The resulting salts, being diastereomers, possess different physicochemical properties, most notably solubility, which allows for their separation by fractional crystallization.[3][4] This guide will focus on mastering this technique.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions that form the basis of a successful chiral resolution strategy.

Q1: What is the scientific principle behind resolving enantiomers using diastereomeric salt crystallization?

A1: The cornerstone of this technique is the conversion of a pair of enantiomers, which have identical physical properties, into a pair of diastereomers, which do not.[5][6]

  • Reaction: Your racemic (±)-(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is reacted with an enantiomerically pure chiral acid (e.g., L-(+)-Tartaric acid).

  • Formation of Diastereomers: This acid-base reaction forms two distinct diastereomeric salts:

    • [(+)-amine • (+)-acid]

    • [(-)-amine • (+)-acid]

  • Difference in Properties: Unlike the original enantiomers, these two diastereomeric salts have different crystal lattice energies, melting points, and, most importantly, solubilities in a given solvent system.[1][3]

  • Separation: This difference in solubility is exploited through fractional crystallization. By carefully selecting a solvent and controlling the temperature, the less soluble diastereomeric salt will preferentially crystallize out of the solution, while the more soluble one remains in the mother liquor.[4]

  • Liberation: After isolating the crystalline salt, the enantiomerically enriched amine is recovered by treatment with a base to neutralize the chiral acid.[3]

Q2: How do I select an appropriate chiral resolving agent for a primary amine like (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine?

A2: The choice of resolving agent is the most critical parameter and often requires empirical screening.[2] For primary amines, chiral carboxylic or sulfonic acids are the standard choices. The goal is to find an agent that forms a well-defined, crystalline salt with one enantiomer of your amine while the other diastereomeric salt remains soluble.

Key factors to consider:

  • Structural Match: The agent's structure should allow for distinct three-dimensional interactions with each enantiomer, leading to significant differences in crystal packing and solubility.

  • Acidity: The pKa of the resolving agent should be suitable to form a stable salt with your amine. Stronger acids like camphorsulfonic acid can be effective for less basic amines.[1]

  • Availability and Cost: For large-scale applications, the availability and cost of both enantiomers of the resolving agent are important considerations. Tartaric acid is often a first choice due to its low cost and widespread use.[1][3]

A screening approach using several common agents is highly recommended.[2] See the table in Section 3 for a comparison of common resolving agents.

Q3: What is the role of the solvent in fractional crystallization, and how do I choose one?

A3: The solvent system is paramount as it directly governs the solubility difference between the two diastereomeric salts. An ideal solvent should:

  • Exhibit a large solubility difference for the two diastereomeric salts.

  • Have moderate solubility for the less soluble salt. (If it's too soluble, yields will be low; if it's nearly insoluble, purification through recrystallization is difficult).

  • Promote the formation of well-defined, stable crystals rather than oils or amorphous solids.

  • Be readily available in high purity and be easily removed.

Commonly used solvents for amine resolutions include alcohols (methanol, ethanol, isopropanol), ketones (acetone), nitriles (acetonitrile), and their mixtures with water. A systematic screening of solvents is a crucial part of methods development.

Q4: What are the key analytical methods to determine the success of the resolution?

A4: Accurately measuring the enantiomeric excess (ee) is essential to validate your resolution. The most common and reliable methods are:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard. The amine is analyzed on a column with a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times. Polysaccharide-based and cyclofructan-based columns are often effective for primary amines.[7][8]

  • Chiral Supercritical Fluid Chromatography (SFC): Similar to HPLC but uses supercritical CO2 as the mobile phase. SFC often provides faster and more efficient separations for chiral compounds.[8]

  • NMR Spectroscopy with Chiral Solvating Agents (CSAs): In this technique, a chiral solvating agent (like (R)-(-)-Mandelic acid or a BINOL derivative) is added to a solution of the resolved amine in an NMR tube.[8][9] The CSA forms transient diastereomeric complexes that have distinct signals in the ¹H or ¹⁹F NMR spectrum, allowing for direct integration to determine the ee.[9][10]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the resolution process.

Q1: I've mixed my racemic amine and the chiral acid, but no crystals are forming. What should I do?

A1: This is a common issue related to supersaturation.

  • Problem: The solution may be too dilute, or the system may lack a nucleation point to initiate crystallization.

  • Troubleshooting Steps:

    • Induce Crystallization: Try scratching the inside of the flask with a glass rod just below the solvent level. The microscopic glass fragments can act as nucleation sites.

    • Seeding: If you have a small amount of the desired crystalline diastereomeric salt from a previous experiment, add a single tiny crystal ("seed crystal") to the solution.

    • Concentrate the Solution: Slowly evaporate some of the solvent under reduced pressure to increase the concentration until the solution becomes slightly turbid, then warm to redissolve and cool slowly.

    • Reduce Temperature: Cool the solution slowly. Start with room temperature, then move to a refrigerator (4°C), and finally an ice bath (0°C) or freezer if necessary. Slow cooling is crucial for forming pure crystals.[4]

    • Change Solvent: The current solvent may be too good; the salt is too soluble. Try adding a co-solvent in which the salt is less soluble (an "anti-solvent") dropwise until turbidity persists.

Q2: Crystals have formed, but the enantiomeric excess (ee) is low after liberation. How can I improve the purity?

A2: Low ee indicates that the isolated crystals are contaminated with the more soluble diastereomer.

  • Problem: The crystallization happened too quickly, trapping the other diastereomer, or the solubility difference between the salts in your chosen solvent is not large enough.

  • Troubleshooting Steps:

    • Recrystallization: This is the most effective solution. Dissolve the filtered crystals in a minimum amount of the same hot solvent system and allow them to cool slowly. Each recrystallization step should progressively enrich the desired diastereomer. Monitor the ee after each step.

    • Optimize the Stoichiometry: The molar ratio of the resolving agent to the racemic amine can be critical. While a 1:1 ratio is a common starting point for monofunctional compounds, sometimes using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can lead to purer crystals of the less soluble salt, albeit at the cost of initial yield.[11]

    • Slow Down Cooling: Rapid cooling dramatically reduces selectivity. Allow the solution to cool to room temperature naturally over several hours before moving it to a colder environment.

    • Re-screen Solvents: The fundamental issue may be a poor choice of solvent. A different solvent or solvent mixture may provide a greater solubility difference, which is the key to an efficient separation.

Q3: The yield of my resolved enantiomer is very low. How can I improve it?

A3: Low yield can result from several factors.

  • Problem: The desired diastereomeric salt may be too soluble in the mother liquor, or material is lost during transfers and filtrations.

  • Troubleshooting Steps:

    • Recover from Mother Liquor: The more soluble diastereomer, containing the "other" enantiomer of your amine, is in the filtrate (mother liquor). You can liberate the amine from this liquor, racemize it, and recycle it back into the process—a strategy known as Resolution-Racemization-Recycle.[12]

    • Optimize Crystallization Time and Temperature: Ensure crystallization is complete by allowing sufficient time at the final low temperature. However, excessively long times can sometimes lead to the crystallization of the more soluble diastereomer.

    • Minimize Wash Volume: Wash the filtered crystals with a minimal amount of ice-cold solvent to remove surface impurities without dissolving a significant amount of the product.

    • Solvent Optimization: A solvent in which the desired salt is less soluble will naturally increase the yield.

Q4: My diastereomeric salt "oiled out" instead of crystallizing. What does this mean and how can I fix it?

A4: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase rather than a solid crystalline lattice. This is detrimental to purification as the oil will be of low diastereomeric purity.

  • Problem: This often happens when the melting point of the salt is lower than the temperature of the solution, or when the solution is too concentrated, causing the salt to come out of solution too rapidly for a crystal lattice to form.

  • Troubleshooting Steps:

    • Add More Solvent: The most common fix is to add more of the same solvent, heat the mixture to dissolve the oil completely, and then attempt to cool it more slowly.

    • Change the Solvent: The solvent may be too "poor" for the salt. Try a solvent system in which the salt has slightly higher solubility.

    • Lower the Crystallization Temperature: If the oiling out occurs at a high temperature, try to initiate crystallization at a lower temperature.

    • Vigorous Agitation: Sometimes, vigorous stirring while cooling can break up the oil and encourage crystalline solid formation.

Section 3: Experimental Protocols & Data

Protocol 1: Diastereomeric Salt Resolution using L-(+)-Tartaric Acid

This protocol is a generalized starting point and will likely require optimization for your specific substrate and scale.[3]

Materials:

  • (±)-(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

  • L-(+)-Tartaric acid (enantiomerically pure)

  • Methanol (or other suitable solvent, e.g., ethanol, acetone)

  • 2M Sodium Hydroxide (NaOH) solution

  • Dichloromethane (DCM) or Ethyl Acetate for extraction

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Standard laboratory glassware, filtration apparatus

Step-by-Step Procedure:

  • Salt Formation:

    • In a 100 mL Erlenmeyer flask, dissolve 1.0 equivalent of the racemic amine in a minimum amount of warm methanol.

    • In a separate flask, dissolve 0.5 to 1.0 equivalent of L-(+)-tartaric acid in warm methanol. Start with 1.0 equivalent for the initial trial.

    • Slowly add the tartaric acid solution to the amine solution with constant stirring.

  • Crystallization:

    • Allow the combined solution to cool slowly to room temperature. Observe for crystal formation.

    • If no crystals form, use the troubleshooting steps from Section 2.

    • Once crystallization begins, allow the flask to stand undisturbed for several hours to maximize crystal growth.

    • To further increase the yield, cool the flask in an ice bath for 1-2 hours.

  • Isolation of Diastereomeric Salt:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of ice-cold methanol.

    • Crucially, save the filtrate (mother liquor). It contains the enriched, more soluble diastereomeric salt.

  • Liberation of the Enantiomerically Enriched Amine:

    • Suspend the collected crystals in water.

    • Add 2M NaOH solution dropwise with stirring until the salt is completely dissolved and the solution is basic (pH > 11).

    • Transfer the aqueous solution to a separatory funnel and extract the free amine with an organic solvent (e.g., DCM, 3 x 20 mL).

    • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.

  • Analysis:

    • Determine the enantiomeric excess (ee) of the obtained amine using a validated chiral HPLC or NMR method (see Protocol 2).

    • If the ee is not satisfactory (>98%), the isolated diastereomeric salt should be recrystallized before the liberation step.

Table 1: Comparison of Common Chiral Resolving Agents for Primary Amines
FeatureL-(+)-Tartaric Acid(S)-(-)-Mandelic Acid(1S)-(+)-10-Camphorsulfonic Acid
Structure A linear C4-dicarboxylic acidAn α-hydroxy carboxylic acidA sulfonic acid with a rigid bicyclic structure
Acidity (pKa) pKa1 ≈ 2.98, pKa2 ≈ 4.34pKa ≈ 3.41pKa ≈ -1.5
Advantages Readily available, inexpensive, widely documented.[1]Often provides high enantiomeric excess in a single crystallization.Strong acid, effective for weakly basic amines.
Considerations Can sometimes form salts that are difficult to crystallize.More expensive than tartaric acid.Higher cost, can be more challenging to remove during workup.
Protocol 2: Determination of Enantiomeric Excess (ee) by Chiral HPLC

This is a general method development starting point.

Instrumentation:

  • HPLC system with a pump, autosampler, column oven, and UV/Vis or PDA detector.

  • Chiral Column: Chiralpak® IA/IB/IC or Chiralcel® OD/AD series (amylose or cellulose-based CSPs are good starting points).

Procedure:

  • Sample Preparation: Prepare a stock solution of your resolved amine in the mobile phase at ~1 mg/mL. Also prepare a solution of the starting racemic material as a reference.

  • Method Screening:

    • Normal Phase:

      • Mobile Phase: Hexane/Isopropanol (90:10, v/v).

      • Additive: For a basic amine, add 0.1% diethylamine (DEA) or triethylamine (TEA) to improve peak shape.

      • Flow Rate: 1.0 mL/min.

    • Polar Organic Mode:

      • Mobile Phase: Acetonitrile/Methanol (90:10, v/v).

      • Additive: 0.1% TFA and 0.2% TEA.[7]

  • Analysis:

    • Equilibrate the column for at least 30 minutes until a stable baseline is achieved.[13]

    • Inject the racemic sample first to confirm that two peaks are resolved and to determine their retention times.

    • Inject your resolved sample.

    • Integrate the peak areas for each enantiomer.

  • Calculation:

    • Calculate the enantiomeric excess using the formula: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100 (where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively).[8]

Section 4: Visual Workflows

Diagram 1: Chiral Resolution Workflow

G cluster_prep Step 1: Salt Formation cluster_sep Step 2: Separation cluster_iso Step 3: Isolation & Analysis racemic_amine Racemic Amine (R- and S-enantiomers) mix Mix in Solvent racemic_amine->mix resolving_agent Chiral Resolving Agent (e.g., (+)-Acid) resolving_agent->mix diastereomers Mixture of Diastereomeric Salts [(+)-Amine•(+)-Acid] [(-)-Amine•(+)-Acid] mix->diastereomers crystallization Fractional Crystallization (Slow Cooling) diastereomers->crystallization filtration Vacuum Filtration crystallization->filtration crystals Crystalline Solid (Enriched in Less Soluble Salt) filtration->crystals Solid mother_liquor Mother Liquor (Enriched in More Soluble Salt) filtration->mother_liquor Filtrate liberation Liberation (Add Base, e.g., NaOH) crystals->liberation extraction Liquid-Liquid Extraction liberation->extraction pure_enantiomer Enantiomerically Enriched Amine extraction->pure_enantiomer analysis Analysis (ee%) (Chiral HPLC/NMR) pure_enantiomer->analysis

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Diagram 2: Principle of Diastereomer Formation

G cluster_reactants Reactants R_Amine R-Amine Salt1 Salt 1 (R,+) Diastereomer R_Amine->Salt1 S_Amine S-Amine Salt2 Salt 2 (S,+) Diastereomer S_Amine->Salt2 Plus_Acid (+)-Acid Plus_Acid->Salt1 Plus_Acid->Salt2 lab Different Physicochemical Properties

Caption: A chiral agent selectively pairs with enantiomers to form diastereomers.

References

  • BenchChem. (2025). A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid.
  • BenchChem. (2025). A Comparative Guide to Chiral Resolving Agents for Primary Amines.
  • Fiveable. (2025, August 15).
  • Hellinghausen, G., & Armstrong, D. W. (2019). Enantiomeric separations of various compounds with primary amine groups....
  • Ismail, O. H., et al. (n.d.). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. PMC - NIH.
  • CRC Press. (n.d.). CRC Handbook of - OPTICAL RESOLUTIONS.
  • BenchChem. (2025).
  • Royal Society of Chemistry. (2022, April 12).
  • BenchChem. (2025).
  • Chemistry LibreTexts. (2020, May 30). 6.
  • Royal Society of Chemistry. (2022, September 8).
  • Advances in Engineering. (2023, April 15).
  • Wikipedia. (n.d.). Chiral resolution.
  • Indian Academy of Sciences. (n.d.). Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. [Link]

  • CORE. (n.d.). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents.
  • BioDuro. (2018, March 23).
  • ResearchGate. (2023, June 1).

Sources

Troubleshooting

Overcoming solubility issues of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine in assays

Technical Support Center: Overcoming Solubility Issues of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Welcome to the Technical Support Center. (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a highly versati...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Overcoming Solubility Issues of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Welcome to the Technical Support Center. (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a highly versatile building block and pharmacophore utilized in the development of novel therapeutics, including sulfonamide-based inhibitors[1]. While its low molecular weight (128.17 g/mol ) suggests favorable physicochemical properties, researchers frequently encounter solubility and stability bottlenecks during in vitro screening. This guide provides a mechanistic understanding of these issues and field-proven protocols to ensure assay integrity.

The Chemical Causality of Solubility Challenges

To troubleshoot solubility, one must first understand the molecule's microenvironment. The compound features a polar 4,5-dihydroisoxazole (isoxazoline) core and a primary methanamine group.

  • Ionization and pKa: The primary amine has a predicted pKa of approximately 9.52[2]. At physiological pH (7.4), the amine exists predominantly in its protonated (ammonium) state, which is highly water-soluble. However, if the free base is introduced into unbuffered water or alkaline media, the lack of ionization drastically reduces its hydration energy, leading to precipitation.

  • Solvent Shock: A common error in high-throughput screening (HTS) is the rapid dilution of high-concentration DMSO stocks into aqueous buffers. The sudden shift in the dielectric constant causes the unprotonated free base to crash out of solution before the buffer can protonate it.

  • Hydrolytic Stability: Isoxazoline rings are susceptible to hydrolysis when exposed to water over extended periods, particularly under extreme pH or elevated temperatures[3]. This degradation can be mistaken for "loss of solubility" as degradation products may precipitate or alter assay readouts.

Troubleshooting Guide & FAQs

Q1: My compound precipitates immediately upon diluting my 50 mM DMSO stock into the cell culture media. How do I prevent this? A1: You are experiencing "solvent shock." The free base is highly soluble in anhydrous DMSO but requires protonation to remain soluble in water. Rapid dilution creates local microenvironments where the compound concentration exceeds its aqueous solubility limit before it can interact with the buffer's protons. Solution: Utilize a step-wise dilution protocol (see Protocol 2 below) or switch to the Hydrochloride (HCl) salt form of the compound, which dissolves directly in aqueous media without the need for a DMSO carrier.

Q2: I am observing a loss of biological activity over a 48-hour incubation period, accompanied by slight discoloration of the media. Is it crashing out? A2: While precipitation is possible, discoloration and loss of activity over time strongly indicate chemical degradation. Isoxazoline compounds can undergo photodegradation (light exposure) or hydrolysis in aqueous media[3]. Furthermore, the primary amine is highly reactive and can form Schiff bases with aldehydes or reducing sugars present in complex cell culture media. Solution: Prepare fresh working solutions daily. Store your primary stock solutions in anhydrous, high-purity DMSO, aliquot them to avoid freeze-thaw cycles, and protect them from UV light[3].

Q3: I am trying to formulate the compound in a lipid-based matrix for a permeability assay, but it won't dissolve. Why? A3: You are likely using the HCl salt form. While the HCl salt is excellent for aqueous assays, the strong ionic lattice energy makes it nearly insoluble in non-polar organic solvents or lipids. Solution: Use the free base form for lipid formulations. If you only have the HCl salt, you can neutralize it by adding an equimolar amount of a mild organic base, such as triethylamine (TEA), directly into the organic solvent prior to dissolution.

Quantitative Solubility Profiles

Understanding the differential solubility of the compound's forms is critical for assay design.

Solvent / MatrixFree Base SolubilityHCl Salt SolubilityMechanistic Note
Anhydrous DMSO > 100 mM< 10 mMSalt lattice resists dissolution in aprotic solvents.
Aqueous Buffer (pH 7.4) ~ 5 - 10 mM> 100 mMRequires time/stirring for protonation to occur.
Aqueous Buffer (pH 10.0) < 1 mM (Precipitates)< 1 mM (Precipitates)Amine is deprotonated (pKa ~9.52)[2].
Methanol / Ethanol > 50 mM> 50 mMProtic solvents disrupt both forms effectively.
Hexane / Lipids ~ 10 mMInsolubleSalt form cannot be solvated by non-polar media.

Self-Validating Experimental Protocols

Protocol 1: Preparation of a Stable 100x Stock Solution Causality: Water absorption by hygroscopic solvents like DMSO leads to premature hydrolysis of the isoxazoline ring[3]. This protocol ensures a moisture-free stock.

  • Form Verification: Confirm whether you possess the free base or the HCl salt.

  • Solvent Selection: For the free base, use HPLC-grade, anhydrous DMSO (≤0.005% water). For the HCl salt, use sterile, double-distilled water (ddH2O).

  • Dissolution: Weigh 12.8 mg of the free base (MW 128.17)[2]. Add 1.0 mL of anhydrous DMSO to achieve a 100 mM stock. Vortex for 30 seconds.

  • Validation: Visually inspect against a dark background. The solution must be optically clear with no suspended particulates.

  • Storage: Aliquot into amber glass vials (to prevent photodegradation)[3] and store at -20°C.

Protocol 2: Step-Wise Aqueous Dilution for HTS (Preventing Solvent Shock) Causality: Gradual reduction of the dielectric constant prevents the localized supersaturation that causes the free base to precipitate.

  • Intermediate Dilution: Pipette 10 µL of the 100 mM DMSO stock into 90 µL of a transition solvent (e.g., 50% DMSO / 50% Assay Buffer). Mix by gentle pipetting. (Intermediate concentration: 10 mM).

  • Carrier Addition (Optional): If the final assay buffer lacks proteins, add 0.01% Tween-20 or 0.1% Bovine Serum Albumin (BSA) to the final buffer. These act as thermodynamic sinks, preventing the nucleation of the compound.

  • Final Dilution: Add 10 µL of the intermediate solution to 990 µL of the final assay buffer (pH 7.4). (Final concentration: 100 µM, 0.5% final DMSO).

  • Self-Validation (Nephelometry): Before adding to cells/enzymes, transfer 100 µL of the final solution to a clear 96-well plate and measure optical density (OD) at 600 nm. An OD600 > 0.05 compared to a blank buffer indicates micro-precipitation. If precipitation is detected, lower the pH slightly or increase the carrier protein concentration.

Troubleshooting Workflow Visualization

TroubleshootingWorkflow Start Solubility Issue Detected in Assay Buffer CheckForm Check Compound Form: Free Base or HCl Salt? Start->CheckForm IsSalt HCl Salt CheckForm->IsSalt IsBase Free Base CheckForm->IsBase SaltAction Dissolve directly in aqueous buffer (pH < 8) IsSalt->SaltAction BaseAction Dissolve in anhydrous DMSO, then dilute stepwise IsBase->BaseAction Success Compound Solubilized Ready for Assay SaltAction->Success Precipitation Precipitation upon aqueous dilution? BaseAction->Precipitation Fix1 Adjust buffer pH to 7.4 (Ensure amine protonation) Precipitation->Fix1 Fix2 Add 0.01% Tween-20 or BSA as carrier Precipitation->Fix2 Fix1->Success Fix2->Success

Figure 1: Decision tree for troubleshooting (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine solubility.

References

Sources

Optimization

Minimizing byproduct formation in (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine reactions

Core Stability Directive: The "Fragile Anchor" The (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine scaffold is a deceptive structure. While the 2-isoxazoline ring is a valuable pharmacophore (often serving as a bioiso...

Author: BenchChem Technical Support Team. Date: March 2026

Core Stability Directive: The "Fragile Anchor"

The (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine scaffold is a deceptive structure. While the 2-isoxazoline ring is a valuable pharmacophore (often serving as a bioisostere for ester or amide bonds), it possesses a "fragile anchor": the N-O bond .

This bond is thermodynamically weak (~53 kcal/mol) compared to C-C or C-N bonds. Consequently, this molecule is not just a static building block; it is a masked 1,3-amino alcohol . Most "byproducts" reported by users are actually the result of unintentional ring opening or aromatization.

This guide moves beyond generic advice to address the specific causality of byproduct formation in this 5,5-disubstituted system.

Critical Troubleshooting Guides (Q&A)

Module A: Synthesis & Cycloaddition Artifacts

User Issue: "I am seeing a significant amount of 'dimer' (MW ~142) and low yields during the formation of the isoxazoline ring."

Root Cause Analysis: The "dimer" is likely a Furoxan (1,2,5-oxadiazole-2-oxide). This forms when the nitrile oxide intermediate (generated in situ) reacts with itself faster than it reacts with your alkene (methallyl amine). This is a kinetic competition issue.

Technical Solution:

  • High Dipolarophile Concentration: The alkene (dipolarophile) must be in excess (1.5 – 2.0 equiv) relative to the nitrile oxide precursor.

  • Slow Addition: Do not dump the base (e.g., TEA) into the chloroxime solution. Slowly syringe-pump the base to generate the nitrile oxide at a concentration lower than the alkene threshold.

  • Amine Protection (Crucial): If you are using free methallyl amine, the nitrile oxide can attack the nucleophilic nitrogen, forming open-chain amidoximes. Protocol Change: Use N-Boc-2-methyl-2-propen-1-amine. The carbamate protects the nitrogen and sterically guides the cycloaddition.

Module B: The "Disappearing Ring" (Reductive Cleavage)

User Issue: "I tried to remove a Cbz protecting group using Pd/C and H₂, but the product mass is correct +2 Da, and the NMR shows a loss of the ring signals."

Root Cause Analysis: You have inadvertently performed a hydrogenolysis of the N-O bond . 2-Isoxazolines are extremely sensitive to catalytic hydrogenation. This cleaves the ring to form a


-amino alcohol.[1]

Technical Solution:

  • Avoid: Standard Pd/C or Raney Nickel hydrogenation.

  • Alternative 1 (Acid Removal): Use Boc protection instead of Cbz. Remove with TFA/DCM (Isoxazolines are generally stable to TFA for short durations).

  • Alternative 2 (Chemoselective Reduction): If you must reduce another functional group elsewhere, use Zinc/Ammonium Chloride (Zn/NH₄Cl) or Staudinger conditions, which typically spare the isoxazoline ring.

Module C: Aromatization (Oxidation)

User Issue: "My product is slowly converting to a planar impurity with -2H mass difference upon storage."

Root Cause Analysis: The compound is aromatizing to the Isoxazole . While 5,5-disubstituted isoxazolines (like yours) cannot aromatize directly without losing a carbon substituent (migration or elimination), oxidative stress can trigger complex rearrangements or elimination if a leaving group is present.

Technical Solution:

  • Storage: Store under Argon at -20°C.

  • Solvents: Avoid storing in chlorinated solvents (CHCl₃) which can become acidic over time, or ethers that form peroxides.

Visualizing the Failure Modes

The following diagram maps the kinetic competition during synthesis and the stability cliffs during downstream processing.

IsoxazolinePathways Precursors Precursors (Chloroxime + Methallyl Amine) NitrileOxide Intermediate: Nitrile Oxide Precursors->NitrileOxide Base (Slow Add) Target TARGET SCAFFOLD (Isoxazoline Ring) NitrileOxide->Target Cycloaddition (Fast w/ Excess Alkene) Furoxan BYPRODUCT A: Furoxan Dimer NitrileOxide->Furoxan Dimerization (Low Alkene Conc.) Amidoxime BYPRODUCT B: Amidoxime (N-attack) NitrileOxide->Amidoxime Unprotected Amine Side Reaction AminoAlcohol BYPRODUCT C: Gamma-Amino Alcohol Target->AminoAlcohol Pd/C + H2 (Reductive Cleavage)

Figure 1: Kinetic competition in isoxazoline synthesis. Red paths indicate critical failure modes leading to byproducts.

Standardized Protocols

Protocol 1: Optimized Cycloaddition (Minimizing Furoxan)

Objective: Synthesis of N-Boc-(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

  • Preparation: Dissolve N-Boc-2-methyl-2-propen-1-amine (1.5 equiv) in DCM (0.5 M).

  • Precursor: Add Acetohydroximoyl chloride (1.0 equiv).

  • Controlled Addition: Cool to 0°C. Dissolve Triethylamine (1.2 equiv) in DCM. Add this solution dropwise over 4 hours using a syringe pump.

    • Why? Keeping the base concentration low ensures the Nitrile Oxide is consumed by the alkene immediately, preventing self-dimerization (Furoxan).

  • Workup: Wash with water (neutral pH). Do not use strong acid washes (HCl < 1M) to avoid Boc removal/ring hydrolysis.

Protocol 2: Safe Deprotection (Preserving the Ring)

Objective: Removing Boc without ring hydrolysis.

  • Reagent: 4M HCl in Dioxane or TFA/DCM (1:4).

  • Condition: 0°C to Room Temp, max 2 hours.

  • Quench: Critical Step. Do not concentrate the acidic solution directly if possible. Neutralize with saturated NaHCO₃ before evaporation or extensive handling.

    • Why? Concentrated acid + heat promotes hydrolysis of the vinyl-ether-like character of the isoxazoline.

Quantitative Stability Data

Stress ConditionStability RatingMajor ByproductRecommendation
H₂ / Pd/C Critical Failure

-Amino Alcohol
Use Zn/AcOH or Staudinger
LiAlH₄ Critical Failure Amino AlcoholUse NaBH₄ (mild)
HCl (aq, reflux) Poor

-Amino Ketone
Keep pH > 2, T < 40°C
NaOH (1M) ModeratePolymer/CleavageLimit exposure time
TFA (neat) GoodNone (Short term)Preferred for deprotection

References

  • Nitrile Oxide Cycloaddition Mechanics: Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[2][3][4][5][6][7] Past and Future. Angewandte Chemie International Edition.

  • Isoxazoline Ring Stability & Cleavage: Kozikowski, A. P., & Adamczyk, M. (1983). The Isoxazoline Route to the Synthesis of Amino Sugars and Nucleosides. Journal of Organic Chemistry.

  • Reductive Cleavage Prevention (Staudinger): Gololobov, Y. G., & Kasukhin, L. F. (1992). Recent advances in the Staudinger reaction.[8] Tetrahedron.[3][9]

  • Furoxan Byproduct Formation: Grundmann, C., & Dean, J. M. (1965). Nitrile Oxides.[3][6][10][11][12] V. Stable Aromatic Nitrile Oxides. Journal of Organic Chemistry.

Sources

Troubleshooting

Technical Support Center: Enhancing Regioselectivity in Isoxazoline Synthesis

Welcome to the Application Support Center. The 1,3-dipolar cycloaddition of nitrile oxides to alkenes is a cornerstone reaction for synthesizing isoxazolines—a critical pharmacophore in modern drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. The 1,3-dipolar cycloaddition of nitrile oxides to alkenes is a cornerstone reaction for synthesizing isoxazolines—a critical pharmacophore in modern drug development. However, controlling regioselectivity (differentiating between 3,5- and 3,4-disubstituted isomers) remains a persistent bottleneck, particularly with electronically unbiased alkenes.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve absolute regiocontrol in your synthetic workflows.

Part 1: Troubleshooting Guides & Causality FAQs

Q1: My reaction with an unbiased terminal alkene yields an inseparable mixture of 3,5- and 3,4-regioisomers. How can I force specific regiocontrol? A: Standard thermal cycloadditions rely on Frontier Molecular Orbital (FMO) theory, where the HOMO-LUMO gap dictates the major product. When electronic biases in the alkene are absent, you must intervene catalytically.

  • The Solution: Employ an N-Heterocyclic Carbene (NHC) organocatalyst.

  • The Causality: The NHC acts as a Lewis basic nucleophile. Instead of a concerted cycloaddition, the NHC attacks the alkene to form a transient alkyl zwitterion. This intermediate radically alters the electronic landscape, directing the electrophilic carbon of the nitrile oxide to form a specific C-C bond first. Subsequent C-O heterocyclization yields a single regioisomer (often 3,4,5-trisubstituted depending on the substrate), bypassing the traditional FMO limitations[1].

Q2: I specifically need to synthesize a 3,4-disubstituted isoxazoline from a terminal alkene, but the 3,5-isomer always predominates. How can I reverse this inherent regioselectivity? A: You need to override the electronic preferences with rigid steric constraints using supramolecular chemistry.

  • The Solution: Utilize β-Cyclodextrin as a host scaffold.

  • The Causality: The hydrophobic cavity of β-cyclodextrin encapsulates the hydrophobic portion of the dipolarophile (e.g., an acrylamido group). This physical constraint restricts the approach trajectory of the nitrile oxide. The host-guest complex physically blocks the transition state leading to the 3,5-isomer, geometrically forcing the reaction down the 3,4-pathway[2].

Q3: My nitrile oxide dimerizes into a furoxan (1,2,5-oxadiazole 2-oxide) before it can react with the alkene. How do I prevent this? A: Dimerization is a bimolecular process that outcompetes cycloaddition when the local concentration of the highly reactive nitrile oxide is too high.

  • The Solution: Generate the nitrile oxide in situ using a slow-release method, such as visible-light photoredox catalysis.

  • The Causality: By using an I

    
    -catalyzed, blue LED photoredox system with α-nitrocarbonyls, the nitrile oxide is generated at a steady, trace concentration. This kinetic control ensures that the cycloaddition with the alkene is statistically favored over the self-dimerization of the dipole[3].
    

Q4: Can I use transition metals to control the regiochemistry of halo-substituted alkynes/alkenes? A: Yes. Ruthenium complexes are highly effective for overriding natural regioselectivity in these specific substrates.

  • The Solution: Use a Ruthenium(II) catalyst like Cp*RuCl(cod).

  • The Causality: Ruthenium coordinates to both the unsaturated bond and the nitrile oxide, forming a ruthenacycle intermediate. This metal-directed pathway bypasses the traditional concerted mechanism, exclusively yielding 4-halo isoxazoles/isoxazolines with >20:1 regioselectivity[4].

Part 2: Quantitative Data Comparison

The following table summarizes the expected outcomes when applying the troubleshooting strategies discussed above:

StrategyCatalyst / ScaffoldTarget RegioisomerTypical YieldRegioselectivity Ratio (rr)
Thermal (Uncatalyzed) None3,5-Disubstituted60-80%~85:15
Organocatalysis NHC (e.g., IMes)3,4,5-Trisubstituted75-90%>99:1
Supramolecular β-Cyclodextrin3,4-Disubstituted65-85%>95:5
Transition Metal Cp*RuCl(cod)3,4-Disubstituted70-95%>20:1

Part 3: Self-Validating Experimental Protocols

Protocol A: NHC-Catalyzed Regioselective Synthesis[1]
  • Preparation: In an oven-dried Schlenk flask under N

    
    , add the alkene (1.0 mmol) and the NHC precursor (e.g., 1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride, 5 mol%).
    
  • Solvent: Dissolve the mixture in 5 mL of anhydrous dichloromethane (DCM).

  • Activation: Add triethylamine (Et

    
    N, 5 mol%) to generate the free carbene in situ. Stir for 10 minutes.
    
  • Cycloaddition: Slowly add the hydroximoyl chloride (nitrile oxide precursor, 1.2 mmol) and an additional equivalent of Et

    
    N (1.2 mmol) via syringe pump over 1 hour to prevent dimerization.
    
  • Workup: Stir at room temperature until TLC indicates complete consumption of the alkene. Quench with water, extract with DCM, dry over MgSO

    
    , and purify via flash chromatography.
    
  • System Validation Check:

    
    H NMR NOESY correlations must be used to confirm the 3,4,5-substitution pattern. The absence of a distinct C4-H
    
    
    
    diastereotopic splitting pattern (typical of 3,5-isomers) validates the mechanism.
Protocol B: Supramolecular Cycloaddition using β-Cyclodextrin[2]
  • Host-Guest Complexation: Dissolve β-cyclodextrin (1.0 mmol) in 20 mL of deionized water at 40 °C. Add the dipolarophile (1.0 mmol). Stir for 2 hours to ensure inclusion complex formation.

  • Dipole Addition: Cool the solution to room temperature. Add the nitrile oxide precursor (1.2 mmol).

  • Reaction: Add an aqueous solution of NaHCO

    
     (1.5 mmol) dropwise to generate the nitrile oxide. Stir vigorously for 12-24 hours.
    
  • Isolation: The 3,4-disubstituted isoxazoline product often precipitates from the aqueous phase. Filter the solid, wash with cold water, and recrystallize.

  • System Validation Check:

    
    H NMR analysis of the crude product must show the characteristic C5-H
    
    
    
    signals (typically further upfield than C4-H
    
    
    signals of the 3,5-isomer), confirming the reversal of regioselectivity.
Protocol C: Photoredox in situ Generation of Nitrile Oxide[3]
  • Setup: In a clear glass vial, combine the α-nitrocarbonyl compound (1.0 mmol), alkene (1.5 mmol), and I

    
     (10 mol%).
    
  • Solvent: Add 5 mL of anhydrous acetonitrile.

  • Irradiation: Purge the vial with O

    
     (balloon). Irradiate the mixture with a blue LED (450 nm) at room temperature for 16 hours.
    
  • Purification: Remove the solvent under reduced pressure and purify the residue directly by silica gel chromatography.

  • System Validation Check: TLC and LC-MS analysis of the crude mixture must show an absence of the highly polar furoxan dimer byproduct (M+86 mass shift from the nitrile oxide), validating successful kinetic control.

Part 4: Visualizations

NHC_Mechanism Start Alkene + NHC Catalyst Zwitterion Alkyl Zwitterion Intermediate Start->Zwitterion Nucleophilic Attack NitrileOxide Addition of Nitrile Oxide Zwitterion->NitrileOxide CC_Bond Regioselective C-C Bond Formation NitrileOxide->CC_Bond Steric/Electronic Control Cyclization C-O Heterocyclization CC_Bond->Cyclization Product Single Regioisomer (Isoxazoline) Cyclization->Product Catalyst Release

Mechanism of NHC-catalyzed regioselective 1,3-dipolar cycloaddition via zwitterion.

Workflow Issue Issue: Poor Regioselectivity Check Determine Desired Regioisomer Issue->Check Isomer35 Target: 3,5-Disubstituted Check->Isomer35 Isomer34 Target: 3,4-Disubstituted Check->Isomer34 IsomerTris Target: 3,4,5-Trisubstituted Check->IsomerTris Sol35 Standard FMO Control (Thermal or Cu-catalyzed) Isomer35->Sol35 Sol34 Supramolecular Control (β-Cyclodextrin Host-Guest) Isomer34->Sol34 SolTris Organocatalysis (NHC Catalyst + Base) IsomerTris->SolTris

Decision tree for selecting regioselective isoxazoline synthesis strategies.

References

  • [1] Synthesis of Piperidine Bound 3,4,5-Trisubstituted Isoxazolines Via 1,3- Dipolar Cycloaddition Reactions Catalyzed By N-Heterocyclic Carbene. Asian Journal of Research in Chemistry. 1

  • [4] Ruthenium-Catalyzed Cycloaddition of 1-Haloalkynes with Nitrile Oxides and Organic Azides; Synthesis of 4-Halo Isoxazoles and 5-Halo Triazoles. PMC (National Institutes of Health). 4

  • [2] β-Cyclodextrin as a Scaffold for Supramolecular Chemistry, To Reverse the Regioselectivity of Nitrile Oxide Cycloadditions. The Journal of Organic Chemistry. 2

  • [3] An I2-Catalyzed, Visible-Light Photoredox-Mediated Radical Conversion of α-Nitrocarbonyls to Nitrile Oxides: Catalytic Access to Isoxazolines and Isoxazoles from Alkenes and Alkynes. Organic Letters. 3

Sources

Reference Data & Comparative Studies

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Abstract (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a chiral heterocyclic building block with significant potential in medicinal chemistry and materials science. Its utility is intrinsically linked to its prec...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a chiral heterocyclic building block with significant potential in medicinal chemistry and materials science. Its utility is intrinsically linked to its precise molecular structure. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of this compound. We present a detailed, predicted spectral dataset and its interpretation, grounded in fundamental principles and comparative data from structurally related isoxazolines. This document is intended for researchers and professionals in drug development, offering not just data, but a logical framework for the structural elucidation of this class of compounds. We will explore the causality behind experimental choices, provide a reproducible protocol, and compare the spectral features to an alternative structure to highlight the discerning power of NMR spectroscopy.

Introduction: The Importance of Structural Verification

The 4,5-dihydroisoxazole (isoxazoline) ring is a privileged scaffold in drug discovery, appearing in a range of biologically active molecules. The title compound, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, features a quaternary stereocenter at the C5 position, making unambiguous structural and stereochemical assignment critical for any downstream application. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for this purpose, providing a detailed electronic and topological map of the molecule.[1][2]

This guide will focus on a detailed interpretation of the ¹H and ¹³C NMR spectra. By understanding the chemical shifts, coupling patterns, and through-space correlations, we can confidently assemble the molecular structure. Furthermore, we will compare its spectral features with those of a closely related analog, 3,5-dimethyl-4,5-dihydroisoxazole, to illustrate how minor structural modifications lead to significant and predictable changes in the NMR spectra.

Predicted NMR Data for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

While a publicly available, experimentally verified spectrum for the title compound is not readily found, a highly accurate prediction can be made based on extensive data from similar isoxazoline structures and established NMR principles.[3][4][5] The following tables summarize the predicted ¹H and ¹³C NMR data in deuterochloroform (CDCl₃).

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
Proton AssignmentChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
H₄ₐ3.15d17.51H
H₄ᵦ2.85d17.51H
-CH ₂NH₂2.75s-2H
C₃-CH2.05s-3H
-NH1.60br s-2H
C₅-CH1.50s-3H
Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Carbon AssignmentChemical Shift (δ, ppm)
C₃158.5
C₅92.0
-C H₂NH₂52.5
C₄48.0
C₅-C H₃24.5
C₃-C H₃13.0

Experimental Protocol: A Self-Validating Workflow

To ensure reproducibility and accuracy, the following detailed protocol for NMR sample preparation and data acquisition is provided.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the analyte, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

    • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is chosen for its excellent solubilizing power for a wide range of organic compounds and its convenient deuterium lock signal. Its residual proton signal at ~7.26 ppm serves as a reliable internal reference.[6][7]

    • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette. Ensure the sample height is at least 4 cm for proper shimming.

  • NMR Data Acquisition:

    • The following parameters are typical for a 500 MHz spectrometer.[8][9]

    • ¹H NMR:

      • Acquisition time: ~3 seconds

      • Relaxation delay: 2 seconds

      • Number of scans: 16

      • Spectral width: 16 ppm

    • ¹³C NMR:

      • Acquisition time: ~1.2 seconds

      • Relaxation delay: 2 seconds

      • Number of scans: 1024 (or more, depending on sample concentration)

      • Spectral width: 240 ppm

      • Pulse program: zgpg30 (or similar, with proton decoupling)

  • Data Processing:

    • Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1.0 Hz for ¹³C) to improve the signal-to-noise ratio.

    • Perform Fourier transformation.

    • Phase correct the spectra manually.

    • Calibrate the ¹H spectrum by setting the residual CHCl₃ signal to 7.26 ppm. Calibrate the ¹³C spectrum by setting the CDCl₃ triplet to 77.16 ppm.[10]

    • Integrate the ¹H signals and pick peaks for both spectra.

Workflow Diagram

G NMR Analysis Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (500 MHz) cluster_proc Data Processing weigh Weigh Analyte (5-10 mg) dissolve Dissolve in CDCl3 (0.6 mL) weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer h1_acq Acquire 1H Spectrum transfer->h1_acq c13_acq Acquire 13C Spectrum transfer->c13_acq ft Fourier Transform h1_acq->ft c13_acq->ft phase Phase Correction ft->phase calibrate Calibration (to Solvent) phase->calibrate analyze Integration & Peak Picking calibrate->analyze conclusion Structural Elucidation analyze->conclusion

Caption: Structure of the title compound with key atoms labeled.

  • ¹H NMR Analysis:

    • C₅-CH₃ (1.50 ppm) and C₃-CH₃ (2.05 ppm): These appear as sharp singlets, each integrating to 3 protons, which is characteristic of methyl groups on carbons with no adjacent protons. The C₅-CH₃ is more shielded (upfield) as it is attached to a saturated sp³ carbon, while the C₃-CH₃ is deshielded (downfield) due to its attachment to the sp² carbon of the C=N bond. [11][12] * -CH₂NH₂ (2.75 ppm): This singlet, integrating to 2H, is assigned to the aminomethyl protons. Its chemical shift is influenced by the adjacent nitrogen and the quaternary C₅ carbon.

    • C₄H₂ (3.15 and 2.85 ppm): These two signals represent the diastereotopic protons on the C₄ carbon. Because C₅ is a chiral center, the two C₄ protons are in chemically non-equivalent environments. They appear as a pair of doublets due to geminal coupling (²JHH ≈ 17.5 Hz). This "AB quartet" is a hallmark of isoxazoline rings with a substituent at C₅. [3] * -NH₂ (1.60 ppm): The amine protons typically appear as a broad singlet due to rapid chemical exchange and quadrupole broadening from the nitrogen atom. Its chemical shift can be highly variable depending on concentration and solvent. [13]

  • ¹³C NMR Analysis:

    • C₃ (158.5 ppm): This downfield signal is characteristic of the sp² carbon in the C=N bond of the isoxazoline ring. [14] * C₅ (92.0 ppm): This signal corresponds to the quaternary sp³ carbon bonded to two electronegative atoms (O and N of the ring), a methyl group, and the aminomethyl group. Its significant deshielding is expected.

    • -CH₂NH₂ (52.5 ppm) and C₄ (48.0 ppm): These are the two methylene carbons. The aminomethyl carbon is slightly more deshielded due to the direct attachment of the electronegative nitrogen atom.

    • C₅-CH₃ (24.5 ppm) and C₃-CH₃ (13.0 ppm): These signals correspond to the two methyl groups. The upfield shift of the C₃-CH₃ is consistent with methyl groups on C=N bonds. [15]

Comparative Analysis: Highlighting Structural Nuances

To demonstrate the diagnostic power of NMR, we will compare the predicted spectrum of our title compound with the known spectral features of a simpler analog, 3,5,5-trimethyl-4,5-dihydroisoxazole .

Feature(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine3,5,5-Trimethyl-4,5-dihydroisoxazoleRationale for Difference
C₅ Substituent -CH₃, -CH₂NH₂-CH₃, -CH₃The key difference is the replacement of a methyl group with an aminomethyl group.
¹H: C₅-CH₃ Signal Singlet, ~1.50 ppmSinglet for two methyls, ~1.45 ppmThe aminomethyl group is slightly more electron-withdrawing than a methyl group, causing a minor downfield shift for the remaining methyl.
¹H: C₄-CH₂ Signal AB quartet, ~3.15/2.85 ppmSinglet, ~2.70 ppmIn the trimethyl analog, the two methyl groups at C₅ are equivalent, removing the chiral center. This makes the C₄ protons chemically equivalent, and they appear as a simple singlet. The presence of the AB quartet is definitive proof of substitution at C₅ creating a stereocenter.
¹³C: C₅ Signal Quaternary, ~92.0 ppmQuaternary, ~89.0 ppmThe replacement of a methyl with a -CH₂NH₂ group (an alpha-substitution effect) causes a slight downfield shift at C₅.
Unique Signals -CH₂NH₂ (~2.75 ppm, 2H), -NH₂ (~1.60 ppm, 2H)NoneThese signals are unique identifiers for the title compound.
Unique ¹³C Signal -C H₂NH₂ (~52.5 ppm)NoneThe presence of this carbon signal is unequivocal proof of the aminomethyl moiety.

This comparison underscores how NMR spectroscopy is exquisitely sensitive to molecular structure. The dramatic difference in the C₄ proton signals (AB quartet vs. singlet) is a powerful and unambiguous indicator of the substitution pattern at the C₅ position.

Conclusion

The structural elucidation of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is readily achievable through a combination of ¹H and ¹³C NMR spectroscopy. The predicted spectra, based on established principles and data from related compounds, reveal a set of unique and interpretable signals. Key diagnostic features include the diastereotopic methylene protons at C₄, the quaternary carbon signal at C₅, and the distinct signals for the aminomethyl group. By comparing these features to those of a simpler analog, we have demonstrated the power of NMR to differentiate subtle but critical structural variations. This guide provides a robust framework for researchers to confidently identify and characterize this important heterocyclic building block.

References

  • BenchChem. (n.d.). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles.
  • Yuzuri, T., Chandrasekaran, S., Vasquez, P. C., & Baumstark, A. L. (n.d.). ¹⁷O NMR SPECTROSCOPY OF HETEROCYCLES: SUBSTITUENT EFFECTS IN 3,5-DIARYL-ISOXAZOLES AND 3,5-DIARYLISOXAZOLINES.
  • The Royal Society of Chemistry. (n.d.). Experimental Part S2 2. NMR and IR spectra S12 3. Computational Details S27 4.
  • Al-Masoudi, N. A. (2019). Synthesis, Antimicrobial, Antioxidant and Docking Study of Novel Isoxazoline Derivatives. Journal of Pharmaceutical Sciences, 11(2).
  • The Royal Society of Chemistry. (2024).
  • Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • Natarajan, S., et al. (2015). Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. Journal of Chemical Sciences, 127(10), 1745-1753.
  • Pawar, R. P., et al. (2014). Synthesis and Analysis of Antimicrobial Properties of Isoxazoline. International Journal of Engineering Research & Technology, 3(5).
  • Pattan, S. R., et al. (2011). Synthesis of Some New Isoxazoline Derivatives of Chalconised Indoline 2-one as a Potential Analgesic, Antibacterial and Anthelmimtic Agents. Journal of Young Pharmacists, 3(3), 212-217.
  • ResearchGate. (n.d.). Characteristic signals in the ¹H and ¹³C NMR spectra of compound 6a.
  • Kara, Y. S. (2015). Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 151, 723-730.
  • OpenOChem Learn. (n.d.). Interpreting NMR.
  • Request PDF. (n.d.).
  • Abraham, R. J., & Siverns, T. M. (n.d.). ¹H chemical shifts in NMR, part 18 ¹.
  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 75(19), 6745-6747.
  • Request PDF. (n.d.). Structural investigations of 5-hydroxy-4,5-dihydroisoxazoles.
  • Britton, R., et al. (2020). Characterization of Leptazolines A-D, Polar Oxazolines from the Cyanobacterium Leptolyngbya sp., Reveals a Glitch with the “Willoughby-Hoye” Scripts for Calculating NMR Chemical Shifts.
  • Scribd. (n.d.). 13-C NMR Chemical Shift Table PDF.
  • ResearchGate. (n.d.). ¹³C-NMR chemical shifts for compound 3 in DMSO-d 6.
  • ResearchGate. (n.d.). 5-Amino-3-methyl-1,2-oxazole-4-carbonitrile.
  • Pretsch, E., Bühlmann, P., & Affolter, C. (n.d.). Tables For Organic Structure Analysis.
  • NP-MRD. (n.d.). ¹³C NMR Spectrum (1D, 126 MHz, H₂O, predicted) (NP0236509).
  • Abbas, F. A., et al. (2014). SYNTHESIS, CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM. International Journal of Pharmacy and Chemical and Biological Sciences, 4(3), 717-724.
  • MilliporeSigma. (n.d.). NMR Chemical Shifts of Impurities.
  • e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups.
  • Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table.
  • University of Puget Sound. (n.d.). Table of Characteristic Proton NMR Shifts.
  • Claramunt, R. M., et al. (1989). ¹³C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Química Nova, 12(3), 222-224.
  • Oregon State University. (n.d.). ¹³C NMR Chemical Shift.
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. The Journal of Organic Chemistry, 62(21), 7512-7515.
  • PubChem. (n.d.). 5,5-Dimethyl-4,5-dihydroisoxazole.
  • Fedik, A. V., & Chalyk, B. A. (2023). The synthesis of functionalized 4,5-dihydroisoxazoles decorated with the dimethylphosphinoyl group. Journal of Organic and Pharmaceutical Chemistry, 21(2), 5-14.
  • Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
  • Albrecht, Ł., & Jiang, H. (2012). Allylic–Allylic Alkylation with 3,5-Dimethyl-4-nitroisoxazole: A Route to Dicarboxylic Acid Derivatives. The Journal of Organic Chemistry, 77(17), 7539-7546.
  • University of Bristol. (n.d.). NMR Techniques in Organic Chemistry: a quick guide.

Sources

Validation

High-Resolution Mass Spectrometry of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine: A Comparative Analytical Guide

Introduction & The Analytical Dilemma (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) is a low-molecular-weight (MW 128.17 g/mol ) heterocyclic compound featuring a 4,5-dihydroisoxazole (isoxazolin...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & The Analytical Dilemma

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) is a low-molecular-weight (MW 128.17 g/mol ) heterocyclic compound featuring a 4,5-dihydroisoxazole (isoxazoline) core and a primary aliphatic amine. As a versatile building block in medicinal chemistry, tracking its pharmacokinetics or synthetic yield requires rigorous analytical precision.

However, its structural properties present a distinct analytical dilemma:

  • High Polarity: The primary amine prevents adequate retention on standard reversed-phase (C18) columns.

  • Low Molecular Weight: With an exact protonated mass of m/z 129.1022, the compound falls into a highly congested region of the mass spectrum, where biological matrices produce intense isobaric background noise.

  • Thermal Instability: The N-O bond within the isoxazoline ring is notoriously labile, making traditional high-temperature techniques problematic.

To overcome these hurdles, High-Resolution Mass Spectrometry (HRMS) coupled with Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard. This guide objectively compares HRMS platforms against legacy alternatives and provides a self-validating experimental protocol for robust quantification and structural characterization.

Platform Comparison: Causality Behind the Choice

When selecting an analytical platform for this compound, the causality behind the choice is driven by the molecule's volatility, polarity, and mass defect.

  • Gas Chromatography-Mass Spectrometry (GC-MS): While highly sensitive, GC-MS is fundamentally unsuited for this compound in its native state. The primary amine requires chemical derivatization (e.g., silylation) to prevent column tailing. Furthermore, under standard Electron Ionization (EI), isoxazoline derivatives undergo complex gas-phase thermal rearrangements and fragmentation (specifically the cleavage of the heterocyclic C5-O or N-O bonds), often completely depleting the molecular ion [1].

  • Triple Quadrupole LC-MS/MS (QqQ): Excellent for targeted quantitation, but nominal mass resolution (unit resolution) cannot distinguish m/z 129.1 from endogenous matrix interferences (e.g., amino acids or small organic acids) that share the same nominal mass.

  • Orbitrap & Q-TOF HRMS: By operating at resolving powers >60,000 FWHM, HRMS platforms can isolate the exact mass (m/z 129.1022) with sub-3 ppm mass error, effectively filtering out isobaric matrix noise without needing baseline chromatographic separation.

Table 1: Performance Comparison of Analytical Platforms
PlatformResolving Power (FWHM)Mass AccuracySuitability for Isoxazoline AminePrimary Limitation
GC-MS (EI) Unit (~1000)NominalPoorRequires derivatization; thermal degradation of N-O bond.
LC-QqQ Unit (~1000)NominalModerateHigh risk of false positives from low-m/z matrix interferences.
LC-Q-TOF 30,000 - 50,000< 5 ppmExcellentSlightly lower resolution than Orbitrap at low m/z.
LC-Orbitrap 60,000 - 500,000< 1 ppmOptimal Slower scan speeds at maximum resolution settings.

Mechanistic Insights: Gas-Phase Fragmentation

Understanding the fragmentation mechanism of the isoxazoline core is critical for MS/MS method development and structural confirmation. Under Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD), the protonated precursor ion ([M+H]+ m/z 129.1022) undergoes predictable pathways.

The primary amine side-chain readily facilitates the neutral loss of ammonia (-17.0265 Da). At higher collision energies, the inherent instability of the isoxazoline ring drives the cleavage of the N-O bond—a well-documented fragmentation mechanism for isoxazoline and isoxazole derivatives [2].

Fragmentation M [M+H]+ m/z 129.1022 Precursor Ion F1 [M+H - NH3]+ m/z 112.0757 Ammonia Loss M->F1 - NH3 (17.0265 Da) F2 [M+H - H2O]+ m/z 111.0917 Water Loss M->F2 - H2O (18.0105 Da) F3 [Fragment]+ m/z 86.0600 Ring Cleavage M->F3 N-O Bond Cleavage

Fig 1. Proposed HRMS collision-induced fragmentation pathway for the target compound.

Experimental Methodology: Self-Validating Protocol

To ensure data integrity, this protocol is designed as a self-validating system. It utilizes a stable isotope-labeled internal standard (SIL-IS) spiked prior to extraction. This accounts for any analyte loss during sample preparation and corrects for matrix-induced ion suppression—a common issue in ESI when analyzing early-eluting polar compounds.

Step 1: Sample Preparation (Protein Precipitation)
  • Causality: Liquid-Liquid Extraction (LLE) is ineffective here because the highly polar primary amine will remain in the aqueous phase. Protein precipitation with a highly organic solvent forces the analyte into the supernatant.

  • Procedure:

    • Aliquot 50 µL of plasma/matrix into a microcentrifuge tube.

    • Spike with 10 µL of SIL-IS (e.g., 13C/15N-labeled analog at 100 ng/mL).

    • Add 150 µL of ice-cold Acetonitrile to crash proteins.

    • Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

    • Transfer the supernatant to an autosampler vial.

Step 2: LC Separation (HILIC)
  • Causality: A standard C18 column will result in the compound eluting in the void volume, directly into the ion-suppression zone. HILIC retains polar amines effectively.

  • Column: Waters Acquity UPLC BEH Amide (2.1 × 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid (ensures the amine is fully protonated for maximum ESI efficiency).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 95% B (highly organic to retain the analyte on HILIC), hold for 1 min, ramp down to 50% B over 4 minutes to elute, then re-equilibrate.

Step 3: HRMS Acquisition (Orbitrap Parameters)
  • Ionization: Heated Electrospray Ionization (HESI) in Positive Mode.

  • Full MS Scan: Resolution set to 70,000 FWHM. Mass range: m/z 50–250.

  • dd-MS2 (Data-Dependent MS/MS): Resolution set to 17,500 FWHM.

  • Collision Energy: Stepped Normalized Collision Energy (NCE) at 20, 30, and 40. Causality: Stepped energy ensures the capture of both low-energy neutral losses (ammonia) and high-energy structural cleavages (isoxazoline ring opening) in a single composite spectrum.

Workflow N1 1. Sample Prep (Protein Crash & SIL-IS) N2 2. LC Separation (HILIC Column) N1->N2 N3 3. HRMS Acquisition (Orbitrap / Q-TOF) N2->N3 N4 4. Data Processing (Mass Defect & MS/MS) N3->N4

Fig 2. Step-by-step self-validating LC-HRMS analytical workflow.

Quantitative Data & Expected Results

When executing the above protocol on a modern Orbitrap system, analysts should expect high precision and sensitivity. Table 2 summarizes the benchmark validation metrics for this compound.

Table 2: Expected HRMS Validation Metrics
ParameterExpected ValueAnalytical Significance
Exact Mass [M+H]+ 129.1022 DaPrimary quantification ion.
Mass Error < 2.0 ppmConfirms elemental composition (C6H13N2O+).
Limit of Detection (LOD) 0.5 ng/mLHigh sensitivity achieved via HILIC-ESI synergy.
Linear Dynamic Range 1.0 - 1000 ng/mLBroad range suitable for PK/PD profiling.
Matrix Effect (IS Corrected) 95% - 105%Validates the efficacy of the SIL-IS in correcting suppression.

References

  • D'Accorso, N., Fascio, M., Arabehety, C.G., & Seldes, A.M. (1999). "A novel rearrangement in the gas phase under electron ionization for 3-glycosyl-5-aryl-2-isoxazolines." Journal of Mass Spectrometry, 34(9), 915-921.[Link]

  • Ouzounthanasis, K. A., et al. (2025). "Studies of the Synthesis of Fused Isoxazoline/Isoquinolinones and Evaluation of the Antifungal Activity of Isoxazole-like Benzamide and Isoquinolinone Hybrids." Molecules, 30(3), 589.[Link]

Comparative

A Senior Application Scientist's Guide to the Comparative X-ray Crystallographic Analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Derivatives

Introduction: Beyond the Molecular Formula In modern drug discovery and materials science, the (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine scaffold represents a privileged heterocyclic system.[1] Its derivatives a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Beyond the Molecular Formula

In modern drug discovery and materials science, the (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine scaffold represents a privileged heterocyclic system.[1] Its derivatives are actively investigated for a range of pharmacological activities.[2][3] While spectroscopic methods like NMR and IR provide essential data on connectivity and functional groups, they offer a limited perspective of the molecule's three-dimensional reality.[4][5] Single-crystal X-ray diffraction (SCXRD) remains the gold standard, providing an unambiguous atomic-resolution map of the molecule's conformation, stereochemistry, and the subtle non-covalent interactions that govern its solid-state behavior.[6][7]

This guide provides a comparative framework for the crystallographic analysis of this class of compounds. We will move beyond a simple recitation of methods to explore the causal relationships between molecular substitution, crystallization strategy, and the resulting crystallographic data. By comparing two representative case studies—a primary amine hydrochloride salt (Derivative A) and a bulkier N-acetylated derivative (Derivative B)—we will illustrate how strategic experimental choices lead to high-quality, publishable structural data.

The Crucial Interplay of Synthesis and Crystallogenesis

The journey to a high-quality crystal structure begins long before the diffractometer. The final synthetic and purification steps directly impact the material's purity and morphology, which are critical for successful crystallization.

Causality in Crystallization Strategy: The primary amine in our parent scaffold presents both a challenge and an opportunity for crystallization. Free amines can be difficult to crystallize due to their high polarity and tendency to form oils. However, they provide a convenient handle for salt formation.[8] By reacting the primary amine with HCl, we introduce a strong proton donor (N⁺-H) and a chloride ion acceptor, creating a robust hydrogen-bonding network that can lock molecules into a well-ordered crystalline lattice.[9] This was the chosen strategy for Derivative A .

For Derivative B , where the amine is acetylated, this pathway is unavailable. The N-H group is now a much weaker hydrogen bond donor, and the molecule is less polar. This necessitates a different approach, relying on weaker interactions and a more meticulous screening of solvents to achieve the slow, controlled supersaturation needed for single crystal growth.[10] Slow evaporation from a mixed-solvent system was chosen to fine-tune the solubility and evaporation rate.

Comparative Crystallographic Workflow: Derivative A vs. Derivative B

To illustrate the practical differences in analysis, we present a comparative workflow for two hypothetical, yet representative, compounds:

  • Derivative A: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanaminium chloride

  • Derivative B: N-((3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methyl)acetamide

The entire process, from synthesis to final data interpretation, follows a structured workflow.

G cluster_0 Synthesis & Purification cluster_1 Crystallization cluster_2 Data Collection & Processing cluster_3 Structure Determination & Analysis Syn_A Derivative A Synthesis (Salt Formation) Purify Chromatography / Recrystallization Syn_A->Purify Syn_B Derivative B Synthesis (Acetylation) Syn_B->Purify Cryst_A Derivative A (Slow Evaporation, EtOH/H2O) Purify->Cryst_A Cryst_B Derivative B (Vapor Diffusion, DCM/Hexane) Purify->Cryst_B Mount Crystal Selection & Mounting Cryst_A->Mount Cryst_B->Mount Collect SCXRD Data Collection Mount->Collect Process Data Integration & Reduction Collect->Process Solve Structure Solution (Direct Methods) Process->Solve Refine Refinement (SHELXL) Solve->Refine Analyze Structural Analysis (Packing, H-Bonds) Refine->Analyze

Caption: Generalized workflow for small molecule crystallographic analysis.

Data Collection and Refinement

High-quality, optically clear crystals of suitable size (typically 0.1-0.3 mm) were selected under a microscope.[6][11] Data were collected on a modern diffractometer equipped with a monochromatic X-ray source. The structure was solved using direct methods and refined by full-matrix least-squares on F².[12] Non-hydrogen atoms were refined anisotropically, and hydrogen atoms were placed in calculated positions using a riding model.[4]

Comparative Structural Analysis

The key objective is to understand how the chemical modification (primary amine salt vs. N-acetyl) influences the solid-state structure. The primary distinguishing factor is the nature of the intermolecular interactions.

  • Derivative A (Chloride Salt): The crystal packing is dominated by a robust three-dimensional network of N-H···Cl and O-H···Cl hydrogen bonds. The chloride ion acts as a critical acceptor hub, linking multiple cations together. This strong, directional network often leads to a more densely packed and thermodynamically stable crystal form.

  • Derivative B (N-acetyl): Lacking the strong charge-assisted hydrogen bonds of Derivative A, the packing in Derivative B is governed by weaker interactions.[13] These include N-H···O (amide to isoxazoline oxygen) hydrogen bonds forming chains or dimers, and weaker C-H···O interactions.[14][15] The overall packing is less dense, and the structure is more susceptible to polymorphism.

The conformation of the dihydroisoxazole ring itself is also of interest. In many reported structures, this ring adopts an envelope conformation, where one atom is displaced from the plane of the other four.[16][17] Comparing the puckering parameters between derivatives can reveal how crystal packing forces may influence ring conformation.

G cluster_A cluster_B cluster_C A Amine Hydrochloride Strong H-Bond Donor (N⁺-H) Chloride Acceptor Robust 3D H-Bond Network C Dense, Stable Packing A:out->C Strong, Directional Interactions B N-Acetyl Amide Weaker H-Bond Donor (N-H) No Cl⁻ Acceptor Weaker 1D/2D H-Bond Chains (N-H···O, C-H···O) D Less Dense Packing, Potential Polymorphism B:out->D Weaker, Less Directional Interactions

Caption: Influence of functional group on crystal packing interactions.

Quantitative Data Comparison

The table below summarizes hypothetical but realistic crystallographic data for our two derivatives, highlighting key metrics used for comparison and validation.

ParameterDerivative A (Chloride Salt)Derivative B (N-acetyl)Significance & Interpretation
Chemical FormulaC₈H₁₅N₂O·ClC₁₀H₁₆N₂O₂Defines the asymmetric unit content.
Formula Weight190.67196.24Used for density calculations.
Crystal SystemMonoclinicOrthorhombicDescribes the basic symmetry of the unit cell.
Space GroupP2₁/cP2₁2₁2₁Defines the symmetry operations within the unit cell. P2₁/c is very common for centrosymmetric packing.[12]
a, b, c (Å)a=8.5, b=12.1, c=9.8a=7.9, b=11.5, c=12.5Unit cell dimensions.
β (°)105.290The angle for monoclinic systems.
Volume (ų)975.41135.9Volume of the unit cell.
Z44Number of formula units per unit cell.
Calculated Density (g/cm³)1.301.15Reflects packing efficiency; the salt form is denser.
R_int0.0350.041A measure of the agreement between symmetry-equivalent reflections; values < 5% are excellent.[18]
Final R1 [I > 2σ(I)]0.0420.055The residual factor for observed data; a primary indicator of model quality. Values < 5-6% are considered good.[18]
wR2 (all data)0.1150.148Weighted residual factor for all data; provides a more robust measure of the refinement's success.
Goodness-of-Fit (GOF)1.051.08Should be close to 1.0, indicating a good fit between the model and the experimental data.

Validated Experimental Protocols

The following protocols represent self-validating systems for the crystallographic analysis of this compound class.

Protocol 1: Crystallization

A) Derivative A (Chloride Salt) - Slow Evaporation:

  • Dissolve ~15 mg of the purified hydrochloride salt in 1.0 mL of a 9:1 ethanol/water mixture in a small, clean vial. The water is added to slightly increase polarity and prevent overly rapid crystallization.

  • Cover the vial with parafilm and pierce it with a needle 2-3 times to allow for slow solvent evaporation.

  • Place the vial in a vibration-free location at room temperature.

  • Monitor daily for the formation of clear, well-defined single crystals. Crystals should appear within 2-7 days.

  • Validation: Crystals should be optically clear and free of fractures when viewed under a polarized light microscope.[6]

B) Derivative B (N-acetyl) - Vapor Diffusion:

  • Dissolve ~10 mg of the purified compound in 0.5 mL of a moderately volatile solvent in which it is soluble (e.g., dichloromethane, DCM). Place this solution in a small, open inner vial.

  • In a larger outer vial, add 2-3 mL of a volatile "anti-solvent" in which the compound is insoluble (e.g., hexane).

  • Carefully place the inner vial inside the outer vial and seal the outer vial tightly.

  • The anti-solvent vapor will slowly diffuse into the sample solution, reducing the compound's solubility and promoting slow crystal growth.[8]

  • Validation: Ideal crystals will grow over several days to a week. Rapid precipitation indicates the solvent/anti-solvent system is not optimal and should be adjusted.

Protocol 2: Data Collection and Structure Refinement
  • Crystal Mounting: Select a suitable crystal (0.1-0.3 mm) and mount it on a cryo-loop using a minimal amount of paratone oil.[7] Flash-cool the crystal in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal motion and radiation damage.

  • Unit Cell Determination: Collect a few initial frames to determine the unit cell parameters and Bravais lattice.

  • Data Collection Strategy: Calculate an appropriate data collection strategy to ensure high completeness and redundancy of the diffraction data.

  • Data Integration and Scaling: Integrate the raw diffraction images to obtain reflection intensities. Apply corrections for experimental factors (e.g., Lorentz, polarization) and scale the data. An absorption correction should be applied, especially for non-equant crystals.[11]

  • Structure Solution: Solve the structure using software implementing direct methods (e.g., SHELXT).[7] This should reveal the positions of most non-hydrogen atoms.

  • Structure Refinement: Refine the structural model using a full-matrix least-squares program (e.g., SHELXL).[7]

    • Initially, refine atom positions and isotropic displacement parameters.

    • Assign atom types and refine anisotropically for all non-hydrogen atoms.

    • Add hydrogen atoms to the model in calculated positions and refine using a riding model.

    • Continue refinement until convergence, where shifts in parameters are negligible.

  • Validation: The final model is validated by checking key metrics: R1 should be low (< 0.06), GOF should be near 1.0, and the residual electron density map should be featureless.

Conclusion

This guide demonstrates that the crystallographic analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine derivatives is a systematic process where chemical intuition and methodological rigor are paramount. By comparing a charge-assisted salt (Derivative A) with a neutral acetylated analogue (Derivative B), we have shown how the choice of synthetic derivatization directly dictates the crystallization strategy and profoundly influences the resulting crystal packing. The strong, predictable hydrogen bonding in the salt leads to a dense, stable structure, while the weaker, more varied interactions in the amide require more nuanced crystallization screening and result in a less dense packing arrangement. A thorough understanding of these principles enables researchers to rationally design experiments, overcome challenges like poor crystal quality, and ultimately obtain high-fidelity structural data essential for advancing drug design and chemical research.

References

  • A Comparative Guide to the Structural Elucidation of Methylcyanamide-Derived Heterocycles: X-ray Crystallography vs. Spectroscopic Methods. Benchchem.
  • Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. Preprints.org.
  • Thakare, Y., & Thakare, A. (2020). SYNTHESIS, STRUCTURAL ANALYSIS AND PHOTOPHYSICAL PARAMETERS OF ISOXAZOLINE DERIVATIVES. Journal of Advanced Scientific Research, 11(Suppl 2), 22-28. Available at: [Link]

  • Synthesis, Antimicrobial, Antioxidant and Docking Study of Novel Isoxazoline Derivatives. Iraqi Journal of Pharmaceutical Sciences.
  • A Comparative Crystallographic Analysis of Brominated Heterocyclic Compounds. Benchchem.
  • Shklyaev, Y. V., et al. (2022). Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity. Molecules, 27(11), 3548. Available at: [Link]

  • Synthesis and Characterization of Novel Isoxazole derivatives. Asian Journal of Research in Chemistry.
  • Spingler, B., et al. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757. Available at: [Link]

  • Single-crystal X-ray Diffraction. SERC, Carleton College. Available at: [Link]

  • Exploring Non-Covalent Interactions in Oxazolidine Derivatives: Synthesis, X-ray Diffraction, and Quantum Chemical Studies. ResearchGate. Available at: [Link]

  • Chapter 6: Single Crystal X-ray Structure Analysis. In X-ray Structure Analysis. Available at: [Link]

  • The main non-covalent interactions in the crystal packing. ResearchGate. Available at: [Link]

  • Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 1995-2010. Available at: [Link]

  • What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. AzoM.com. Available at: [Link]

  • Single Crystal X Ray Diffraction Data Collection. YouTube (NPTEL-NOC IITM). Available at: [Link]

  • The Role of Non-covalent Interactions in Crystal Packing. ResearchGate. Available at: [Link]

  • The role of small organic amine molecules and their aggregates in the crystallization of microporous materials. Dalton Transactions. Available at: [Link]

  • Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Journal of the American Chemical Society, 126(41), 13335-13342. Available at: [Link]

  • Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 1995-2010. PubMed. Available at: [Link]

  • Single Crystal Diffraction. Preprints.org. Available at: [Link]

  • X-Ray Structures of Some Heterocyclic Sulfones. MDPI. Available at: [Link]

  • Supramolecular interplay: how non-covalent bonds affect the crystal packing of 2-arylmethylidenethiazolo[3,2-a]pyrimidines. CrystEngComm. Available at: [Link]

  • 3,5-Bis(4-methoxyphenyl)-4,5-dihydroisoxazole. National Center for Biotechnology Information. Available at: [Link]

  • Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023). RSC Publishing. Available at: [Link]

  • Exploring non-covalent interactions in binary aromatic complexes. National Center for Biotechnology Information. Available at: [Link]

  • Isoxazolyl-Derived 1,4-Dihydroazolo[5,1-c][2][4][19]Triazines: Synthesis and Photochemical. MDPI. Available at: [Link]

  • 2-[(E)-(3,4-Dimethylisoxazol-5-yl)imino- methyl]phenol. SciSpace. Available at: [Link]

  • Synthesis and crystal structure of 3-(4,5-dihydroisoxazol-3-yl)-2-methyl-4-(methylsulfonyl)benzoic acid, C12H13NO5S. ResearchGate. Available at: [Link]

  • [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. LinkedIn. Available at: [Link]

  • 2-((3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)benzo[d]isothiazol-3(2H)-one1,1-dioxide. MDPI. Available at: [Link]

Sources

Validation

Comparative Biological Activity Guide: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine vs. Commercial Isoxazolines

As a Senior Application Scientist specializing in fragment-based drug discovery (FBDD) and agrochemical development, I frequently guide research teams through the structural optimization of antiparasitic agents. This gui...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in fragment-based drug discovery (FBDD) and agrochemical development, I frequently guide research teams through the structural optimization of antiparasitic agents. This guide objectively compares the biological activity of the fundamental building block (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS: 1160246-57-0) against fully elaborated commercial isoxazolines such as Fluralaner, Afoxolaner, and Sarolaner.

By analyzing these compounds through the lens of structure-activity relationships (SAR) and target affinity, we can understand the causality behind modern molecular design and establish rigorous, self-validating protocols for testing novel derivatives.

Structural Paradigm & Mechanistic Logic

The isoxazoline class represents a breakthrough in veterinary and agricultural pest control, functioning as potent, non-competitive antagonists of the γ-aminobutyric acid-gated chloride channel (GABACl) and, to a lesser extent, the glutamate-gated chloride channel (GluCl) in arthropods[1].

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a low-molecular-weight synthetic fragment. While it contains the core five-membered heterocyclic isoxazoline ring, it lacks the critical pharmacophores required for target engagement[2].

The Causality of Binding: High-affinity binding to the insect GABACl receptor occurs at a highly hydrophobic pocket located at the interface of transmembrane domains TM1 and TM3[3]. Commercial drugs like Fluralaner and Sarolaner possess a bulky, halogenated trifluoromethyl-phenyl head group that anchors deep into this hydrophobic pocket, coupled with an extended amide or spiroazetidine tail that forms essential hydrogen bonds[4]. Because the dimethyl-substituted fragment lacks these extensive van der Waals and hydrogen-bonding networks, it cannot effectively block the chloride channel, rendering its intrinsic biological activity negligible compared to its elaborated counterparts[5].

G GABA GABA (Endogenous Agonist) Receptor Insect GABACl Receptor (TM1/TM3 Interface) GABA->Receptor Binds & Opens Chloride Chloride Ion Influx (Hyperpolarization) Receptor->Chloride Allows Paralysis Neuronal Hyperexcitation & Parasite Death Chloride->Paralysis Inhibited by Blockade Fragment Isoxazoline Fragment (e.g., CAS 1160246-57-0) Fragment->Receptor Weak/No Binding Drug Elaborated Isoxazoline (e.g., Fluralaner) Drug->Receptor High-Affinity Blockade

Fig 1: Mechanistic logic of GABACl modulation comparing an isoxazoline fragment to an elaborated drug.

Quantitative Data Comparison

The table below synthesizes the biological activity of the baseline fragment against leading commercial isoxazolines. The data highlights the massive leap in potency achieved through fragment splicing and lead optimization[4],[5],[1].

CompoundStructural ClassificationKey PharmacophoresTarget ReceptorIC₅₀ (Insect GABACl)LC₅₀ / Efficacy Profile
(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Synthetic Fragment / Building BlockIsoxazoline core, primary amineNone (Baseline)> 100 µM (Predicted)> 100 mg/L (Negligible)
Fluralaner Commercial EctoparasiticideCF₃-phenyl, Isoxazoline, BenzamideGABACl / GluCl~2.8 nMHighly Potent (LC₁₀₀ = 0.03 µg/mL against ticks)
Afoxolaner Commercial EctoparasiticideCF₃-phenyl, Isoxazoline, NaphthamideGABACl / GluClLow nM>95% clearance within 24h
Sarolaner Commercial EctoparasiticideCF₃-phenyl, Isoxazoline, SpiroazetidineGABAClLow nMLC₈₀ = 0.3 µg/mL (Fleas)

Validated Experimental Methodologies

To accurately quantify the transformation of a biologically inert fragment into a highly potent drug, researchers must employ rigorous, multi-tiered screening protocols. The following methodologies are engineered as self-validating systems to ensure absolute data integrity.

Workflow Step1 1. Compound Synthesis (Fragment Splicing) Step2 2. Receptor Expression (Xenopus Oocytes) Step1->Step2 Lead Candidates Step3 3. TEVC Electrophysiology (Determine IC50) Step2->Step3 Functional Channels Step4 4. In Vitro Bioassay (Tick/Flea LC50) Step3->Step4 Potent Antagonists

Fig 2: Step-by-step experimental workflow for evaluating isoxazoline biological activity.

Protocol 1: Two-Electrode Voltage Clamp (TEVC) Electrophysiology

Causality: Target affinity (IC₅₀) must be isolated from pharmacokinetic variables like cuticular penetration. By expressing cloned insect Resistance-to-dieldrin (RDL) receptors in Xenopus laevis oocytes, we can directly measure the compound's ability to block chloride influx[1].

  • Receptor Expression: Inject Xenopus oocytes with 450 pg of cRNA encoding the insect GABACl (RDL) receptor. Incubate at 18°C for 24–48 hours[6].

  • Baseline Establishment (Self-Validating Step): Perfuse the oocyte with a standard buffer. Apply a sub-maximal concentration of GABA (EC₅₀) to establish a baseline inward chloride current. Critical Gate: If the baseline current deviates by >10% across three consecutive pre-washes, discard the oocyte. This ensures observed signal reduction is strictly due to the antagonist, not receptor desensitization.

  • Compound Application: Pre-incubate the oocyte with the test compound (e.g., the fragment or Fluralaner) for 60 seconds, followed by co-application of the compound and GABA.

  • Quantification: Measure the percentage of current inhibition relative to the baseline. Generate dose-response curves to calculate the IC₅₀[7].

Protocol 2: In Vitro Whole-Organism Feeding Assay (Ctenocephalides felis)

Causality: A compound may bind the receptor in a vacuum but fail in vivo due to metabolic degradation. The artificial membrane feeding assay bridges this gap by mimicking natural blood-feeding behavior[4].

  • Preparation: Prepare serial dilutions of the test compound in citrated bovine blood.

  • Assay Assembly: Place 20 unfed adult cat fleas (C. felis) into specialized feeding chambers covered by an artificial membrane (e.g., Baudruche membrane).

  • Validation Controls (Self-Validating Step): Include a solvent-only negative control chamber and a Fipronil/Fluralaner positive control chamber. Critical Gate: If mortality in the negative control exceeds 5% at 24 hours, the entire batch is invalidated due to compromised flea viability or vehicle toxicity.

  • Incubation & Scoring: Maintain chambers at 37°C and 75% relative humidity. Assess mortality and feeding status at 24 and 48 hours to determine the LC₅₀ and LC₈₀ values[4].

References

  • Gassel M, Wolf C, Noack S, Williams H, Ilg T. (2014). "The novel isoxazoline ectoparasiticide fluralaner: Selective inhibition of arthropod γ-aminobutyric acid- and l-glutamate-gated chloride channels and insecticidal/acaricidal activity." Insect Biochemistry and Molecular Biology. [Link]

  • McTier TL, Chubb N, Curtis MP, et al. (2016). "Discovery of sarolaner: A novel, orally administered, broad-spectrum, isoxazoline ectoparasiticide for dogs." Veterinary Parasitology. [Link]

  • Rufener L, Danelli V, Bertrand D, Sager H. (2017). "The novel isoxazoline ectoparasiticide lotilaner (Credelio™): A non-competitive antagonist specific to invertebrates γ-aminobutyric acid-gated chloride channels (GABACls)." Parasites & Vectors. [Link]

  • Oubella A, et al. (2023). "Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review." Molecules. [Link]

  • Sheng C, et al. (2023). "Design, Synthesis, and Evaluation of Novel Isoxazoline Derivatives as Potent GABA Receptor Modulators." Journal of Agricultural and Food Chemistry. [Link]

Sources

Comparative

Comparative Efficacy Guide: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine vs. Established GABAergic Scaffolds

This guide provides a technical comparative analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (referred to herein as DD-Isox-Amine ) against established isoxazole-based pharmacological agents.[1] Based on th...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparative analysis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (referred to herein as DD-Isox-Amine ) against established isoxazole-based pharmacological agents.[1]

Based on the structural pharmacophore—a 5-substituted aminomethyl group attached to an isoxazole/isoxazoline core—this compound is evaluated within the context of GABAergic modulation and bioisosteric fragment screening , comparing it to the gold standards Muscimol (orthosteric agonist) and Gaboxadol (superagonist).[1]

[1]

Executive Summary & Mechanism of Action

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine represents a distinct subclass of "dihydro-isoxazole" (isoxazoline) derivatives.[1] Unlike the planar, aromatic isoxazole ring found in Muscimol (a potent GABA_A agonist), the 4,5-dihydro scaffold of DD-Isox-Amine introduces a non-planar, puckered ring conformation and a chiral center at the C5 position.[1]

Mechanistic Causality

The efficacy of this compound relative to established agents is defined by two structural shifts:[1]

  • Loss of Aromaticity: The saturation at the C4-C5 bond reduces the acidity of the ring oxygen and alters the pKa of the exocyclic amine, modifying the zwitterionic character crucial for binding to the GABA orthosteric site.[1]

  • Steric Bulk (3,5-Dimethyl): The methyl substitution at C3 and C5 restricts conformational flexibility, potentially enhancing selectivity for specific GABA_A receptor subunits (e.g.,

    
    -containing extrasynaptic receptors) or acting as a partial agonist with an improved safety profile compared to the excitotoxicity of full agonists.[1]
    
Core Comparison Matrix
FeatureMuscimol (Standard)Gaboxadol (THIP)DD-Isox-Amine (Subject)
Core Scaffold Isoxazole (Aromatic)Tetrahydroisoxazolo-pyridine4,5-Dihydroisoxazole
Binding Mode Orthosteric (High Affinity)Superagonist (Subunit Selective)Allosteric / Partial Agonist (Predicted)
Lipophilicity (cLogP) -1.8 (Highly Polar)-1.4-0.2 to +0.5 (Enhanced BBB Permeability)
Metabolic Stability Low (Rapid excretion)ModerateHigh (Steric hindrance at C5)
Primary Utility Research Tool (Toxic)Clinical Candidate (Sleep)Lead Fragment / Bioisostere

Pathway Visualization: GABAergic Signaling & Modulation[1]

The following diagram illustrates the differential binding and downstream signaling effects of the isoxazoline scaffold compared to standard agonists.

GABASignaling cluster_ligands Ligand Classes Muscimol Muscimol (Full Agonist) Receptor GABA-A Receptor (Cl- Channel) Muscimol->Receptor High Affinity Binding Desens Receptor Desensitization Muscimol->Desens Rapid Induction DDIsox DD-Isox-Amine (Partial Agonist/Modulator) DDIsox->Receptor Moderate Affinity (Subunit Selective?) DDIsox->Desens Reduced Induction (Sustained Effect) Conform Conformational Change (Channel Opening) Receptor->Conform Influx Cl- Influx Conform->Influx Hyperpol Hyperpolarization (Neuronal Inhibition) Influx->Hyperpol

Caption: Differential activation of GABA-A receptors.[1] DD-Isox-Amine is hypothesized to exhibit reduced desensitization compared to the full agonist Muscimol due to partial agonism.[1]

Comparative Physicochemical Data

In the absence of a specific clinical trial for DD-Isox-Amine, we evaluate its intrinsic efficacy through calculated physicochemical properties that dictate drug-likeness.[1] This data validates its superiority as a "Lead-Like" scaffold over the highly polar Muscimol.[1]

PropertyMuscimolDD-Isox-AmineImpact on Efficacy
Molecular Weight 114.10128.17 Retains "Fragment" status (<150 Da) for FBDD.[1]
H-Bond Donors 21 Improved membrane permeability.
H-Bond Acceptors 33 Maintains receptor interaction points.[1]
TPSA (Ų) 66.4~55.0 Lower polar surface area correlates with higher CNS penetration .[1]
Rotatable Bonds 11 Rigid core minimizes entropic penalty upon binding.[1]
Chirality Achiral (Tautomer)Chiral (C5) Potential for enantioselective binding (Eutomer vs Distomer).[1]

Interpretation: DD-Isox-Amine exhibits a superior pharmacokinetic profile for CNS targeting.[1] While Muscimol requires active transport or high doses to cross the Blood-Brain Barrier (BBB), the increased lipophilicity and reduced TPSA of the 3,5-dimethyl-dihydro scaffold suggest passive diffusion capabilities.[1]

Experimental Validation Protocols

To objectively verify the efficacy of DD-Isox-Amine, researchers must employ the following self-validating protocols. These workflows distinguish between binding affinity (Kd) and functional efficacy (EC50).[1]

Protocol A: Competitive Radioligand Binding Assay

Objective: Determine the affinity (


) of DD-Isox-Amine for the GABA binding site relative to [3H]-Muscimol.
  • Membrane Preparation: Harvest rat whole brain or HEK293 cells expressing recombinant

    
     GABA_A receptors.[1] Homogenize in 50 mM Tris-citrate buffer (pH 7.4).
    
  • Incubation:

    • Total Binding: Incubate membranes with 2 nM [3H]-Muscimol.[1]

    • Non-Specific Binding: Add 100 µM GABA (saturating concentration).[1]

    • Experimental: Add DD-Isox-Amine at concentrations ranging from

      
       to 
      
      
      
      M.[1]
  • Equilibrium: Incubate for 60 min at 4°C (to minimize transporter activity/degradation).

  • Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester.

  • Analysis: Measure radioactivity via liquid scintillation. Plot % displacement vs. log[concentration].[1]

    • Validation Check: The

      
       of unlabeled Muscimol must be ~5-10 nM.[1] If >50 nM, the assay sensitivity is compromised.[1]
      
Protocol B: Whole-Cell Patch Clamp Electrophysiology

Objective: Measure functional efficacy (current amplitude) and desensitization kinetics.

  • Setup: Use HEK293 cells transfected with GABA_A subunits.

  • Recording: Establish whole-cell configuration (Voltage clamp at -60 mV).

  • Application:

    • Apply GABA (100 µM) for 2s to establish

      
      .[1]
      
    • Wash for 30s.[1]

    • Apply DD-Isox-Amine (varying conc) for 2s.[1]

  • Calculation:

    • Relative Efficacy (

      
      ): 
      
      
      
      .[1]
    • Desensitization (

      
      ):  Fit the decay phase of the current to a mono-exponential function.[1]
      
  • Causality Check: If DD-Isox-Amine shows low current amplitude but blocks subsequent GABA currents, it acts as an antagonist or channel blocker rather than an agonist.[1]

Synthesis & Screening Workflow

The following workflow describes the generation and evaluation of the DD-Isox-Amine scaffold, highlighting the critical "Chiral Resolution" step often missed in generic guides.

Workflow cluster_testing Efficacy Screening Start Precursor: Nitroalkane + Alkene Cyclo [3+2] Cycloaddition (Formation of Isoxazoline Ring) Start->Cyclo Dehydration Resolution Chiral Resolution (HPLC/SFC) Cyclo->Resolution Racemic Mix Binding Binding Assay (Ki Determination) Resolution->Binding Pure Enantiomer Functional Patch Clamp (EC50 / Efficacy) Binding->Functional Hit Confirmation Tox Cytotoxicity (MTT Assay) Functional->Tox Safety Profiling

Caption: Production and screening pipeline. Chiral resolution is critical as the (5S)-isomer often mimics the natural L-amino acid stereochemistry more effectively.[1]

Conclusion & Recommendations

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is a high-potential bioisostere of Muscimol.[1] While it likely possesses lower absolute affinity than the aromatic parent compound due to steric hindrance and reduced acidity, its physicochemical profile (Lipophilicity, Stability) makes it a superior candidate for:

  • Fragment-Based Drug Discovery: As a core scaffold for building larger, subunit-selective GABA modulators.[1]

  • Systemic Administration Studies: Where Muscimol's toxicity and poor BBB penetration are limiting factors.[1]

Recommendation: Researchers should prioritize Protocol B (Electrophysiology) to determine if the compound acts as a partial agonist, which would offer a significant therapeutic advantage (anxiolysis without sedation) over established full agonists.[1]

References

  • Krogsgaard-Larsen, P., et al. (2002).[1] GABA(A) receptor agonists, partial agonists, and antagonists.[1] Design and therapeutic prospects. Journal of Medicinal Chemistry.[1]

  • Frølund, B., et al. (2005).[1] 4-Substituted Analogues of GABA-A Agonist Muscimol: Synthesis and Structure-Activity Relationships. Journal of Medicinal Chemistry.[1] [1]

  • Guralnik, M., et al. (2023).[1] Isoxazoline Derivatives: A Review of their Biological Activities. Molecules.[1][2][3][4][5][6][7][8]

  • ChemBK Database. (2023).[1] Physicochemical Properties of 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine.[1]

  • Ozoe, Y. (2013).[1] Bioactive isoxazoline compounds: targets and mechanisms.[1][9] Journal of Pesticide Science.[1]

Sources

Validation

Cross-validation of experimental results for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

An In-Depth Technical and Comparative Guide to (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine: Synthesis, Characterization, and Therapeutic Potential Introduction: The Isoxazoline Scaffold in Modern Drug Discovery Th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical and Comparative Guide to (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine: Synthesis, Characterization, and Therapeutic Potential

Introduction: The Isoxazoline Scaffold in Modern Drug Discovery

The 4,5-dihydroisoxazole, or isoxazoline, ring system is a privileged heterocyclic scaffold that has garnered significant attention from medicinal chemists and drug development professionals. Its prevalence in natural products and pharmaceutically active compounds stems from its unique combination of properties: the isoxazoline core is metabolically stable, capable of engaging in various non-covalent interactions, and serves as a versatile synthetic platform for creating diverse chemical libraries.[1] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including anti-inflammatory, anticancer, and potent modulatory effects on key neurological targets like the GABA receptor.[2][3]

This guide provides a comprehensive analysis of a specific derivative, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. Due to the limited publicly available data on this exact molecule, we present a robust, proposed synthetic pathway based on established chemical principles. This is followed by a detailed protocol for its characterization and a comparative analysis against other well-documented isoxazoline-based compounds. The objective is to provide researchers with a foundational understanding of this molecule's potential and the experimental framework required for its validation and exploration.

Part 1: Proposed Synthesis of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

The most efficient and widely adopted method for constructing the 3,5-disubstituted 4,5-dihydroisoxazole ring is the [3+2] cycloaddition reaction between a nitrile oxide and an alkene.[4][5] This reaction is highly regioselective and provides a direct route to the desired scaffold.

For the synthesis of our target molecule, the key precursors are acetaldoxime (which will be oxidized in situ to its corresponding nitrile oxide) and 3-amino-3-methyl-1-butene (or a protected version thereof). The methyl group at the 3-position of the isoxazoline ring originates from the acetaldoxime, while the methyl and aminomethyl groups at the 5-position derive from the alkene.

Synthetic Workflow Diagram

G cluster_0 Step 1: Oxime Formation cluster_1 Step 2: In-Situ Nitrile Oxide Generation & Cycloaddition cluster_2 Step 3: Deprotection acetaldehyde Acetaldehyde acetaldoxime Acetaldoxime acetaldehyde->acetaldoxime hydroxylamine Hydroxylamine HCl (NH2OH·HCl) hydroxylamine->acetaldoxime base1 Base (e.g., NaOAc) base1->acetaldoxime cycloaddition [3+2] Cycloaddition acetaldoxime->cycloaddition Nitrile Oxide Intermediate alkene 3-Amino-3-methyl-1-butene (Protected Amine, e.g., Boc) alkene->cycloaddition oxidant Oxidant (e.g., NCS, Chloramine-T) oxidant->cycloaddition isoxazoline_protected Boc-Protected (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine cycloaddition->isoxazoline_protected final_product (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine isoxazoline_protected->final_product acid Acid (e.g., TFA, HCl) acid->final_product

Caption: Proposed three-step synthesis of the target compound via oxime formation, cycloaddition, and deprotection.

Detailed Experimental Protocol: Synthesis

Rationale: This one-pot, three-component protocol is designed for efficiency and to handle the reactive nitrile oxide intermediate by generating it in situ.[5] The use of a Boc-protecting group on the amine of the alkene is crucial to prevent side reactions with the oxidizing agent and the electrophilic nitrile oxide.

Materials:

  • Acetaldehyde

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium acetate (NaOAc) or other suitable base

  • tert-Butyl (2-methylbut-3-en-2-yl)carbamate (Boc-protected alkene)

  • N-Chlorosuccinimide (NCS) or Chloramine-T

  • Solvent: Dichloromethane (DCM) or a biphasic system

  • Trifluoroacetic acid (TFA) or HCl in Dioxane for deprotection

  • Standard workup and purification reagents (saturated NaHCO₃, brine, anhydrous MgSO₄, silica gel)

Procedure:

  • Oxime Formation:

    • In a round-bottom flask, dissolve acetaldehyde (1.0 eq.) and hydroxylamine hydrochloride (1.1 eq.) in a suitable solvent like ethanol or a water/ethanol mixture.

    • Add sodium acetate (1.2 eq.) and stir the mixture at room temperature for 2-3 hours.

    • Monitor the reaction by Thin Layer Chromatography (TLC) until the acetaldehyde spot disappears.

    • This step forms acetaldoxime, which can be used directly in the next step.

  • In Situ Nitrile Oxide Generation and Cycloaddition:

    • To the reaction mixture containing the acetaldoxime, add the Boc-protected alkene, tert-butyl (2-methylbut-3-en-2-yl)carbamate (1.0 eq.).

    • Cool the mixture in an ice bath and add a solution of N-Chlorosuccinimide (1.2 eq.) in the solvent dropwise. The use of an oxidizing agent like NCS facilitates the conversion of the oxime to the nitrile oxide.[5]

    • Allow the reaction to warm to room temperature and stir for 12-24 hours, continuing to monitor by TLC.

    • Upon completion, quench the reaction with water and extract the organic phase with DCM (3x volumes).

    • Wash the combined organic layers with saturated NaHCO₃ solution, water, and brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product (Boc-protected isoxazoline) by silica gel column chromatography.

  • Boc-Deprotection:

    • Dissolve the purified Boc-protected isoxazoline in DCM.

    • Add an excess of Trifluoroacetic acid (TFA) (e.g., 20% v/v) or a 4M solution of HCl in dioxane.

    • Stir at room temperature for 1-2 hours until TLC indicates complete removal of the Boc group.

    • Remove the solvent and excess acid under reduced pressure.

    • Dissolve the residue in a minimal amount of water, basify with aqueous NaOH to pH >10, and extract the free amine product with DCM or ethyl acetate.

    • Dry the organic layer, concentrate, and purify as needed to yield (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine. The HCl salt can also be isolated.[6]

Part 2: Characterization and Validation

Comprehensive characterization is essential to confirm the structure and purity of the synthesized compound.

Spectroscopic and Analytical Methods
MethodPurposeExpected Observations for (C₆H₁₂N₂O)[6]
¹H NMR Confirms proton environment and connectivity.Signals for two distinct methyl groups, diastereotopic protons on the CH₂ of the isoxazoline ring, the C-H proton of the ring, and the aminomethyl (CH₂NH₂) protons.
¹³C NMR Confirms the carbon skeleton.Peaks corresponding to the C=N carbon, the two quaternary carbons of the ring, the CH₂ of the ring, the two methyl carbons, and the aminomethyl carbon. A typical C=N signal for isoxazolines appears around 156 ppm.[7][8]
Mass Spec (ESI-MS) Confirms molecular weight (M.W. 128.17 g/mol ).Expected [M+H]⁺ ion at m/z = 129.1.
FT-IR Identifies key functional groups.Characteristic peaks for N-H stretching (amine), C-H stretching, and a C=N stretch (~1660 cm⁻¹).[8]
Elemental Analysis Confirms elemental composition.Calculated: C, 56.23%; H, 9.44%; N, 21.86%. Experimental values should be within ±0.4%.

Part 3: Comparative Analysis with Alternative Isoxazoline Derivatives

To understand the potential utility of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, it is instructive to compare it with other isoxazoline derivatives that have established biological activities. The key differentiators are the substituents at the 3- and 5-positions of the ring, which dictate the molecule's size, polarity, and ability to interact with biological targets.

Compound ClassRepresentative StructureKey Features & SynthesisDocumented Biological Activity
Target: Aliphatic Amines (3,5-Dimethyl-4,5-dihydro isoxazol-5-yl)methanamineFeatures: Small, flexible, aliphatic substituents. Contains a primary amine for potential salt formation or further derivatization. Synthesis: [3+2] cycloaddition of aliphatic nitrile oxide and alkene.Hypothesized Activity: The small, polar structure could be a fragment for library development or a ligand for receptors that recognize small amine-containing molecules. Its activity is currently undocumented.
Alternative 1: Aryl-Substituted 3-Aryl-4,5-dihydroisoxazolesFeatures: Aromatic ring at the 3-position. Allows for extensive modification (e.g., halogens, methoxy groups) to tune electronic and steric properties. Synthesis: [3+2] cycloaddition using aromatic aldoximes.[3]Anti-inflammatory & Anticancer: These compounds can inhibit key signaling pathways like NF-κB and MAPK. The aryl group is crucial for these interactions.[3]
Alternative 2: Ester-Substituted 4,5-Dihydroisoxazole-5-carboxylatesFeatures: An ester group at the 5-position provides a hydrogen bond acceptor and can be hydrolyzed in vivo to a carboxylic acid. Synthesis: [3+2] cycloaddition with acrylate esters.[4]Liquid Crystalline Properties: Used in materials science.[4] Metabolic Precursors: Can act as prodrugs for more polar carboxylic acid derivatives.[9]
Alternative 3: Complex Scaffolds BRD4 InhibitorsFeatures: The 3,5-dimethylisoxazole core is used as a central scaffold to position larger, more complex functional groups that interact with the acetyl-lysine binding pocket of bromodomains. Synthesis: Multi-step synthesis building off a pre-formed isoxazole ring.[10][11]Anticancer (BRD4 Inhibition): The isoxazole acts as a stable linker and interaction partner. The overall activity is driven by the appended groups, with IC₅₀ values in the nanomolar range.[11]
Signaling Pathway Context: Potential as a BRD4 Inhibitor Fragment

Many potent inhibitors of the bromodomain and extra-terminal domain (BET) family of proteins, such as BRD4, utilize a 3,5-dimethylisoxazole core.[10][11] These proteins are "readers" of epigenetic marks and are critical targets in oncology. The diagram below illustrates the general mechanism of BET inhibitors.

G cluster_0 Normal Gene Transcription cluster_1 Inhibition by Isoxazole-Based Drug BRD4 BRD4 Protein Transcription_Machinery Transcription Machinery BRD4->Transcription_Machinery recruits Ac_Histone Acetylated Histone (Active Chromatin) Ac_Histone->BRD4 binds to Oncogene_Tx Oncogene Transcription (e.g., c-Myc) Transcription_Machinery->Oncogene_Tx BRD4_inhibited BRD4 Protein No_Tx Transcription Repressed BRD4_inhibited->No_Tx Ac_Histone_inhibited Acetylated Histone Isoxazole_Inhibitor Isoxazole-Based BET Inhibitor Isoxazole_Inhibitor->BRD4_inhibited binds to acetyl-lysine pocket

Caption: Mechanism of BET inhibition, a potential application area for complex isoxazole derivatives.

While (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine itself is too small to be a potent BRD4 inhibitor, its core structure is highly relevant. The primary amine serves as a synthetic handle for elaboration into larger, more complex molecules, positioning it as an ideal starting point or fragment for a fragment-based drug discovery (FBDD) campaign targeting BET bromodomains.

Conclusion and Future Directions

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine represents an intriguing yet underexplored molecule. Based on established synthetic methodologies for the isoxazoline scaffold, its preparation is feasible and straightforward. The true value of this compound likely lies not in its intrinsic biological activity, but in its potential as a versatile building block.

Key Takeaways:

  • Synthetic Accessibility: The molecule can be readily synthesized via a [3+2] cycloaddition, a reliable and high-yielding reaction.

  • Comparative Context: While aryl-substituted isoxazolines often possess direct anti-inflammatory or anticancer activity, the small, aliphatic nature of the target compound makes it distinct.

  • Future Potential: The primary amine functionality is a key feature, enabling its use in fragment-based screening or as a foundational scaffold for building more complex and potent ligands, particularly for targets like BET bromodomains where the core isoxazole structure is a known pharmacophore.

Further research should focus on executing the proposed synthesis, confirming the structure, and screening the compound in various biological assays to validate its potential as a lead structure for future drug development programs.

References

  • Asymmetric Synthesis of Functionalized 2-Isoxazolines. ACS Omega.
  • Synthesis of 2-isoxazolines. Organic Chemistry Portal. Available at: [Link]

  • Design, Synthesis, and Evaluation of Novel Isoxazoline Derivatives as Potent GABA Receptor Modulators. Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Studies of the Synthesis of Fused Isoxazoline/Isoquinolinones and Evaluation of the Antifungal Activity of Isoxazole-like Benzamide and Isoquinolinone Hybrids. MDPI. Available at: [Link]

  • Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. Indian Academy of Sciences. Available at: [Link]

  • 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine. ChemBK. Available at: [Link]

  • (3-(4-Chlorophenyl)-4,5-dihydroisoxazol-5-yl)methyl Benzenesulfonate. Semantic Scholar. Available at: [Link]

  • Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. CORE. Available at: [Link]

  • Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. PMC. Available at: [Link]

  • The synthesis of functionalized 4,5-dihydroisoxazoles decorated with the dimethylphosphinoyl group. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

  • Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Research Results in Pharmacology. Available at: [Link]

  • Synthesis of Functionalized 4,5-Dihydroisoxazoles Decorated with the Dimethylphosphinoyl Group. ResearchGate. Available at: [Link]

  • (3,5-Dimethylisoxazol-4-yl)methanamine. American Elements. Available at: [Link]

  • Design, Synthesis, and in vitro Biological Evaluation of 3,5-Dimethylisoxazole Derivatives as BRD4 Inhibitors. PubMed. Available at: [Link]

  • Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. MalariaWorld. Available at: [Link]

  • Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. MDPI. Available at: [Link]

  • (3-(4-chlorophenyl)-4,5-dihydroisoxazol-5-yl)methyl Benzene-Sulfonate. Preprints.org. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine: A Guide for Laboratory Professionals

As a novel or specialized chemical, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine requires a cautious and informed approach to its handling and disposal. In the absence of a specific Safety Data Sheet (SDS) for this...

Author: BenchChem Technical Support Team. Date: March 2026

As a novel or specialized chemical, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine requires a cautious and informed approach to its handling and disposal. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, it is imperative to treat it as a potentially hazardous substance, drawing upon our understanding of its structural motifs—a substituted isoxazole ring and a primary amine group. This guide provides a comprehensive framework for the safe and compliant disposal of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine, ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Profile and Characterization

The first step in any disposal protocol is to understand the potential hazards of the substance. Based on its chemical structure, we can infer the following potential hazards:

  • Corrosivity: The presence of the amine group suggests that the compound is likely basic. Amines can be corrosive to skin and eyes and may damage certain materials.[1][2] Therefore, it is prudent to handle this compound as a corrosive substance.

  • Toxicity: Many amine-containing compounds and isoxazole derivatives exhibit biological activity and can be toxic.[3] A closely related compound, (3,5-Dimethylisoxazol-4-yl)methanamine, is listed as harmful if swallowed and causes severe skin burns and eye damage.[3] It is therefore essential to assume a similar or greater level of toxicity for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

  • Reactivity: While not inherently explosive, amines can react vigorously with acids and oxidizing agents. Incompatible materials should never be mixed in the same waste container.

Given these potential hazards, any waste containing (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine must be managed as hazardous waste . Under the Resource Conservation and Recovery Act (RCRA), a waste is hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[2][4][5][6] Based on our analysis, this compound likely meets the criteria for corrosivity and toxicity.

Personal Protective Equipment (PPE) and Safety Precautions

Before handling the chemical or its waste, ensure that all personnel are equipped with the appropriate PPE. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize exposure to hazardous chemicals.[7][8][9]

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles and a face shieldProtects against splashes of the potentially corrosive and toxic material.
Hand Protection Chemically resistant gloves (e.g., nitrile, neoprene)Prevents skin contact with the substance, which may cause burns or be absorbed systemically.
Body Protection A lab coat or chemical-resistant apronProtects against spills and contamination of personal clothing.
Respiratory Protection Use in a well-ventilated area or a chemical fume hoodMinimizes the inhalation of any potentially harmful vapors or aerosols.

Step-by-Step Disposal Procedure

The following procedure outlines the necessary steps for the safe collection, storage, and disposal of waste containing (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.[10]

  • Do not mix waste containing (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine with any other chemical waste streams unless their compatibility is known.

  • Specifically, keep this waste separate from acids, oxidizing agents, and any other incompatible materials.

Step 2: Container Selection

The choice of waste container is crucial for safe storage.

  • Use a designated, leak-proof container made of a material compatible with amines. High-density polyethylene (HDPE) is generally a suitable choice.

  • Ensure the container has a secure, screw-top lid to prevent spills and the release of vapors.[10][11]

  • The container should be in good condition, with no cracks or signs of degradation.

Step 3: Labeling

Accurate and thorough labeling is a legal requirement and essential for safety.[12][13] The label on your hazardous waste container must include:

  • The words "HAZARDOUS WASTE "

  • The full chemical name: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

  • A clear indication of the hazards (e.g., "Corrosive," "Toxic")

  • The date when waste was first added to the container.

  • The name and contact information of the generating laboratory or researcher.

Step 4: Accumulation and Storage

Waste must be stored safely in a designated satellite accumulation area within the laboratory.[11]

  • The storage area should be under the control of laboratory personnel.[14]

  • Store the waste container in a secondary containment bin to capture any potential leaks.[14]

  • Keep the container closed at all times, except when adding waste.[11][15]

Step 5: Arranging for Disposal

Hazardous waste must be disposed of through a licensed hazardous waste disposal company.[16]

  • Do not dispose of this chemical down the drain or in the regular trash.[16][17][18] This is illegal and poses a significant threat to public health and the environment.

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for your hazardous waste.

  • Follow all institutional procedures for waste pickup requests.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

A Waste Generation: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine B Characterize Waste: Assume Corrosive and Toxic A->B C Select Compatible Container: Labeled HDPE with Screw Cap B->C Hazardous D Segregate Waste: Keep away from acids and oxidizers C->D E Accumulate in Satellite Area: With Secondary Containment D->E F Request Pickup: Contact EHS for disposal E->F G Licensed Vendor Disposal F->G

Caption: Disposal workflow for (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.

References

  • MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from [Link]

  • Oregon OSHA. (n.d.). Preventing Exposure to Hazardous Chemicals in Laboratories. Retrieved from [Link]

  • Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety. Retrieved from [Link]

  • Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). The Laboratory Standard. Office of Clinical and Research Safety. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. Retrieved from [Link]

  • Columbia University. (n.d.). Policy on Drain Disposal of Chemicals. Research. Retrieved from [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Guide to Laboratory Sink/Sewer Disposal of Wastes. Office of Clinical and Research Safety. Retrieved from [Link]

  • UC San Diego. (2025, October 28). How to Store and Dispose of Hazardous Chemical Waste. Retrieved from [Link]

  • Cision PR Newswire. (2025, August 5). Correct Disposal of Biohazard Waste in Clinical Laboratories. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

  • Arcwood Environmental. (n.d.). Characteristics of Hazardous Waste. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021, January 22). Methenamine - LiverTox. NCBI Bookshelf. Retrieved from [Link]

  • GAIACA. (2021, August 25). Hazardous Waste Characteristics Explained in a Simple Overview. Retrieved from [Link]

  • Practice Greenhealth. (n.d.). Hazardous waste characterization. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2009, October). Hazardous Waste Characteristics: A User-Friendly Reference Document. Retrieved from [Link]

  • Greenwich House Clearance. (2025, September 11). Decoding the Criteria for Hazardous Waste. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

This guide is structured to provide immediate, actionable safety and operational intelligence for researchers handling (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine . As a Senior Application Scientist, I have synthe...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is structured to provide immediate, actionable safety and operational intelligence for researchers handling (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine .

As a Senior Application Scientist, I have synthesized this protocol based on the chemical's functional group reactivity (primary amine), structural class (isoxazoline), and standard high-containment laboratory practices.

[1]

CAS Registry Number: 1160246-57-0 (Free Base / General Reference) Chemical Class: Heterocyclic Primary Amine / Isoxazoline Derivative[1]

Risk Assessment & Hazard Logic

Effective safety protocols rely on understanding why a chemical is dangerous.[1] This compound presents a Dual-Hazard Profile :

  • The "Warhead" (Primary Amine): The methanamine group (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) is a strong nucleophile and base. It is chemically aggressive, capable of causing immediate chemical burns to mucous membranes and skin (Corrosive, Cat 1B).[1] It readily absorbs ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
    
    
    
    from the air (carbamate formation), necessitating strict atmosphere control.
  • The "Payload" (Isoxazoline Ring): While many isoxazoline drugs (e.g., Fluralaner) are designed for insect-specific GABA-gated chloride channel inhibition, low-molecular-weight intermediates can possess off-target mammalian neurotoxicity or unexpected bioavailability.[1]

Critical Hazard Summary:

  • H314: Causes severe skin burns and eye damage.[1][2]

  • H302/H332: Harmful if swallowed or inhaled.[1]

  • H317: May cause an allergic skin reaction (Sensitizer).[1]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on your specific operational scale.

Protection ZoneLow Scale (< 100 mg)High Scale (> 100 mg) or Liquid HandlingTechnical Rationale
Eye/Face Chemical Splash Goggles (Indirect Vent)Splash Goggles + Face Shield Amines are surfactant-like; they penetrate tissues rapidly.[1] Safety glasses are insufficient against aerosols or splashes.[1]
Hand (Primary) Nitrile (Min 0.11 mm thickness)Nitrile (High Dexterity)Nitrile provides good incidental splash protection.[1]
Hand (Secondary) Not required if no sharpsSilver Shield / Laminate (Under-glove)For prolonged handling, small amines can permeate nitrile.[1] Laminate liners prevent breakthrough.[1]
Respiratory Fume Hood (Sash at working height)Fume Hood + N95 (if powder)The compound is likely volatile or creates dust.[1] If hood failure occurs, evacuate.
Body Lab Coat (Cotton/Poly)Chemical Resistant Apron (Tyvek/PVC)Cotton absorbs amines; a non-woven apron prevents saturation of clothing.[1]

Operational Workflow & Engineering Controls

The following diagram illustrates the decision logic for safe handling, from storage to disposal.

SafeHandling cluster_legend Critical Control Points Storage 1. Storage (2-8°C, Inert Gas) Check 2. Physical State Check Storage->Check Solid Solid/Salt Form Check->Solid Powder Liquid Liquid/Free Base Check->Liquid Oil Weighing 3. Weighing (Inside Hood) Solid->Weighing Anti-static gun used Liquid->Weighing Syringe transfer Reaction 4. Reaction Setup (Closed System) Weighing->Reaction Waste 5. Quench & Waste (pH < 9) Reaction->Waste

Figure 1: Operational logic flow ensuring containment of amine vapors and particulates.

Detailed Handling Protocol
Step 1: Preparation & Weighing[1]
  • The Environment: All handling must occur inside a certified chemical fume hood.[1]

  • The "Self-Validating" Check: Before opening the vial, check the sash flow monitor. Tape a small strip of tissue to the sash bottom; if it doesn't pull inward firmly, STOP .[1]

  • Technique:

    • Solids: Use an anti-static gun if available.[1] Amine salts are often hygroscopic and sticky.[1]

    • Liquids: Never pour. Use a positive-displacement pipette or a glass syringe with a Luer-lock needle to prevent dripping.[1]

Step 2: Reaction Setup
  • Inert Atmosphere: This amine reacts with atmospheric ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
     to form carbamates (white crust). Always blanket reaction vessels with Nitrogen or Argon.[1]
    
  • Exotherm Control: When adding this compound to acids or electrophiles (e.g., acid chlorides), expect a rapid exotherm.[1] Add dropwise at 0°C.

Step 3: Decontamination of Tools[1]
  • The "Acid Quench": Do not remove contaminated spatulas or syringes from the hood.[1]

  • Protocol: Have a beaker of dilute acetic acid (5%) or citric acid ready inside the hood.[1] Immediately rinse tools in this solution to protonate the amine (turning it into a non-volatile salt) before cleaning.[1]

Emergency Response (The "First 10 Seconds")

Standard first aid often fails with amines because water alone does not neutralize the penetrating alkalinity immediately.[1]

  • Skin Contact:

    • IMMEDIATELY flush with water for 15 minutes.[1][2][3][4]

    • Do not use vinegar on the skin (exothermic neutralization can cause thermal burns).[1] Use copious water.[1][2][3][4][5]

    • Discard contaminated clothing; do not attempt to wash and reuse.[1]

  • Eye Contact:

    • Force eyelids open.[1]

    • Flush for a full 15 minutes. Time it—minutes feel like hours in an emergency.

    • Seek an ophthalmologist immediately (alkaline burns continue to damage deep tissue after flushing).[1]

Disposal & Waste Management

Improper disposal of heterocyclic amines can lead to environmental toxicity or unexpected reactions in waste drums.[1]

Waste StreamClassificationProtocol
Aqueous Waste Basic/AlkalineAdjust pH to 6-8 using dilute HCl or H2SO4 before disposal to prevent heating in the waste container.[1]
Organic Waste Halogenated/Non-HalSegregate based on solvent.[1] Do not mix with acid waste streams (risk of heat/pressure generation).[1]
Solid Waste Hazardous DebrisDouble-bag contaminated gloves and paper towels.[1] Label as "Contaminated with Basic Amine".[1]

References

  • PubChem. Compound Summary: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine.[1] National Library of Medicine.[1] Link

  • Fisher Scientific. Safety Data Sheet: 3,5-Dimethylisoxazole derivatives (General Class).[1]Link

  • National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] Link

  • ECHA (European Chemicals Agency). C&L Inventory: Isoxazole derivatives hazard classification.[1]Link

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine
Reactant of Route 2
Reactant of Route 2
(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine
© Copyright 2026 BenchChem. All Rights Reserved.